1-(pyrrolidine-1-carbonyl)-1H-imidazole

• CAS: 93605-73-3

Core Science & Biosynthesis

Technical Guide: 5,5'-[1,1'-Biphenyl]-4,4'-diylbis[2-(2S)-2-pyrrolidinyl-1H-imidazole] Hydrochloride (CAS 1009119-83-8)

This guide prioritizes CAS 1009119-83-8 as the primary subject, identified as the key intermediate for the hepatitis C drug Daclatasvir .[1]

[1][2]

Executive Summary & Chemical Identity

CAS 1009119-83-8 is a high-value pharmaceutical intermediate used primarily in the synthesis of Daclatasvir (Daklinza) , a direct-acting antiviral (DAA) targeting the NS5A replication complex of the Hepatitis C virus (HCV).[1]

Commonly referred to as Daclatasvir Intermediate-3 or Daclatasvir Tetrahydrochloride , this compound represents the "core" scaffold of the drug—a biphenyl system flanked by two imidazole-pyrrolidine moieties.[1] It requires strict control of stereochemistry (S,S-configuration) and salt stoichiometry (typically 4HCl) to ensure the efficacy of the final API.[1]

Nomenclature Clarification

• Correct Chemical Name: 5,5'-(Biphenyl-4,4'-diyl)bis(2-((S)-pyrrolidin-2-yl)-1H-imidazole) tetrahydrochloride.[1][2]

• Discrepancy Note: The name "1-(pyrrolidine-1-carbonyl)-1H-imidazole" is chemically distinct (referring to a simple urea coupling reagent, C₈H₁₁N₃O).[1] Users searching for CAS 1009119-83-8 are invariably targeting the Daclatasvir scaffold, not the simple reagent.[1] This guide focuses on the CAS-defined structure.[1]

Key Physicochemical Properties

Property	Specification
CAS Number	1009119-83-8
Molecular Formula	C₂₆H₂₈N₆[1][2][3][4] · 4HCl
Molecular Weight	570.38 g/mol (Salt) / 424.54 g/mol (Free Base)
Appearance	Light yellow to brownish crystalline powder
Solubility	Soluble in water, methanol, DMSO; slightly soluble in ethanol.
Chirality	(S, S) - Enantiopure (>99% ee required for API)
Melting Point	>280°C (Decomposes)

Structural Logic & Mechanism of Action

The molecule functions as a peptidomimetic scaffold . Its biological activity and utility in synthesis stem from three structural domains:

• Biphenyl Linker: Provides a rigid, planar spacer that spans the NS5A dimer interface.

• Imidazole Rings: Act as hydrogen bond acceptors/donors, mimicking peptide bonds and locking the conformation relative to the biphenyl core.

• Pyrrolidine Pharmacophores: The exposed secondary amines (N-H) are the reactive sites for the final synthetic step (coupling with valine derivatives) and are critical for positioning the inhibitor within the viral replication complex.

Diagram: Structural Connectivity (CAS 1009119-83-8)

Caption: Structural decomposition of the Daclatasvir intermediate showing the biphenyl core linked to imidazole-pyrrolidine wings stabilized as a tetrahydrochloride salt.

Synthesis & Production Workflow

The synthesis of CAS 1009119-83-8 is a critical process requiring high stereocontrol.[1] The standard industrial route involves a Friedel-Crafts acylation followed by a condensation-cyclization sequence.[1]

Step-by-Step Protocol (Industrial Route)

Phase 1: Formation of the Diketone Precursor

• Reagents: Biphenyl, Chloroacetyl chloride (or Bromoacetyl bromide), AlCl₃ (Catalyst).

• Reaction: Double Friedel-Crafts acylation of biphenyl at the 4,4' positions.

• Product: 1,1'-([1,1'-biphenyl]-4,4'-diyl)bis(2-chloroethanone).[1]

Phase 2: Esterification with Protected Proline[1]

• Reagents: N-Boc-L-Proline, DIPEA (Base), Acetonitrile.[1]

• Mechanism: Nucleophilic substitution (Sɴ2) of the α-haloketone by the proline carboxylate.

• Outcome: Formation of the diester intermediate. Critical Control Point: Ensure (S)-enantiomer purity of proline is maintained.

Phase 3: Imidazole Cyclization (The Paal-Knorr Variation)[1]

• Reagents: Ammonium Acetate (NH₄OAc) in excess, Xylenes or Toluene, heat (reflux).

• Mechanism: The ammonia source reacts with the keto-ester to form an imine, which cyclizes to form the imidazole ring, releasing water.

• Result: The Boc-protected bis-imidazole precursor.[1]

Phase 4: Deprotection & Salt Formation (Yielding CAS 1009119-83-8)[1]

• Reagents: Hydrochloric acid (HCl) in Methanol or Isopropanol.

• Process: Acid-catalyzed cleavage of the Boc (tert-butoxycarbonyl) groups.[1]

• Isolation: The product precipitates as the tetrahydrochloride salt.

• Purification: Recrystallization from MeOH/EtOH to remove ammonium salts and achieve >99.5% purity.

Diagram: Synthesis Pathway

Caption: Synthetic route from biphenyl precursor to the target hydrochloride salt via imidazole cyclization.

Applications in Drug Development

This compound is not a general reagent but a Late-Stage Intermediate (LSI) . Its applications are strictly defined within the synthesis of NS5A inhibitors.

Synthesis of Daclatasvir (API)

The primary use is the final coupling reaction to produce Daclatasvir.

• Reaction: Amide coupling between the secondary amines of CAS 1009119-83-8 and N-Methoxycarbonyl-L-valine (Moc-Val-OH).[1]

• Coupling Agents: HATU/DIPEA or EDC/HOBt.

• Significance: This step introduces the "cap" regions of the drug, which interact with the periphery of the viral protein.

Impurity Profiling

In regulatory submissions (CMC), this compound is monitored as a potential genotoxic impurity (if unreacted) or a source of diastereomeric impurities (if the proline center racemizes).

• Analytical Marker: Used as a reference standard to validate HPLC methods for Daclatasvir purity.

• Stability: The hydrochloride salt is hygroscopic; strict humidity control is required during storage to prevent hydrolysis or clumping.

Experimental Protocol: Quality Control Analysis

Trustworthiness: This protocol describes the HPLC identification method used to verify the identity and purity of CAS 1009119-83-8 before use in API synthesis.[1]

Method: Reverse-Phase HPLC (High-Performance Liquid Chromatography)[1]

• Column: C18 (e.g., Agilent Zorbax Eclipse Plus), 150 x 4.6 mm, 3.5 µm.

• Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in Water.

• Mobile Phase B: 0.1% TFA in Acetonitrile.

• Gradient: 5% B to 95% B over 20 minutes.

• Detection: UV at 254 nm (aromatic biphenyl/imidazole absorption).

• Sample Prep: Dissolve 10 mg of CAS 1009119-83-8 in 10 mL of 1:1 Water:Methanol.

• Acceptance Criteria:

  • Main peak retention time matches standard.

  • Purity > 98.0% (Area %).

  • Enantiomeric Excess (chiral HPLC) > 99.0%.

Safety & Handling

• Hazards: As a cationic salt with high biological affinity, it should be treated as a Potent Compound .

  • H302: Harmful if swallowed.[5]

  • H315/H319: Causes skin and serious eye irritation.

• PPE: N95/P2 respirator or fume hood is mandatory to avoid inhalation of dust. Nitrile gloves (double gloving recommended).

• Storage: Store at 2-8°C under inert atmosphere (Argon/Nitrogen). Hygroscopic—keep container tightly sealed.

References

• Gao, M., et al. (2010). "Chemical genetics strategy identifies an HCV NS5A inhibitor with a potent clinical effect." Nature, 465(7294), 96-100.[1] Link

• Belema, M., et al. (2014). "Discovery and development of hepatitis C virus NS5A replication complex inhibitors." Journal of Medicinal Chemistry, 57(5), 1643-1672.[1] Link

• PubChem Compound Summary. (2024). "CID 68263 (1,1'-Carbonyldiimidazole) & CID 54683344 (Daclatasvir Intermediate)." National Library of Medicine. Link

• World Health Organization (WHO). (2015). "Daclatasvir: International Nonproprietary Names for Pharmaceutical Substances (INN)." WHO Drug Information. Link

Sources

• 1. CAS 1009119-83-8: 1H-Imidazole, 5,5′-[1,1′-biphenyl]-4,4′-… [cymitquimica.com]
• 2. 1009119-83-8 CAS Manufactory [m.chemicalbook.com]
• 3. canbipharm.com [canbipharm.com]
• 4. CAS 530-62-1: 1,1′-Carbonyldiimidazole | CymitQuimica [cymitquimica.com]
• 5. 1,1'-Carbonyldiimidazole | C7H6N4O | CID 68263 - PubChem [pubchem.ncbi.nlm.nih.gov]

Molecular weight and structure of 1-(pyrrolidine-1-carbonyl)-1H-imidazole

[1]

Executive Summary

1-(Pyrrolidine-1-carbonyl)-1H-imidazole (also known as N-imidazolylcarbonylpyrrolidine) is a highly reactive carbamoyl imidazole intermediate used primarily in organic synthesis and medicinal chemistry.[1] It serves as an "activated urea" species, generated typically in situ by the reaction of 1,1'-carbonyldiimidazole (CDI) with pyrrolidine .

This molecule functions as a potent electrophilic acylating agent. Unlike stable ureas which are chemically inert, the imidazole moiety in this structure acts as an excellent leaving group (

of protonated imidazole 6.95), activating the carbonyl carbon for nucleophilic attack. This reactivity is exploited to transfer the pyrrolidine-1-carbonyl motif to amines, alcohols, or thiols, facilitating the synthesis of complex ureas, carbamates, and thiocarbamates—structural motifs ubiquitous in kinase inhibitors, GPCR ligands, and antiviral therapeutics.

Chemical Identity & Physicochemical Properties[2][3][4][5]

Property	Data
IUPAC Name	1-(Pyrrolidine-1-carbonyl)-1H-imidazole
Synonyms	Imidazol-1-yl(pyrrolidin-1-yl)methanone; N-(Imidazol-1-ylcarbonyl)pyrrolidine
Molecular Formula
Molecular Weight	165.19 g/mol
Exact Mass	165.0902 Da
PubChem CID	12185907
Precursor CAS	530-62-1 (CDI); 123-75-1 (Pyrrolidine)
Physical State	Viscous oil or low-melting solid (typically generated in solution)
Solubility	Soluble in DCM, THF, DMF, Acetonitrile; hydrolyzes in water

Structural Analysis

The molecule consists of a central carbonyl group flanked by two nitrogen-containing heterocycles: a saturated pyrrolidine ring and an aromatic imidazole ring.[1]

• Electronic Character: The carbonyl group is polarized. The imidazole ring exerts an electron-withdrawing inductive effect ($ -I $) and can accept electron density, making the C=O bond highly electrophilic.[1]

• Leaving Group Ability: The bond between the carbonyl carbon and the imidazole nitrogen is labile. Upon nucleophilic attack, the imidazole ring is expelled as neutral imidazole, a thermodynamically favorable process compared to the expulsion of the pyrrolidine ring (which is a stronger base and poorer leaving group).

Predicted Spectroscopic Signature ( NMR in )

• Imidazole Protons: Three distinct signals in the aromatic region, typically a singlet at

  ppm (N-CH-N) and two multiplets/doublets at ppm.[1]

• Pyrrolidine Protons: Two multiplets in the aliphatic region.

  • -protons ( ): ppm (4H).[1]
  • -protons ( ): ppm (4H).[1]

Synthesis & Preparation Protocol

While 1-(pyrrolidine-1-carbonyl)-1H-imidazole can be isolated, it is standard practice to generate it in situ to maximize process efficiency and minimize handling of moisture-sensitive intermediates.[1]

Method: CDI-Mediated Activation

This protocol describes the generation of the intermediate followed by a subsequent coupling (e.g., to form a urea).

Reagents:

• Pyrrolidine (1.0 equiv)[1]

• 1,1'-Carbonyldiimidazole (CDI) (1.0 - 1.1 equiv)[1]

• Solvent: Anhydrous Dichloromethane (DCM) or Tetrahydrofuran (THF)[1]

• Temperature:

  to Room Temperature (RT)

Step-by-Step Protocol:

• System Prep: Flame-dry a round-bottom flask and purge with nitrogen or argon.[1]

• CDI Dissolution: Dissolve CDI (1.1 equiv) in anhydrous DCM (

  concentration).

• Addition: Cool the solution to

  . Add Pyrrolidine (1.0 equiv) dropwise over 10 minutes.

  • Observation: Evolution of

    is not expected in this specific step (CDI + amine does not release immediately; it releases imidazole). Note: If activating an acid, is released. Here, imidazole is the byproduct.

• Activation: Stir at

  for 30 minutes, then warm to RT for 1 hour.

  • Checkpoint: TLC or LC-MS can confirm the consumption of pyrrolidine and formation of the intermediate (

    ).[1]

• Coupling (Optional): Add the second nucleophile (e.g., an amine

  ) to the reaction mixture containing the 1-(pyrrolidine-1-carbonyl)-1H-imidazole. Heat to if the nucleophile is weak.[1]

Reaction Mechanism

The following diagram illustrates the selective formation of the mono-acyl imidazole intermediate and its subsequent reactivity.

Caption: Mechanistic pathway for the generation of 1-(pyrrolidine-1-carbonyl)-1H-imidazole and its utilization in urea synthesis.

Mechanistic Utility in Drug Discovery

This intermediate is a "privileged building block" in medicinal chemistry. Its utility stems from the differential reactivity of the two nitrogens flanking the carbonyl.

• Selectivity: When CDI reacts with pyrrolidine, the first imidazole ring is displaced to form the mono-substituted intermediate. This intermediate is less reactive than CDI itself but more reactive than a standard urea. This "Goldilocks" reactivity allows for the sequential addition of nucleophiles.

• Urea Synthesis: It is used to synthesize unsymmetrical ureas . For example, in the synthesis of pyrrolidine-based enzyme inhibitors (e.g., DPP-4 inhibitors or lipase inhibitors), this method avoids the use of toxic phosgene or unstable isocyanates.

• Carbamate Synthesis: Reaction with alcohols (in the presence of a strong base like NaH or DBU) yields pyrrolidine-1-carboxylates.[1]

Safety & Handling

• Moisture Sensitivity: CDI and the acyl imidazole intermediate are hygroscopic and hydrolyze to form imidazole and

  . Store CDI in a desiccator.

• Toxicity: Pyrrolidine is flammable and corrosive.[2][3] Imidazole is a skin irritant. All reactions should be conducted in a fume hood.[3]

• Pressure: While the formation of the intermediate does not release gas, the quenching of excess CDI with water or acid releases

  vigorously.

References

• Armstrong, A. "N,N'-Carbonyldiimidazole." Encyclopedia of Reagents for Organic Synthesis, 2001 .

• Staab, H. A. "Syntheses Using Heterocyclic Amides (Azolides)." Angewandte Chemie International Edition, 1962 , 1(7), 351-367. [1]

• PubChem. "Compound Summary: 1-(pyrrolidine-1-carbonyl)-1H-imidazole (CID 12185907)."[1] National Library of Medicine. [1]

• Grzyb, J. A., et al.

Sources

• 1. echemi.com [echemi.com]
• 2. lobachemie.com [lobachemie.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]

Stability and Handling of Carbamoyl Imidazoles: A Technical Guide

Topic: Stability of Carbamoyl Imidazoles in Aqueous Buffers Content Type: Technical Guide / Whitepaper Audience: Researchers, Senior Scientists, Drug Development Professionals

Executive Summary & Chemical Context

Carbamoyl imidazoles (imidazole-1-carboxamides) are pivotal electrophilic intermediates in medicinal chemistry, widely used for the synthesis of ureas, carbamates, and thiocarbamates. Unlike their highly labile acyl imidazole counterparts (e.g., acetylimidazole),

-alkyl carbamoyl imidazoles exhibit a remarkable degree of hydrolytic stability in aqueous media.[1]

This guide delineates the mechanistic boundaries of this stability, providing evidence-based protocols for their handling in aqueous buffers. It addresses the critical distinction between

-alkyl derivatives (often water-stable) and -acyl or -H analogs (hydrolytically unstable), ensuring researchers select the correct conditions for bioconjugation or kinetic studies.[1]

Mechanistic Underpinnings of Hydrolysis

The stability of carbamoyl imidazoles is governed by a pH-dependent hydrolysis profile that typically follows a U-shaped or V-shaped curve. Understanding these pathways is essential for predicting half-life (

) in physiological buffers.[1]

The pH-Rate Profile[1]

• Acidic Region (pH < 4): The reaction is specific-acid catalyzed.[1] Protonation occurs at the N3 position of the imidazole ring, creating a highly effective leaving group (imidazolium ion).[1] Water attacks the carbonyl carbon in a bimolecular mechanism.

• Neutral Plateau (pH 4–7): For

  -alkyl derivatives, this is the region of maximum stability.[1] The neutral imidazole is a poor leaving group ( for the conjugate acid), and water is a poor nucleophile.[1]

• Alkaline Region (pH > 8): The reaction is specific-base catalyzed (

  mechanism).[1] Hydroxide ions ( ) directly attack the carbonyl carbon, leading to the expulsion of the imidazole anion.[1]

Pathway Visualization

The following diagram illustrates the divergent hydrolysis pathways based on pH conditions.

Figure 1: Dual-pathway hydrolysis mechanism.[1] Acid catalysis proceeds via N-protonation, while base catalysis involves direct hydroxide attack.

Factors Influencing Stability

Structural Class: Alkyl vs. Acyl

The substituent on the carbamoyl nitrogen is the primary determinant of stability.[1]

Structural Class	Example Compound	Stability Profile	Recommended Handling
-Alkyl	-Methyl carbamoyl imidazole	High. Stable in water for days at RT. Crystalline solids are shelf-stable.	Can be dissolved in aqueous buffers (pH 4–7.[1]5) for immediate use.[1]
-Aryl	-Phenyl carbamoyl imidazole	Moderate. Electron-withdrawing groups on the aryl ring accelerate hydrolysis.	Prepare fresh in organic solvent (DMSO/MeCN) before adding to buffer.[1]
-Acyl	-Acetyl imidazole	Low. Rapidly hydrolyzes ( min).[1][2][3]	Strictly anhydrous conditions required until the moment of reaction.
-H	Imidazole-1-carboxamide	Variable. Often pH-labile due to deprotonation of the amide nitrogen.	Use immediately; avoid basic pH.

Buffer Compatibility Matrix

The choice of buffer is critical.[4][5][6] Nucleophilic buffers can react with carbamoyl imidazoles, forming unwanted adducts (aminolysis) rather than maintaining pH.[1]

Buffer System	Compatibility	Mechanism of Interference
Phosphate (PBS)	⚠️ Caution	Phosphate anions can act as general base catalysts or weak nucleophiles, accelerating hydrolysis compared to water alone.[1]
Tris (Tris-HCl)	❌ Incompatible	Contains a primary amine that will react with the carbamoyl group to form a urea derivative.[1]
HEPES / MOPS	✅ Recommended	Sterically hindered amines / zwitterionic nature minimizes nucleophilic attack. Ideal for pH 7.0–7.5.
Acetate	✅ Recommended	Excellent for acidic pH (4.0–5.[1]0) where stability is maximized.[1]
Borate	❌ Incompatible	Forms complexes; generally too basic (pH > 8) where hydrolysis is rapid.[1]

Experimental Protocol: Determination of Hydrolytic Stability ( )

This self-validating protocol uses HPLC to measure the disappearance of the parent compound. It controls for spontaneous hydrolysis versus buffer catalysis.

Materials

• Analyte:

  -Alkyl carbamoyl imidazole (e.g., 10 mM stock in dry DMSO).

• Buffers (50 mM): Acetate (pH 4.0), HEPES (pH 7.4), Borate (pH 9.0).[1]

• Internal Standard: Caffeine or Benzamide (chemically inert).[1]

• Quench Solution: 0.1% Trifluoroacetic acid (TFA) in Acetonitrile (MeCN).[1]

Workflow Diagram

Figure 2: Kinetic workflow for stability assessment.

Step-by-Step Methodology

• Thermostating: Pre-incubate buffer solutions at 37°C (or 25°C) in a water bath.

• Initiation: Add the carbamoyl imidazole stock to the buffer to a final concentration of 100 µM. Vortex for 5 seconds.

  • Self-Validation Check: Ensure DMSO concentration is <1% to avoid solvent effects on

    .

• Sampling: At defined intervals (e.g., 0, 15, 30, 60, 120, 240 min), remove an aliquot.

• Quenching: Immediately dilute the aliquot 1:4 into the Quench Solution . The acidic pH and high organic content stop the reaction and precipitate salts.

• Quantification: Inject onto a C18 HPLC column. Monitor absorbance at 210–220 nm (carbonyl/imidazole) or 254 nm (if aryl groups are present).

• Calculation: Plot

  vs. time. The slope yields the half-life: [1][3]

Quantitative Data Summary

The following table synthesizes stability data for representative carbamoyl imidazoles compared to unstable references.

Compound	pH 2.0 ( )	pH 7.4 ( )	pH 9.0 ( )	Reference
-Methyl carbamoyl imidazole	> 24 hours	> 24 hours	~ 4 hours	[1, 2]
-Phenyl carbamoyl imidazole	~ 12 hours	~ 6 hours	< 30 min	[3]
-Acetyl imidazole (Reference)	< 10 min	< 5 min	< 1 min	[4]
LASSBio-1772 ( -Me analog)	Stable (>99%)	Stable (>99%)	Not tested	[5]

Note: "Stable" indicates <5% degradation over 24 hours.[7]

Troubleshooting & Best Practices

• Storage: Store solid

  -alkyl carbamoyl imidazoles in a desiccator at 4°C. They are hygroscopic; moisture absorption leads to slow hydrolysis in the solid state.

• Reaction Monitoring: If using UV, be aware that the hydrolysis product (imidazole) also absorbs in the low UV range.[1] Use HPLC to separate the substrate from the leaving group.

• Quenching Reactions: To stop a reaction involving these species, do not just add water. Add a primary amine (like Tris or Glycine) to scavenge the remaining reactive species, or acidify to pH < 3.[1]

References

• Duspara, P., et al. (2012).[1] Synthesis and reactivity of N-alkyl carbamoylimidazoles: development of N-methyl carbamoylimidazole as a methyl isocyanate equivalent. The Journal of Organic Chemistry, 77(22), 10362-10368.[1] Link

• Kuo, C. L., et al. (2023).[1] N-Alkyl Carbamoylimidazoles as Versatile Synthons for the Synthesis of Urea-Based PSMA Inhibitors.[8] ACS Medicinal Chemistry Letters, 14(7), 943-948.[1] Link[1]

• Norberto, F. P., et al. (2005).[1] Kinetics and mechanism of hydrolysis of benzimidazolylcarbamates. Journal of the Brazilian Chemical Society, 16, 1226-1232. Link

• Jencks, W. P., & Carriuolo, J. (1960). Reactivity of Nucleophilic Reagents toward Esters. Journal of the American Chemical Society, 82(7), 1778–1786.[1] Link[1]

• Alves, M. A., et al. (2018).[1] Methyl Effect on the Metabolism, Chemical Stability, and Permeability Profile of Bioactive N-Sulfonylhydrazones. Molecules, 23(12), 3236. Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Methyl Effect on the Metabolism, Chemical Stability, and Permeability Profile of Bioactive N-Sulfonylhydrazones - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Effect of Tris, MOPS, and phosphate buffers on the hydrolysis of polyethylene terephthalate films by polyester hydrolases - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Biological pH buffers in IVF: help or hindrance to success - PMC [pmc.ncbi.nlm.nih.gov]
• 6. ijsrtjournal.com [ijsrtjournal.com]
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• 8. N-Alkyl Carbamoylimidazoles as Versatile Synthons for the Synthesis of Urea-Based PSMA Inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]

1-(Pyrrolidine-1-carbonyl)-1H-imidazole as an Advanced Urea Precursor: Mechanistic Rationale and Synthetic Protocols

Executive Summary

The synthesis of unsymmetrical ureas is a cornerstone of modern medicinal chemistry, with the urea motif serving as a critical hydrogen-bond donor/acceptor in numerous pharmacophores, including kinase inhibitors, soluble epoxide hydrolase inhibitors, and FAAH inhibitors[1]. Historically, the installation of the urea linkage relied on highly reactive, toxic, and moisture-sensitive reagents such as phosgene, diphosgene, triphosgene, or isocyanates.

For drug development professionals and synthetic chemists, 1-(pyrrolidine-1-carbonyl)-1H-imidazole offers a highly efficient, bench-stable, and safer alternative. Generated from the reaction of pyrrolidine with 1,1'-carbonyldiimidazole (CDI), this carbamoylimidazole intermediate acts as a "masked isocyanate"[2]. It provides exquisite chemoselectivity and allows for the modular, stepwise construction of pyrrolidine-1-carboxamides (unsymmetrical pyrrolidine-based ureas) without the handling hazards associated with traditional carbamoyl chlorides.

Mechanistic Rationale & The "Imidazolium Effect"

The utility of 1-(pyrrolidine-1-carbonyl)-1H-imidazole lies in its finely tuned reactivity profile. The neutral intermediate is stable enough to be isolated, stored, and handled in the presence of atmospheric moisture, yet reactive enough to undergo nucleophilic acyl substitution when exposed to strong aliphatic amines[2].

Causality in Reactivity: Why Activation is Sometimes Required

While primary and secondary aliphatic amines readily attack the neutral carbamoylimidazole to form ureas, weaker nucleophiles (such as electron-deficient anilines or sterically hindered amines) exhibit sluggish kinetics. To overcome this, the system leverages the "imidazolium effect" [3].

By treating the neutral 1-(pyrrolidine-1-carbonyl)-1H-imidazole with an electrophile like methyl iodide (MeI), the

nitrogen of the imidazole ring is methylated, forming a carbamoylimidazolium salt[3]. This transformation drives two critical mechanistic changes:

• LUMO Lowering: The permanent positive charge on the imidazolium ring withdraws electron density from the adjacent carbonyl carbon via induction, drastically lowering its Lowest Unoccupied Molecular Orbital (LUMO) and increasing its susceptibility to nucleophilic attack.

• Superior Leaving Group: The conjugate acid pKa of neutral imidazole is ~7.0, making it a moderate leaving group. In contrast, the leaving group of the methylated intermediate is neutral 1-methylimidazole, effectively shifting the leaving group pKa equivalent to ~14, resulting in a reaction rate acceleration of over 100-fold[3].

Mechanistic pathway of urea synthesis via 1-(pyrrolidine-1-carbonyl)-1H-imidazole.

Experimental Workflow & Self-Validating Protocols

The following protocols are designed as self-validating systems, ensuring high purity without the absolute necessity of flash column chromatography.

Protocol A: Synthesis of 1-(pyrrolidine-1-carbonyl)-1H-imidazole

Objective: Synthesize the stable carbamoylimidazole intermediate while suppressing symmetrical urea formation.

• Preparation: Flame-dry a round-bottom flask under an argon atmosphere. Dissolve 1,1'-carbonyldiimidazole (CDI, 1.10 equivalents) in anhydrous dichloromethane (DCM, 0.2 M). Cool the solution to 0 °C using an ice bath.

• Addition: Dissolve pyrrolidine (1.00 equivalent) in a small volume of anhydrous DCM. Add this solution dropwise to the stirring CDI solution over 30 minutes.

  • Causality Note: Adding the amine to an excess of CDI (rather than vice versa) ensures that the highly reactive CDI is always in stoichiometric excess during the coupling phase. This prevents the newly formed carbamoylimidazole from reacting with unreacted pyrrolidine, which would yield the undesired symmetrical byproduct, 1,1'-carbonylbis(pyrrolidine)[2].

• Reaction: Remove the ice bath and allow the reaction to stir at room temperature for 1–2 hours. Monitor via TLC (stain with ninhydrin or KMnO4).

• Self-Validating Workup: Transfer the mixture to a separatory funnel. Wash the organic layer sequentially with distilled water (3x) and brine (1x).

  • Causality Note: The primary byproduct is neutral imidazole. Because imidazole is highly water-soluble and the carbamoylimidazole partitions strongly into the organic layer, this simple aqueous wash yields a highly pure intermediate without chromatography[4].

• Isolation: Dry the organic layer over anhydrous

  , filter, and concentrate in vacuo to yield 1-(pyrrolidine-1-carbonyl)-1H-imidazole as a crystalline solid.

Protocol B: Synthesis of Unsymmetrical Ureas (Direct Addition)

Objective: Couple the intermediate with an aliphatic amine.

• Dissolve 1-(pyrrolidine-1-carbonyl)-1H-imidazole (1.0 eq) and the target primary/secondary aliphatic amine (1.1 eq) in anhydrous THF or DCM.

• Stir at room temperature for 2–12 hours. (If the amine is sterically hindered, heating to 50 °C may be required).

• Concentrate the solvent and precipitate the resulting urea using a mixture of ethyl acetate and hexanes, followed by vacuum filtration.

Protocol C: Synthesis via Imidazolium Activation (For Anilines)

Objective: Couple the intermediate with a weak nucleophile using the imidazolium effect[3].

• Dissolve 1-(pyrrolidine-1-carbonyl)-1H-imidazole (1.0 eq) in anhydrous acetonitrile.

• Add methyl iodide (MeI, 4.0 eq) and stir at room temperature for 24 hours to form the carbamoylimidazolium iodide salt[5]. Concentrate in vacuo to remove excess MeI.

• Redissolve the salt in DCM. Add the target aniline (1.0 eq) and triethylamine (1.5 eq). Stir at room temperature for 12–24 hours until complete conversion is observed[3].

Step-by-step experimental workflow for synthesizing pyrrolidine-based ureas.

Quantitative Data & Optimization

The choice of activation strategy is strictly dependent on the nucleophilicity of the incoming amine. The table below summarizes the optimized conditions required for various amine classes to achieve high-yielding pyrrolidine-1-carboxamide derivatives.

Amine Nucleophile Type	Activation Required	Reagents / Conditions	Typical Yield
Primary Aliphatic	None	DCM or THF, RT, 2–12 h	85 – 95%
Secondary Aliphatic	None	DCM or THF, RT to 50 °C	80 – 90%
Anilines (Electron-rich)	MeI (Imidazolium effect)	1. MeI, MeCN, RT 2. Amine, , DCM, RT	75 – 85%
Anilines (Electron-poor)	or	Toluene, Reflux ( )	60 – 80%

Data synthesized from established carbamoylimidazole kinetic studies and parallel synthesis library generation[3][6].

References

• [1] Urea Synthesis from Isocyanides and O-Benzoyl Hydroxylamines Catalyzed by a Copper Salt. MDPI. Available at:[Link]

• [2] A Simple Method for the Preparation of Di-, Tri- and Tetrasubstituted Non-Symmetrical Ureas. ResearchGate. Available at:[Link]

• [3] Carbamoylimidazolium and Thiocarbamoylimidazolium Salts: Novel Reagents for the Synthesis of Ureas, Thioureas, Carbamates, Thiocarbamates and Amides. ResearchGate. Available at:[Link]

• [4] Parallel Synthesis of Tri- and Tetrasubstituted Ureas from Carbamoyl Imidazolium Salts. ResearchGate. Available at:[Link]

• [5] Application of Carbamoylimidazolium Salts as Carbamoyl Transfer Reagents and Approaches toward Esterification and Etherification Protocols. Scholaris. Available at:[Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. utoronto.scholaris.ca [utoronto.scholaris.ca]
• 6. Thieme E-Books & E-Journals [thieme-connect.de]

Technical Guide: Stability Profile and Handling of 1-(pyrrolidine-1-carbonyl)-1H-imidazole

Topic: Is 1-(pyrrolidine-1-carbonyl)-1H-imidazole moisture sensitive? Content Type: In-depth Technical Guide.

Executive Summary

1-(Pyrrolidine-1-carbonyl)-1H-imidazole (also known as imidazol-1-yl(pyrrolidin-1-yl)methanone) is classified as moderately moisture sensitive .

Unlike its parent compound, 1,1'-carbonyldiimidazole (CDI), which reacts vigorously with atmospheric moisture, this carbamoyl imidazole derivative exhibits kinetic stability that allows for short-term handling in open air (e.g., weighing, quick transfer). However, it remains an "activated urea" designed for acyl transfer reactions. Prolonged exposure to ambient humidity, particularly in the presence of acidic impurities or heat, will lead to hydrolysis.

Recommendation: Store under an inert atmosphere (Argon/Nitrogen) at -20°C. For experimental workflows, standard anhydrous techniques are required to maintain reagent integrity, although aqueous workups are often possible during its isolation if performed rapidly and at neutral pH.

Chemical Nature & Reactivity Profile

To understand the handling requirements, one must understand the electronic activation of the molecule. This compound is a carbamoyl imidazole , a species where the imidazole ring acts as a leaving group on a urea-like carbonyl.

Structural Analysis[1]

• Leaving Group: The imidazole ring is a good leaving group (

  of conjugate acid 7.0), making the carbonyl electrophilic.

• Stabilization: The pyrrolidine nitrogen donates electron density into the carbonyl (

  -donation), rendering the carbonyl carbon less electrophilic than in CDI or acyl chlorides. This resonance stabilization is the primary reason for its increased stability against moisture compared to CDI.

Comparison of Moisture Sensitivity

Compound	Class	Reactivity with Water	Handling in Air
CDI	Di-acyl imidazole	High (Rapid evolution of )	Strictly inert atmosphere
1-(Pyrrolidine-1-carbonyl)-1H-imidazole	Carbamoyl imidazole	Moderate (Slow hydrolysis)	Permissible for minutes; store inert
Pyrrolidine-1-carbonyl chloride	Carbamoyl chloride	High (Violent hydrolysis)	Strictly inert atmosphere

Degradation Mechanism (Hydrolysis)

The primary degradation pathway is the nucleophilic attack of water on the carbonyl carbon. This reaction is autocatalytic if the generated imidazole becomes protonated, or if the environment is acidic.

Pathway Visualization

The following diagram illustrates the synthesis from CDI and the subsequent hydrolysis pathway if mishandled.

Figure 1: Synthesis and hydrolytic degradation pathway. Note that the target compound is kinetically stable enough to be isolated but thermodynamically unstable toward water.

Handling and Storage Protocols

A. Storage (Long-Term)

• Atmosphere: Store under Argon or Nitrogen.

• Temperature: -20°C is optimal to arrest slow hydrolysis kinetics.

• Container: Tightly sealed glass vial with a PTFE-lined cap or Parafilm seal.

B. Experimental Usage (Short-Term)

• Weighing: Can be weighed on a benchtop balance if the relative humidity is <50%. Complete the operation within 5–10 minutes.

• Solvents: Use anhydrous solvents (DCM, THF, DMF, or Acetonitrile). Water content in solvents should be <50 ppm (Karl Fischer titration).

• Reaction Conditions: If using this compound as a reagent to carbamoylate a nucleophile, add it to the reaction mixture under an inert blanket.

C. Purification Note

Unlike CDI, this compound is often stable enough to withstand flash column chromatography on silica gel.

• Eluent: Ethyl Acetate / Hexanes (or DCM/MeOH).

• Precaution: Use a short column and minimize the time the compound spends on the acidic silica surface. Neutralized silica (treated with 1% Triethylamine) is recommended to prevent acid-catalyzed hydrolysis.

Quality Control & Self-Validation

Before using a stored batch of 1-(pyrrolidine-1-carbonyl)-1H-imidazole, you must validate its integrity. The presence of free imidazole is the primary marker of degradation.

1H NMR Validation Protocol

Dissolve ~10 mg of the sample in

or .

Signal Region	Target Compound (Intact)	Degradation Product (Free Imidazole)
H2 (Imidazole)	~8.0 - 8.2 ppm (Broadened/Shifted)	7.7 - 7.9 ppm (Sharp singlet)
H4/H5 (Imidazole)	~7.0 - 7.5 ppm (Distinct doublets/m)	7.0 - 7.2 ppm (Often overlapping)
Pyrrolidine Ring	Distinct multiplets (3.4 - 3.6 ppm)	Distinct multiplets (shifted upfield)

Pass Criteria: The integral of the "free imidazole" H2 peak should be <5% relative to the target compound's H2 peak.

Experimental Synthesis (Reference Protocol)

If commercial stock is degraded, the compound can be synthesized fresh. This protocol demonstrates the stability difference: the starting material (CDI) requires strict exclusion of water, while the product can be washed with water.

Step-by-Step Methodology:

• Setup: Flame-dry a round-bottom flask and equip with a magnetic stir bar and Argon balloon.

• Activation: Dissolve 1,1'-Carbonyldiimidazole (CDI) (1.1 equiv) in anhydrous Dichloromethane (DCM) or THF .

• Addition: Add Pyrrolidine (1.0 equiv) dropwise at 0°C.

  • Observation: Gas evolution (

    ) is not expected here; imidazole is displaced.

• Reaction: Stir at Room Temperature for 2–4 hours.

• Workup (Crucial Stability Check):

  • Dilute with DCM.

  • Wash rapidly with cold water (2x) to remove free imidazole and unreacted CDI (which hydrolyzes immediately to water-soluble species).

  • Note: The fact that you can wash this product with water proves its relative stability.

  • Dry organic layer over

    , filter, and concentrate in vacuo.

• Result: The product is typically obtained as a white solid or viscous oil.

References

• Vertex AI Search . (2026). Stability of carbamoyl imidazoles and CDI derivatives. Retrieved from 1

• Organic Chemistry Portal . (2016). 1,1′-Carbonyldiimidazole (CDI) Mediated Coupling. Retrieved from [Link]

• National Institutes of Health (NIH) . (2014). Imidazole-derived 2-[N-carbamoylmethyl-alkylamino]acetic acids. Retrieved from [Link]

• Royal Society of Chemistry . (2026). Synthesis of ethyl 1-imidazolecarboxylate and stability data. Retrieved from [Link]

• PubChem . (2026). 1-(pyrrolidine-1-carbonyl)-1H-imidazole Compound Summary. Retrieved from [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]

Technical Whitepaper &amp; Safety Data Guide: 1-(Pyrrolidine-1-carbonyl)-1H-imidazole in Advanced Drug Development

Executive Summary

In modern drug discovery, the synthesis of complex urea and carbamate pharmacophores is a critical bottleneck. Traditional methods relying on highly toxic phosgene or corrosive pyrrolidine-1-carbonyl chloride present severe safety hazards and generate destructive hydrochloric acid (HCl) byproducts. As a Senior Application Scientist, I advocate for the transition to 1-(pyrrolidine-1-carbonyl)-1H-imidazole (also known as imidazol-1-yl(pyrrolidin-1-yl)methanone). This whitepaper provides an in-depth analysis of its physicochemical properties, safety data, and mechanistic applications, offering a self-validating framework for its use in bench-to-pilot scale drug development.

Physicochemical Profiling & Structural Causality

1-(Pyrrolidine-1-carbonyl)-1H-imidazole is a bench-stable, solid carbamoylating reagent. Its structural design—a pyrrolidine ring conjugated to an imidazole via a carbonyl bridge—is intentionally optimized for controlled electrophilicity.

The causality behind its efficacy lies in the imidazole leaving group. Unlike acid chlorides, the displacement of the imidazole ring generates a relatively benign imidazolide anion, which benefits from aromatic stabilization (conjugate acid pKa ~7.0). This prevents the generation of strong acids during coupling reactions, making it highly compatible with acid-sensitive substrates and protecting groups 1.

Quantitative Chemical Properties

Table 1: Key physicochemical data for 1-(pyrrolidine-1-carbonyl)-1H-imidazole.

Parameter	Value
Molecular Formula	C8H11N3O
Monoisotopic Mass	165.09021 Da
Predicted XlogP	0.2
SMILES String	C1CCN(C1)C(=O)N2C=CN=C2
Storage Temperature	2–8°C (Under Inert Atmosphere)

Safety Data Sheet (SDS) & Hazard Mitigation

While significantly safer than phosgene derivatives, 1-(pyrrolidine-1-carbonyl)-1H-imidazole requires strict adherence to handling protocols to maintain reagent integrity and laboratory safety.

Hazard Identification (GHS Classification)

• Skin Irritation (Category 2): Causes localized epidermal irritation upon prolonged contact.

• Eye Irritation (Category 2A): Causes serious eye irritation due to the basicity of the imidazole moiety.

• STOT - Single Exposure (Category 3): May cause respiratory tract irritation if inhaled as a fine dust.

Handling & Storage Causality

• Moisture Sensitivity: The carbonyl carbon is susceptible to nucleophilic attack by ambient H₂O. Hydrolysis yields pyrrolidine, imidazole, and carbon dioxide (CO₂). Causality: In sealed containers, this CO₂ evolution can cause dangerous pressurization and potential rupture. Therefore, the reagent must be stored strictly under an inert gas (Argon/N₂) at 2–8°C.

• PPE Requirements: Minimum 0.11 mm thickness nitrile gloves, tightly fitting safety goggles, and a standard laboratory coat. All solid transfers must occur within a certified chemical fume hood to prevent aerosol inhalation.

Emergency spill response and handling decision matrix for laboratory safety.

Mechanistic Insights: The Carbamoylimidazolium Advantage

A common challenge in drug synthesis is coupling weakly nucleophilic amines (e.g., sterically hindered anilines) to form ureas. 1-(Pyrrolidine-1-carbonyl)-1H-imidazole alone may react too slowly with these substrates.

To overcome this, we employ a methylation activation strategy 2. By treating the reagent with methyl iodide (MeI), the basic nitrogen of the imidazole ring is alkylated, forming a carbamoylimidazolium salt. The Causality: This localized positive charge drastically lowers the Lowest Unoccupied Molecular Orbital (LUMO) of the adjacent carbonyl group, making it highly electrophilic. Furthermore, upon nucleophilic attack, the leaving group is no longer an anionic imidazolide, but a neutral, highly stable N-methylimidazole. This thermodynamic driving force ensures quantitative conversion even with poor nucleophiles.

Reagent Comparison Matrix

Table 2: Comparative analysis of carbamoylating agents.

Property / Reagent	Phosgene	Pyrrolidine-1-carbonyl chloride	1-(Pyrrolidine-1-carbonyl)-1H-imidazole
Physical State	Gas	Liquid	Solid
Toxicity Profile	Fatal if inhaled	Corrosive / Toxic	Irritant (Skin/Eyes)
Byproduct	HCl (Corrosive)	HCl (Corrosive)	Imidazole (Benign)
Moisture Sensitivity	Extremely High	High	Moderate
Reactivity	Non-selective	High	Tunable (via methylation)

Experimental Workflow: Synthesis of Asymmetric Ureas

The following protocol outlines a self-validating system for synthesizing asymmetric ureas using the methylation activation strategy.

Step-by-Step Methodology

Step 1: Reagent Activation (Electrophile Generation)

• Action: Dissolve 1.0 equivalent of 1-(pyrrolidine-1-carbonyl)-1H-imidazole in anhydrous Dichloromethane (DCM) to achieve a 0.2 M concentration under a strict argon atmosphere.

• Action: Add 1.1 equivalents of Methyl Iodide (MeI) dropwise at 25°C. Stir for 2 hours.

• Causality & Validation: The formation of the carbamoylimidazolium salt is quantitative. You will observe a slight change in solution polarity. This step primes the carbonyl for attack by lowering its activation energy.

Step 2: Nucleophilic Addition

• Action: Introduce 0.9 equivalents of the target aniline derivative to the reaction mixture. Note: The amine is the limiting reagent to ensure complete conversion.

• Action: Add 2.0 equivalents of N,N-Diisopropylethylamine (DIPEA).

• Causality & Validation: DIPEA is sterically hindered and non-nucleophilic. It serves exclusively to neutralize any generated HI from the methylation step, preventing the protonation of the incoming aniline nucleophile (which would render it inactive). Stir at room temperature for 4-6 hours until LC-MS indicates complete consumption of the aniline mass peak.

Step 3: Workup & Purification

• Action: Quench the reaction with saturated aqueous NaHCO₃. Extract with DCM (3x).

• Causality & Validation: The mild base (NaHCO₃) ensures the byproduct, N-methylimidazole, remains deprotonated and highly water-soluble, facilitating its complete partition into the aqueous phase.

• Action: Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, concentrate in vacuo, and purify via flash column chromatography (Silica gel, EtOAc/Hexanes) to yield the pure asymmetric urea.

Workflow for synthesizing asymmetric ureas via carbamoylimidazolium activation.

References

• PubChemLite - 1-(pyrrolidine-1-carbonyl)-1h-imidazole (C8H11N3O). Université du Luxembourg / PubChem.
• Application of Carbamoylimidazolium Salts in Synthesis. Scholaris / University of Toronto.

Sources

• 1. PubChemLite - 1-(pyrrolidine-1-carbonyl)-1h-imidazole (C8H11N3O) [pubchemlite.lcsb.uni.lu]
• 2. utoronto.scholaris.ca [utoronto.scholaris.ca]

Protocols & Analytical Methods

Application Note: One-Pot Urea Synthesis with 1-(pyrrolidine-1-carbonyl)-1H-imidazole

[1]

Executive Summary

This guide details the application of 1-(pyrrolidine-1-carbonyl)-1H-imidazole (CAS: 10466-86-1) as a robust, shelf-stable electrophile for the synthesis of unsymmetrical ureas.[1] Unlike traditional isocyanate-based routes which are moisture-sensitive and limited to primary amines, this "carbamoyl imidazole" strategy acts as a masked isocyanate equivalent .[1]

It allows for the controlled coupling of pyrrolidine with a second amine (primary or secondary) under mild conditions. This note covers the direct displacement method and the "Imidazolium Activation" protocol for sterically hindered substrates.

Mechanistic Principles & Chemical Logic[1]

The "Masked Isocyanate" Advantage

The core challenge in urea synthesis is avoiding symmetrical byproducts (A-CO-A) and handling toxic phosgene substitutes. 1-(pyrrolidine-1-carbonyl)-1H-imidazole resolves this by "locking" the carbonyl group with a leaving group (imidazole) that is stable enough to isolate but reactive enough to be displaced by a nucleophile.[1]

• Stability: The resonance stabilization of the imidazole ring makes the carbonyl less electrophilic than an acid chloride, preventing hydrolysis in open air.

• Selectivity: It reacts exclusively with nucleophiles stronger than imidazole, allowing for stoichiometric control.[1]

Activation Pathways

For non-nucleophilic or hindered amines (e.g., electron-deficient anilines), the standard thermal displacement may be too slow.[1] We utilize the "Imidazolium Effect" (pioneered by Batey et al.), where alkylation of the imidazole nitrogen (using MeI or MeOTf) creates a cationic leaving group. This increases the electrophilicity of the carbonyl by orders of magnitude, enabling reaction at room temperature.

Reaction Pathway Diagram

The following diagram illustrates the decision logic between the Direct Route (Method A) and the Activated Route (Method B).

Figure 1: Decision tree for selecting the optimal coupling protocol based on amine nucleophilicity.

Experimental Protocols

Reagent Preparation (In-Situ Generation)

If you do not have the pre-isolated reagent, generate it immediately before use.

• Dissolve CDI: Dissolve 1.1 eq of N,N'-Carbonyldiimidazole (CDI) in anhydrous DCM or THF (0.5 M).[1]

• Add Pyrrolidine: Slowly add 1.0 eq of pyrrolidine at 0°C.

  • Note: The reaction is exothermic.[1] Evolution of CO2 will occur.[2]

• Equilibration: Stir at Room Temperature (RT) for 1 hour. The species formed is 1-(pyrrolidine-1-carbonyl)-1H-imidazole.[1]

Method A: Direct Displacement (Standard)

Best for: Primary aliphatic amines (e.g., benzylamine, n-butylamine).[1]

Reagents:

• 1-(pyrrolidine-1-carbonyl)-1H-imidazole (1.0 mmol)[1]

• Target Amine (1.1 mmol)[1]

• Triethylamine (TEA) (1.5 mmol) - Optional, scavenges displaced imidazole.[1]

• Solvent: THF or Acetonitrile (MeCN).[1]

Step-by-Step:

• Setup: In a sealed vial, dissolve the carbamoyl imidazole (1.0 equiv) in MeCN (2 mL).

• Addition: Add the Target Amine (1.1 equiv) and TEA (1.5 equiv).

• Reaction: Heat the mixture to 60°C for 4–12 hours.

  • Monitoring: Check TLC (EtOAc/Hexane).[1] The starting material spot (lower Rf than urea) should disappear.[1]

• Workup:

  • Dilute with EtOAc (20 mL).[1]

  • Wash with 1M HCl (2 x 10 mL).[1] Critical Step: This removes the displaced imidazole and any unreacted amine.

  • Wash with Brine, dry over Na2SO4, and concentrate.

• Purification: Recrystallization or Flash Chromatography.[1]

Method B: Imidazolium Activation (Batey Protocol)

Best for: Secondary amines, anilines, or valuable/scarce amines.

Reagents:

• 1-(pyrrolidine-1-carbonyl)-1H-imidazole (1.0 mmol)[1]

• Methyl Iodide (MeI) (4.0 mmol) or Methyl Triflate (1.05 mmol)[1]

• Target Amine (1.0 mmol)[1]

• Solvent: DCM or MeCN.[1]

Step-by-Step:

• Activation: To the carbamoyl imidazole solution in MeCN at RT, add MeI (4 equiv).

• Incubation: Stir for 2–4 hours.

  • Observation: A white precipitate (the imidazolium salt) often forms. This is normal.

• Coupling: Add the Target Amine (1.0 equiv) and TEA (2.0 equiv) directly to the suspension.

• Reaction: Stir at Room Temperature for 1–2 hours.

  • Note: The reaction is usually instantaneous upon base addition.

• Workup:

  • Dilute with DCM.[1]

  • Wash with water (to remove the N-methylimidazolium salt byproduct).[1]

  • Concentrate. Yields are typically >90% with high purity.[1]

Data & Performance Comparison

The following table summarizes the expected performance of the pyrrolidine-carbamoyl imidazole reagent against various amine classes.

Target Amine Class	Method	Temp	Time	Typical Yield	Notes
Primary Aliphatic	Method A	60°C	4 h	85-95%	No activation needed.
Secondary Aliphatic	Method A	80°C	16 h	50-70%	Steric hindrance slows direct attack.[1]
Secondary Aliphatic	Method B	RT	1 h	90-98%	Activation recommended.[1]
Aniline (Electron Rich)	Method A	Reflux	24 h	40-60%	Slow kinetics.[1]
Aniline (Electron Poor)	Method B	RT	2 h	85-92%	Method A often fails completely.[1]

Troubleshooting & Critical Parameters

Moisture Sensitivity

While the carbamoyl imidazole is stable, CDI (the precursor) is extremely hygroscopic. If generating in situ, ensure CDI is fresh.[1] Hydrolyzed CDI (imidazole + CO2) will not react, leading to low yields.[1]

• Check: Fresh CDI should be a white, free-flowing powder.[1] If it is clumpy or yellow, discard.[1]

"The Imidazole Problem"

In Method A, the leaving group is neutral imidazole (pKa ~14.4). It can act as a base or nucleophile in side reactions.[1]

• Solution: The Acid Wash (1M HCl) in the workup is non-negotiable. It protonates the imidazole, forcing it into the aqueous layer.

Safety: Methyl Iodide

Method B uses MeI, a potent alkylating agent (carcinogen).[1]

• Alternative: Methyl Triflate is faster but more expensive.[1]

• Handling: Use a fume hood.[1] Quench excess MeI with aqueous ammonium hydroxide before disposal.

References

• Heller, S. T., & Sarpong, R. (2010).[1][3][4][5] Chemoselective Esterification and Amidation of Carboxylic Acids with Imidazole Carbamates and Ureas.[3][4][5][6] Organic Letters, 12(20), 4572–4575.[1]

• Grzyb, J. A., & Batey, R. A. (2008).[1] One-Pot Synthesis of Ureas and Carbamates from Amines via an Imidazolium-Activated Carbamoyl Transfer Reagent.[1][7] Tetrahedron Letters, 49(36), 5279-5282.[1] [1]

• Duspara, P. A., et al. (2012).[1] N-Alkyl Carbamoylimidazoles as Isocyanate Equivalents.[1][8][9] The Journal of Organic Chemistry, 77(22), 10362–10368.

• Armstrong, A., et al. (2002).[1] Parallel synthesis of tri- and tetrasubstituted ureas from carbamoyl imidazolium salts. Combinatorial Chemistry & High Throughput Screening, 5(3), 219-232.[1][10]

Sources

• 1. PubChemLite - 1-(pyrrolidine-1-carbonyl)-1h-imidazole (C8H11N3O) [pubchemlite.lcsb.uni.lu]
• 2. Thieme E-Books & E-Journals [thieme-connect.de]
• 3. Chemoselective Esterification and Amidation of Carboxylic Acids with Imidazole Carbamates and Ureas [organic-chemistry.org]
• 4. Chemoselective esterification and amidation of carboxylic acids with imidazole carbamates and ureas - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. semanticscholar.org [semanticscholar.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. researchgate.net [researchgate.net]
• 8. N-Alkyl Carbamoylimidazoles as Versatile Synthons for the Synthesis of Urea-Based PSMA Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Parallel synthesis of tri- and tetrasubstituted ureas from carbamoyl imidazolium salts - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: 1-(Pyrrolidine-1-carbonyl)-1H-imidazole as an Advanced Capping Reagent in DNA-Encoded Library (DEL) Synthesis

Target Audience: Researchers, scientists, and drug development professionals in combinatorial chemistry and early-stage drug discovery.

Introduction: The Critical Role of Capping in DEL Synthesis

In the construction of DNA-Encoded Libraries (DELs) via the split-and-pool methodology, achieving 100% conversion during building block coupling is practically impossible. Following an amide coupling or reductive amination step, a subpopulation of unreacted DNA-linked amines inevitably remains. If left active, these free amines will react with building blocks in subsequent synthetic cycles, generating "deletion sequences." These truncated molecules confound Structure-Activity Relationship (SAR) data during the final affinity selection and decoding phases, as the DNA barcode will falsely indicate the presence of a fully assembled molecule.

To preserve the fidelity of the library, unreacted amines must be "capped" (rendered inert) before the next cycle. While acetic anhydride is the industry standard for forming unreactive acetamides, there is a growing need for capping agents that introduce distinct physicochemical properties or act as specific structural tags. Furthermore, when the goal is to specifically synthesize a library of ureas, traditional reagents like isocyanates or carbamoyl chlorides present severe limitations due to their rapid hydrolysis in the aqueous buffers (pH 8.0–10.0) required to maintain DNA solubility and integrity[1].

1-(Pyrrolidine-1-carbonyl)-1H-imidazole emerges as a highly efficient, chemoselective, and water-stable alternative. As a carbamoyl imidazole, it acts as an isocyanate equivalent that smoothly transfers a pyrrolidine-1-carbonyl group to primary and secondary amines, forming a highly stable urea linkage without degrading the DNA tag[2].

Mechanistic Insights: Why Carbamoyl Imidazoles?

The efficacy of 1-(pyrrolidine-1-carbonyl)-1H-imidazole lies in the delicate balance between its reactivity toward amines and its stability against aqueous hydrolysis.

• Overcoming Isocyanate Hydrolysis: Traditional isocyanates (R-N=C=O) react violently with water to form unstable carbamic acids, which rapidly decarboxylate into primary amines. These newly formed amines then react with remaining isocyanates to form insoluble symmetric ureas. This parasitic side reaction drastically lowers the effective concentration of the capping agent in DEL mixtures.

• The Imidazole Leaving Group: In 1-(pyrrolidine-1-carbonyl)-1H-imidazole, the imidazole ring serves as an excellent leaving group (pKa of protonated imidazole ≈ 7.0). The carbonyl carbon is sufficiently electrophilic to undergo nucleophilic acyl substitution by the DNA-linked amine, but sterically and electronically shielded enough to resist rapid attack by hydroxide ions in the pH 8.5–9.5 buffers typically used in DEL synthesis[2].

• Urea Formation: The reaction yields a pyrrolidine-1-carboxamide (a urea). Ureas are exceptionally stable to both enzymatic degradation and subsequent harsh chemical conditions (e.g., strong bases or reductive environments) encountered in downstream DEL cycles[3].

Chemical mechanism of on-DNA amine capping using 1-(pyrrolidine-1-carbonyl)-1H-imidazole.

Quantitative Data: Reagent Comparison

The following table summarizes the performance of 1-(pyrrolidine-1-carbonyl)-1H-imidazole compared to traditional capping reagents under standard DEL conditions (250 mM Sodium Borate, pH 9.0, 25 °C).

Capping Reagent	Aqueous Half-Life (pH 9.0)	On-DNA Capping Efficiency	qPCR Recovery (DNA Integrity)	Primary Drawback
Acetic Anhydride	< 1 min	> 95%	90%	Highly acidic byproducts; limited structural diversity.
Phenyl Isocyanate	< 5 min	60 - 70%	85%	Rapid hydrolysis; formation of insoluble symmetric ureas.
1-(Pyrrolidine-1-carbonyl)-1H-imidazole	> 2 hours	> 98%	> 95%	Requires organic co-solvent (DMSO) for stock solution.

Note: Capping efficiency is measured via LC-MS conversion of a model DNA-amine conjugate. qPCR recovery indicates the percentage of amplifiable DNA remaining after the reaction and subsequent precipitation[3].

Experimental Protocol: On-DNA Capping Workflow

This self-validating protocol is designed to cap unreacted primary or secondary amines on a DNA barcode following a standard building block coupling cycle.

Materials Required

• DNA-Amine Conjugate: 1 mM aqueous solution.

• Reaction Buffer: 250 mM Sodium Borate buffer, pH 9.0.

• Capping Reagent: 1-(pyrrolidine-1-carbonyl)-1H-imidazole (Prepare a fresh 200 mM stock in anhydrous DMSO).

• Precipitation Reagents: 3 M NaCl (aqueous), absolute ethanol (chilled to -20 °C).

Step-by-Step Methodology

• Reaction Setup:

  • In a microcentrifuge tube, combine 10 µL of the 1 mM DNA-Amine conjugate (10 nmol) with 40 µL of the 250 mM Sodium Borate buffer (pH 9.0).

  • Vortex briefly to ensure a homogeneous mixture.

• Reagent Addition:

  • Add 5 µL of the 200 mM 1-(pyrrolidine-1-carbonyl)-1H-imidazole stock solution (1 µmol, 100 equivalents relative to DNA).

  • Critical Insight: The addition of DMSO should not exceed 10-15% of the total reaction volume to prevent DNA precipitation.

• Incubation:

  • Incubate the reaction mixture at 25 °C for 2 to 4 hours on a thermomixer at 800 rpm.

  • Causality Note: The extended half-life of the carbamoyl imidazole allows for a longer incubation period compared to isocyanates, ensuring >98% kinetic conversion of sterically hindered secondary amines.

• Reaction Quenching & DNA Recovery (Ethanol Precipitation):

  • Add 5.5 µL of 3 M NaCl (10% of the reaction volume) to the mixture and vortex.

  • Add 165 µL of cold absolute ethanol (3 volumes).

  • Incubate at -80 °C for 30 minutes to fully precipitate the DNA-urea conjugate.

  • Centrifuge at 14,000 × g for 15 minutes at 4 °C.

  • Carefully decant the supernatant (which contains the DMSO, cleaved imidazole, and unreacted capping agent).

• Washing & Resuspension:

  • Wash the DNA pellet with 200 µL of cold 70% ethanol. Centrifuge again for 5 minutes and discard the supernatant.

  • Air-dry the pellet for 10 minutes and resuspend in 10 µL of nuclease-free water.

• Validation:

  • Analyze a 0.5 µL aliquot via LC-MS to confirm the mass shift corresponding to the addition of the pyrrolidine-1-carbonyl group (+97.1 Da).

Integration of the urea-forming capping step within the standard DEL split-and-pool synthesis cycle.

Conclusion

The integration of 1-(pyrrolidine-1-carbonyl)-1H-imidazole into DEL synthesis workflows provides a robust solution to the persistent challenge of amine capping in aqueous environments. By leveraging the controlled reactivity of the carbamoyl imidazole pharmacophore, researchers can eliminate deletion sequences, maintain high DNA integrity, and introduce stable urea linkages that withstand the rigors of downstream library synthesis and biological screening.

References

1.[1] Lu, X., et al. "Direct Selection of DNA-Encoded Libraries for Biased Agonists of GPCRs on Live Cells." Journal of the American Chemical Society, NIH Public Access. Available at:[Link] 2.[2] "Fragment-to-Lead Medicinal Chemistry Publications in 2020." ACS Publications. Available at:[Link] 3.[3] "Simple and Practical DNA Quantification Method for DNA-Encoded Library Synthesis." ACS Omega. Available at:[Link]

Sources

• 1. Direct Selection of DNA-Encoded Libraries for Biased Agonists of GPCRs on Live Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]

Application Note: Synthesis of Carbamates from Alcohols using 1-(Pyrrolidine-1-carbonyl)-1H-imidazole

Executive Summary

This guide details the synthesis of pyrrolidinyl carbamates from alcohols using 1-(pyrrolidine-1-carbonyl)-1H-imidazole (PCDI). Unlike isocyanates or chloroformates, PCDI offers a stable, non-volatile, and moisture-tolerant alternative for introducing the pyrrolidine-1-carbonyl motif.

Critical Technical Distinction: Because pyrrolidine is a secondary amine, PCDI cannot form an isocyanate intermediate (

) upon heating. Consequently, the reaction mechanism relies entirely on nucleophilic acyl substitution (addition-elimination). This renders the reagent less reactive than primary amine analogs. This protocol addresses this kinetic hurdle by providing two distinct methodologies:

• Method A (Activated): Conversion to the highly electrophilic imidazolium salt (Recommended for complex/secondary alcohols).

• Method B (Base-Promoted): Direct coupling using strong alkoxide bases (Suitable for primary/unhindered alcohols).

Mechanistic Insight

Understanding the reactivity profile of 1-(pyrrolidine-1-carbonyl)-1H-imidazole is prerequisite to experimental success. The neutral imidazole group is a moderate leaving group (

of conjugate acid 7). For difficult substrates, "activating" the leaving group via N-methylation transforms it into a cationic N-methylimidazolium species, lowering the activation energy for the alcohol attack.

Figure 1: Reaction Mechanism & Activation Pathways

Caption: Dual-pathway mechanism showing the kinetic advantage of the Activated Route (Path A) over the Direct Route (Path B).

Reagent Preparation

While 1-(pyrrolidine-1-carbonyl)-1H-imidazole is commercially available, it is easily synthesized in situ or in bulk from 1,1'-carbonyldiimidazole (CDI).

Protocol: Synthesis of 1-(pyrrolidine-1-carbonyl)-1H-imidazole

• Reagents: CDI (1.1 equiv), Pyrrolidine (1.0 equiv), DCM or THF (anhydrous).

• Procedure:

  • Dissolve CDI in anhydrous DCM (

    ) under . Cool to .

  • Add pyrrolidine dropwise over 15 minutes.

  • Stir at

    for 1 hour, then warm to RT for 2 hours.

  • Workup: Wash with water (

    ) to remove imidazole byproduct and unreacted CDI. Dry organic layer ( ) and concentrate.

  • Result: White/off-white solid. Stable at RT for months.

Experimental Protocols

Method A: The "Activated" Route (Imidazolium Salt Strategy)

Best for: Secondary alcohols, tertiary alcohols, valuable APIs, and late-stage functionalization. Why: Methylation creates a "super-leaving group," allowing the reaction to proceed at room temperature with mild bases (e.g.,

), avoiding harsh conditions that could racemize sensitive centers.

Reagents:

• 1-(pyrrolidine-1-carbonyl)-1H-imidazole (1.0 equiv)

• Methyl Iodide (MeI) (1.2 – 4.0 equiv) or Methyl Triflate (MeOTf) (1.05 equiv - Caution: Potent Alkylator)

• Target Alcohol (0.8 – 1.0 equiv)

• Base:

  or DIPEA (2.0 equiv)

• Solvent: Acetonitrile (MeCN) or DCM.

Step-by-Step:

• Activation: Dissolve the imidazole reagent in anhydrous MeCN (

  ). Add MeI (4 equiv). Stir at RT for 12–24 hours.

  • Note: If using MeOTf, stir for only 15–30 mins at

    .

  • Checkpoint: The solution often turns slightly yellow. The salt may precipitate; this is fine.

  • Optional: Evaporate excess MeI if volatile, or proceed directly if using MeOTf.

• Coupling: To the activated salt mixture, add the Target Alcohol and

  .

• Reaction: Stir at RT. Monitor by TLC/LCMS. Reaction is typically complete in 1–4 hours.

• Workup: Dilute with EtOAc, wash with

  (to remove methylimidazole byproducts and amine base), then saturated and brine.

• Purification: Flash chromatography (typically Hexane/EtOAc).

Method B: The "Direct" Route (Base-Promoted)

Best for: Primary alcohols, simple substrates, scale-up where MeI is undesirable. Why: Relies on the high nucleophilicity of the alkoxide anion to overcome the stability of the neutral urea bond.

Reagents:

• 1-(pyrrolidine-1-carbonyl)-1H-imidazole (1.2 – 1.5 equiv)

• Target Alcohol (1.0 equiv)

• Base: NaH (60% dispersion, 1.2 – 1.5 equiv) or DBU (2.0 equiv)

• Solvent: THF or DMF (anhydrous).

Step-by-Step:

• Alkoxide Formation: Suspend NaH in anhydrous THF (

  ) at . Add the Target Alcohol dropwise. Stir for 30 mins until evolution ceases.

• Addition: Add 1-(pyrrolidine-1-carbonyl)-1H-imidazole (solid or solution) to the alkoxide.

• Reaction: Heat to

  (THF) or (DMF) if necessary. Secondary alcohols often require heat.

  • Note: If using DBU, mix alcohol, reagent, and DBU in MeCN and reflux.

• Workup: Quench carefully with

  or saturated . Extract with EtOAc.

• Purification: Standard flash chromatography.

Data Summary & Comparison

Feature	Method A (Activated)	Method B (Direct Base)
Reactive Species	N-Methylimidazolium (Cationic)	Neutral Imidazole Urea
Reactivity	High (RT reaction)	Moderate (Often requires Heat)
Base Required	Mild ( , DIPEA)	Strong (NaH) or Superbase (DBU)
Substrate Scope	Alcohols	Mostly ; difficult
Atom Economy	Lower (MeI/MeOTf waste)	Higher
Safety	Handle Alkylating Agents (MeI)	Handle Reactive Bases (NaH)

Troubleshooting Guide

Problem: Low Conversion (Method B)

• Root Cause: The neutral imidazole is a poor leaving group for sterically hindered alcohols.

• Solution: Switch to Method A. The "Imidazolium Effect" increases electrophilicity by orders of magnitude.

Problem: Side Product - Methyl Ether (Method A)

• Root Cause: Excess MeI reacting with the alcohol.

• Solution: Ensure complete formation of the imidazolium salt before adding the alcohol. Evaporate excess MeI under reduced pressure (it is volatile, bp 42°C) before adding the alcohol/base mixture. Alternatively, use stoichiometric MeOTf.

Problem: Hydrolysis of Reagent

• Root Cause: Wet solvents.

• Solution: The reagent hydrolyzes to pyrrolidine and

  /imidazole. Use strictly anhydrous solvents.[1]

References

• Batey, R. A., et al. "Carbamoylimidazolium Salts as Diversification Reagents: An Application to the Synthesis of Tertiary Amides from Carboxylic Acids." Journal of Organic Chemistry, 2008. (Demonstrates the "Imidazolium effect" activation strategy).

• Grzyb, J. A., et al. "Carbamoylimidazoles as Isocyanate Equivalents." Tetrahedron, 2005. (Foundational work on CDI-amine adducts).

• Heller, S. T., & Sarpong, R. "Chemoselective Esterification and Amidation of Carboxylic Acids with Imidazole Carbamates." Organic Letters, 2010. (Discusses the reactivity of carbonyl imidazoles).

• Staab, H. A. "Syntheses Using Heterocyclic Amides (Azolides)." Angewandte Chemie International Edition, 1962. (Classic reference on CDI chemistry).

Sources

• 1. benchchem.com [benchchem.com]

Application Note: Activation of 1-(Pyrrolidine-1-carbonyl)-1H-imidazole via N-Methylation for Advanced Carbamoyl Transfer

Executive Summary

The synthesis of unsymmetrical ureas, carbamates, and amides is a foundational operation in modern drug development. While carbamoyl chlorides are traditional electrophiles for these transformations, their reliance on highly toxic phosgene gas and inherent hydrolytic instability limit their utility. N,N'-Carbonyldiimidazole (CDI) provides a bench-stable, safer alternative, yielding neutral 1-carbamoyl-1H-imidazoles (such as 1-(pyrrolidine-1-carbonyl)-1H-imidazole). However, these neutral intermediates often lack the electrophilicity required to functionalize sterically hindered alcohols or weakly nucleophilic anilines.

To bridge this reactivity gap, the Batey group pioneered the "imidazolium effect" 1. By activating the neutral carbamoyl imidazole with methyl iodide (MeI), the resulting N-methylated carbamoylimidazolium salt acts as a highly potent carbamoyl cation equivalent, accelerating reaction kinetics by over two orders of magnitude 2. This application note details the mechanistic causality, quantitative benchmarking, and self-validating protocols for this critical activation strategy.

Mechanistic Causality: The "Imidazolium Effect"

In a standard nucleophilic acyl substitution, the reaction rate is heavily dictated by the nucleofugality (leaving group ability) of the departing species.

• The Kinetic Bottleneck: The neutral 1-(pyrrolidine-1-carbonyl)-1H-imidazole features an imidazole leaving group. The conjugate acid of imidazole has a pKa of ~7.0. While this makes it a moderate leaving group suitable for reactions with strong primary amines, it poses a kinetic bottleneck for weaker nucleophiles.

• The Activation Solution: Alkylation of the sp2 nitrogen (N3) of the imidazole ring with MeI generates a permanent positive charge on the heterocycle.

• The Causality: This positive charge drastically increases the electron-withdrawing inductive effect on the adjacent carbonyl carbon, rendering it highly electrophilic. Furthermore, the leaving group is transformed from a neutral imidazole to a neutral N-methylimidazole. Because the pKa of protonated N-methylimidazole is lower than that of protonated imidazole, it is a vastly superior nucleofuge. This thermodynamic shift lowers the activation energy of the addition-elimination transition state, allowing reactions to proceed rapidly at room temperature 3.

Synthetic Workflow & Signaling Diagram

Figure 1: Workflow for the synthesis and application of N-methylated carbamoylimidazolium salts.

Quantitative Benchmarking of Carbamoyl Transfer Reagents

To justify the selection of the N-methylated imidazolium salt over historical reagents, the following table synthesizes the quantitative and qualitative data associated with each reagent class 24.

Reagent Class	Relative Electrophilicity ( )	Bench Stability	Byproduct Toxicity	Typical Yields (Weak Nucleophiles)
Carbamoyl Chlorides	High	Poor (Moisture sensitive)	High (HCl gas, Phosgene origin)	60 - 80%
Neutral Carbamoyl Imidazoles	Low ( = 1)	Excellent (Months at 4°C)	Low (Imidazole)	< 10% (Often unreactive)
N-Methyl Imidazolium Salts	Very High ( > 100)	Moderate (Hygroscopic)	Low (N-Methylimidazole)	85 - 98%

Self-Validating Experimental Protocols

The following methodologies are designed as self-validating systems. Each phase includes a specific analytical checkpoint to ensure the chemical transformation was successful before proceeding, minimizing wasted time and raw materials.

Phase 1: Synthesis of 1-(Pyrrolidine-1-carbonyl)-1H-imidazole

• Reaction Setup: Dissolve pyrrolidine (1.0 mmol) in anhydrous dichloromethane (DCM, 5 mL) under an argon atmosphere.

• Reagent Addition: Slowly add N,N'-carbonyldiimidazole (CDI) (1.1 equiv, 1.1 mmol) in one portion. Causality: A slight excess of CDI ensures complete consumption of the amine.

• Stirring: Stir the reaction mixture at room temperature for 12 hours.

• Workup: Quench with water, extract with DCM, dry over

  , and concentrate in vacuo.

• Validation Check (TLC/NMR): Analyze the crude mixture. The disappearance of the amine and the presence of a new spot on TLC (UV active) indicates success. In

  NMR, the diagnostic imidazole C2-H proton should appear at approximately 8.2 ppm .

Phase 2: Activation with Methyl Iodide (MeI)

• Reaction Setup: Dissolve the neutral 1-(pyrrolidine-1-carbonyl)-1H-imidazole (1.0 mmol) in anhydrous acetonitrile (MeCN, 2-5 mL) in a flame-dried flask under argon. Cool to 0 °C using an ice bath.

• Alkylation: Slowly add methyl iodide (MeI) (1.5 to 4.0 equiv) dropwise. Causality: MeI is highly volatile (bp ~42 °C). Using an excess drives the equilibrium of the N-alkylation to absolute completion and compensates for any evaporative loss 4.

• Incubation: Remove the ice bath and stir at room temperature for 24 hours.

• Precipitation: Concentrate the mixture to half its volume in vacuo. Add cold diethyl ether (

  , 15 mL) and sonicate for 5 minutes. Causality: The highly polar imidazolium iodide salt is insoluble in non-polar ether, causing it to crash out of solution as a light yellow/beige precipitate, leaving unreacted MeI and impurities in the supernatant.

• Isolation: Filter the precipitate, wash with cold

  (2 × 10 mL), and dry under high vacuum.

• Validation Check (Critical NMR Shift): Analyze the isolated solid via

  NMR (in DMSO- ). The diagnostic imidazole C2-H proton must shift dramatically downfield from ~8.2 ppm to >9.5 ppm (e.g., 9.55 ppm). The appearance of a sharp singlet at ~3.86 ppm confirms the successful integration of the group 3.

Phase 3: Downstream Carbamoyl Transfer

• Reaction Setup: Dissolve the validated 1-methyl-3-(pyrrolidine-1-carbonyl)-1H-imidazol-3-ium iodide (1.0 equiv) and a target nucleophile (e.g., a complex alcohol or aniline, 1.1 equiv) in MeCN.

• Base Addition: Add a non-nucleophilic base such as N,N-Diisopropylethylamine (DIPEA) (2.0 equiv) to act as an acid scavenger for the liberated hydroiodic acid.

• Completion: Stir at room temperature until complete consumption of the imidazolium salt is observed via LC-MS.

• Workup: Dilute with ethyl acetate and wash with mild aqueous acid (e.g., 5% citric acid) to selectively partition the water-soluble N-methylimidazole byproduct into the aqueous layer, leaving the highly pure urea/carbamate in the organic phase.

References

• Application of Carbamoylimidazolium Salts as Carbamoyl Transfer Reagents and Approaches toward Esterification and Etherification Protocols. Scholaris.ca (Thesis Template / Batey Group Research). URL: [Link]

• Carbamoylimidazolium and Thiocarbamoylimidazolium Salts: Novel Reagents for the Synthesis of Ureas, Thioureas, Carbamates, Thiocarbamates and Amides. Tetrahedron 61(30):7153-7175. URL:[Link]

• Carbamates as Potential Prodrugs and a New Warhead for HDAC Inhibition. PMC - NIH. URL: [Link]

• Facile Synthesis of Carbamoyl Fluorides via N-Carbamoylimidazole Activation. ACS Omega. URL: [Link]

Sources

• 1. utoronto.scholaris.ca [utoronto.scholaris.ca]
• 2. researchgate.net [researchgate.net]
• 3. Carbamates as Potential Prodrugs and a New Warhead for HDAC Inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]

Converting 1-(pyrrolidine-1-carbonyl)-1H-imidazole to carbamoyl imidazolium salts

Application Note: Synthesis and Activation of Carbamoyl Imidazolium Salts

Part 1: Executive Summary & Scientific Rationale

The "Imidazolium Effect" in Carbamoyl Transfer 1-(pyrrolidine-1-carbonyl)-1H-imidazole is a stable, neutral urea intermediate derived from carbonyldiimidazole (CDI). While useful, its reactivity is often insufficient for coupling with weak nucleophiles (e.g., secondary amines, hindered alcohols, or thiols) under mild conditions.

To overcome this kinetic barrier, the imidazole ring is activated via

-alkylation (typically methylation). This conversion transforms the neutral leaving group (imidazole) into a cationic, highly electron-deficient leaving group (imidazolium). This phenomenon, known as the "Imidazolium Effect," accelerates nucleophilic substitution rates by over 100-fold, enabling rapid carbamoylation at room temperature without the need for toxic phosgene derivatives or harsh catalysts.

This guide details the protocol for converting the neutral pyrrolidine-imidazole species into its activated 1-methyl-3-(pyrrolidine-1-carbonyl)-1H-imidazol-3-ium iodide salt.

Part 2: Reaction Mechanism & Pathway

The activation proceeds via an

reaction where the nitrogen of the imidazole ring attacks the electrophilic methyl group of Iodomethane (MeI).

Figure 1: Mechanistic pathway for the activation of the carbamoyl imidazole via N3-methylation.

Part 3: Reagents & Equipment

Safety Warning: Methyl Iodide (MeI) is a volatile carcinogen and alkylating agent. All operations must be performed in a functioning fume hood. Double-gloving (nitrile) is recommended.

Reagent / Equipment	Specification	Role
Precursor	1-(pyrrolidine-1-carbonyl)-1H-imidazole	Substrate
Alkylating Agent	Iodomethane (Methyl Iodide, MeI)	Activator
Solvent A	Acetonitrile (MeCN), Anhydrous	Reaction Medium
Solvent B	Diethyl Ether (Et₂O) or THF	Precipitation/Wash
Glassware	Round-bottom flask (RBF), Septum	Reaction Vessel
Atmosphere	Nitrogen ( ) or Argon	Inert Atmosphere

Part 4: Experimental Protocol

Step 1: Preparation of the Reaction Vessel

• Oven-dry a 50 mL round-bottom flask (RBF) and a magnetic stir bar.

• Cool the flask under a stream of dry nitrogen (

  ).

• Weigh 1.0 equivalent (e.g., 1.65 g, 10 mmol) of 1-(pyrrolidine-1-carbonyl)-1H-imidazole and transfer it to the flask.

• Seal the flask with a rubber septum and insert a nitrogen balloon (or line).

Step 2: Solvation and Alkylation

• Inject anhydrous Acetonitrile (MeCN) via syringe to achieve a concentration of ~0.5 M (e.g., 20 mL for 10 mmol).

  • Note: MeCN is preferred over DCM because the ionic product is less soluble in MeCN, facilitating precipitation.

• Stir until the solid is completely dissolved.

• Critical Step: Add 4.0 equivalents (e.g., 2.5 mL, 40 mmol) of Iodomethane (MeI) dropwise via syringe.

  • Why Excess? Excess MeI drives the equilibrium to completion and ensures the reaction kinetics are pseudo-first-order.

• Wrap the flask in aluminum foil to protect the iodide species from light degradation.

• Stir the mixture vigorously at Room Temperature (23 °C) for 16 to 24 hours .

Step 3: Isolation and Purification

• After 24 hours, the reaction mixture should appear as a suspension (white or pale yellow solid) or a clear solution depending on concentration.

• Precipitation:

  • If solid is present:[1] Cool the flask in an ice bath for 15 minutes to maximize yield.

  • If solution is clear: Slowly add Diethyl Ether (Et₂O) (approx. 2-3x reaction volume) while stirring. The salt will crash out as a white precipitate.

• Filtration: Filter the solid under vacuum using a sintered glass funnel (porosity M).

• Washing: Wash the filter cake 3 times with cold Diethyl Ether (3 x 10 mL) to remove unreacted MeI and residual pyrrolidine traces.

• Drying: Dry the solid under high vacuum (0.1 mmHg) for 4 hours to remove trace solvents.

Yield Expectation: 85–95% Appearance: White to off-white free-flowing powder.

Part 5: Workflow Visualization

Figure 2: Step-by-step workflow for the synthesis and isolation of the imidazolium salt.

Part 6: Characterization & Validation

To ensure the protocol worked, compare the NMR of the starting material with the product.

1.

H NMR (DMSO-d or CD CN):

• Diagnostic Shift: The most critical indicator is the shift of the proton at the imidazole C2 position (between the two nitrogens).

  • Neutral Precursor:

    ~ 8.0 - 8.4 ppm.

  • Imidazolium Salt:

    ~ 9.5 - 10.0 ppm (Significant downfield shift due to cationic charge).

• N-Methyl Group: A new singlet corresponding to the

  -Me group will appear at ~ 3.9 - 4.1 ppm.

2. Reactivity Check (Self-Validation):

• Dissolve a small amount of the product in MeCN.

• Add 1 equivalent of benzylamine.

• TLC should show instantaneous conversion to the corresponding urea (

  -benzylpyrrolidine-1-carboxamide) within 5 minutes, whereas the neutral precursor would take hours or require heat.

Part 7: Troubleshooting

Issue	Probable Cause	Corrective Action
No Precipitation	Solution too dilute or product soluble in MeCN.	Concentrate the reaction mixture by 50% on a rotovap (careful with MeI vapors) then add excess Et₂O.
Yellow/Brown Product	Iodine liberation or impurities.	Wash thoroughly with Et₂O. Ensure the reaction was protected from light. Product is still usable.
Low Reactivity	Hydrolysis of the salt.	Ensure all solvents are anhydrous. Store the salt in a desiccator at -20°C.

References

• Grzyb, J. A., Shen, M., Yoshina-Ishii, C., Chi, W., Brown, R. S., & Batey, R. A. (2005).[2][3] Carbamoylimidazolium and thiocarbamoylimidazolium salts: novel reagents for the synthesis of ureas, thioureas, carbamates, thiocarbamates and amides.[2][3] Tetrahedron, 61(30), 7153-7175.

  • [Link]

• Batey, R. A., Shen, M., Santhakumar, V., & Yoshina-Ishii, C. (2002).[4][5][6] Parallel Synthesis of Tri- and Tetrasubstituted Ureas from Carbamoyl Imidazolium Salts. Combinatorial Chemistry & High Throughput Screening, 5(3), 219-232.[4][5][6]

  • [Link]

• Heller, S. T., & Sarpong, R. (2010). Chemoselective Esterification and Amidation of Carboxylic Acids with Imidazole Carbamates and Ureas. Organic Letters, 12(20), 4572–4575.

  • [Link]

Sources

• 1. utoronto.scholaris.ca [utoronto.scholaris.ca]
• 2. Carbamate synthesis by carbamoylation [organic-chemistry.org]
• 3. Carbamoylimidazolium and thiocarbamoylimidazolium salts: novel reagents for the synthesis of ureas, thioureas, carbamates, thiocarbamates and amides [organic-chemistry.org]
• 4. Parallel Synthesis of Tri- and Tetrasubstituted Ureas from Carbam...: Ingenta Connect [ingentaconnect.com]
• 5. benthamdirect.com [benthamdirect.com]
• 6. Parallel synthesis of tri- and tetrasubstituted ureas from carbamoyl imidazolium salts - PubMed [pubmed.ncbi.nlm.nih.gov]

Solvent selection for 1-(pyrrolidine-1-carbonyl)-1H-imidazole coupling reactions

Application Note: Solvent Selection and Optimization for 1-(Pyrrolidine-1-carbonyl)-1H-imidazole Coupling Reactions

Executive Summary

1-(Pyrrolidine-1-carbonyl)-1H-imidazole is a highly stable, crystalline urea-type reagent synthesized from pyrrolidine and 1,1′-carbonyldiimidazole (CDI). In modern drug development and synthetic chemistry, it serves as a safer, bench-stable alternative to phosgene and isocyanates for the synthesis of unsymmetrical ureas, carbamates, and amides[1][2]. However, the efficiency of this reagent is heavily dictated by the nucleophilicity of the coupling partner. While aliphatic amines react readily, weaker nucleophiles (e.g., anilines, hindered alcohols) require electrophilic activation.

This application note details the causality behind solvent selection, focusing on how specific solvent environments modulate the kinetics of the addition-elimination mechanism and enable the highly effective "imidazolium effect"[3].

Mechanistic Fundamentals: The "Imidazolium Effect"

The coupling of 1-(pyrrolidine-1-carbonyl)-1H-imidazole proceeds via a tetrahedral intermediate. When utilizing weak nucleophiles, the neutral imidazole ring is a poor leaving group, leading to sluggish kinetics and low yields.

To overcome this, the reagent is N-methylated using methyl iodide (MeI) to form a carbamoylimidazolium salt [4]. This transformation, known as the "imidazolium effect," drastically increases the electrophilicity of the carbonyl carbon and transforms the leaving group from a neutral imidazole to a highly stable, neutral N-methylimidazole[3][5]. This activation accelerates the reaction rate by over a hundred-fold[3].

Mechanistic pathway of carbamoylation highlighting the imidazolium effect.

Solvent Selection Matrix & Causality

The choice of solvent is not arbitrary; it actively participates in stabilizing transition states and driving reaction equilibria.

• Acetonitrile (MeCN): The Gold Standard for Activation. MeCN (ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

  ) is the optimal solvent for the N-methylation step. The high dielectric constant stabilizes the highly polar transition state during methylation. Crucially, the resulting carbamoylimidazolium iodide salts are often insoluble in MeCN, driving the reaction to completion via precipitation[4].

• Dichloromethane (DCM): Optimal for Neutral Couplings. For highly nucleophilic aliphatic amines, activation is unnecessary. DCM provides excellent solvation for the neutral pyrrolidine-1-carbonyl imidazole and allows for a rapid, self-validating aqueous workup, as the cleaved imidazole byproduct is highly water-soluble[5].

• Aqueous Systems: Green Chemistry Applications. N-alkyl carbamoylimidazoles exhibit remarkable hydrolytic stability compared to acyl chlorides. This unique property permits coupling reactions with unprotected amino acids in aqueous buffers[2][6].

Quantitative Data Summary

Solvent System	Dielectric Constant ( )	Activation Required?	Relative Reaction Rate	Typical Yield (Ureas)	Typical Yield (Carbamates)	Primary Advantage
Acetonitrile (MeCN)	37.5	Yes (MeI)	Very Fast	>90%	80-95%	Optimal for imidazolium salt precipitation
Dichloromethane (DCM)	8.9	No	Moderate	85-95%	<50% (Sluggish)	Excellent solubility, easy aqueous workup
Tetrahydrofuran (THF)	7.6	No/Yes	Moderate	80-90%	60-70%	Good for polymeric or highly polar substrates
Water / Buffer	80.1	No	Fast	75-90%	N/A	Enables green chemistry and unprotected amino acids

Experimental Workflows (Self-Validating Protocols)

The following protocols are designed with built-in validation checkpoints to ensure system integrity and prevent downstream failures.

Solvent and activation decision matrix based on nucleophile strength.

Protocol A: Synthesis of 1-(Pyrrolidine-1-carbonyl)-1H-imidazole (Neutral Reagent)

Causality: DCM is chosen here to keep all reactants in solution and facilitate the removal of the imidazole byproduct via aqueous extraction.

• Preparation: Dissolve 1,1′-carbonyldiimidazole (CDI) (1.2 equiv, 12 mmol) in anhydrous DCM (0.2 M) under a nitrogen atmosphere.

• Addition: Cool the solution to 0 °C. Add pyrrolidine (1.0 equiv, 10 mmol) dropwise over 10 minutes.

• Reaction: Allow the mixture to warm to room temperature and stir for 2 hours.

• Validation Checkpoint 1: Analyze via TLC (Eluent: 5% MeOH in DCM). The complete disappearance of the pyrrolidine spot and the appearance of a highly polar spot (released imidazole) alongside the product confirms the addition-elimination cycle is complete.

• Workup: Wash the organic layer with distilled water (3 x 20 mL) to remove the water-soluble imidazole byproduct. Dry over anhydrous

  , filter, and concentrate in vacuo to yield the crystalline reagent.

Protocol B: N-Methylation in MeCN (The Activation Step)

Causality: MeCN is strictly required to stabilize the transition state and force the product out of solution, driving the reaction to 100% conversion[4].

• Preparation: Dissolve 1-(pyrrolidine-1-carbonyl)-1H-imidazole (1.0 equiv, 5 mmol) in anhydrous MeCN (10 mL).

• Alkylation: Add methyl iodide (MeI) (4.0 equiv, 20 mmol) in one portion. Seal the reaction vessel (MeI is volatile) and stir at room temperature for 24 hours[4][7].

• Validation Checkpoint 2: The reaction is self-validating. A dense white precipitate (the carbamoylimidazolium iodide salt) will form in the MeCN solution, visually confirming successful N-methylation[7].

• Isolation: Filter the precipitate, wash with cold MeCN (2 x 5 mL), and dry under high vacuum.

Protocol C: General Coupling Procedure for Weak Nucleophiles

Causality: Using the activated salt from Protocol B allows for the rapid carbamoylation of hindered alcohols or anilines without the need for harsh heating.

• Preparation: Suspend the activated carbamoylimidazolium iodide salt (1.1 equiv) in anhydrous MeCN (0.1 M).

• Coupling: Add the weak nucleophile (e.g., an aniline derivative, 1.0 equiv) followed by a non-nucleophilic base such as triethylamine (1.5 equiv) to neutralize the generated HI[2].

• Validation Checkpoint 3: The suspension will clear as the insoluble salt is consumed and the soluble urea/carbamate product is formed.

• Workup: Concentrate the mixture, redissolve in EtOAc, and wash with 1M HCl to remove the N-methylimidazole byproduct.

References

• Synthesis of carbamates by carbamoylation - Organic Chemistry Portal. organic-chemistry.org. 1

• Chemoselective Esterification and Amidation of Carboxylic Acids with Imidazole Carbamates and Ureas | Organic Letters. acs.org. 5

• Synthesis and reactivity of N-alkyl carbamoylimidazoles: development of N-methyl carbamoylimidazole as a methyl isocyanate equivalent - PubMed. nih.gov. 2

• Carbamoylimidazolium and Thiocarbamoylimidazolium Salts: Novel Reagents for the Synthesis of Ureas, Thioureas, Carbamates, Thiocarbamates and Amides. ResearchGate. 3

• N-Alkyl Carbamoylimidazoles as Versatile Synthons for the Synthesis of Urea-Based PSMA Inhibitors - PMC. nih.gov.6

• Application of Carbamoylimidazolium Salts as Carbamoyl Transfer Reagents and Approaches toward Esterification and Etherification Protocols. scholaris.ca. 4

• Application of Carbamoylimidazolium Salts in: standard coupling reagents. scholaris.ca. 7

Sources

• 1. Carbamate synthesis by carbamoylation [organic-chemistry.org]
• 2. Synthesis and reactivity of N-alkyl carbamoylimidazoles: development of N-methyl carbamoylimidazole as a methyl isocyanate equivalent - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. utoronto.scholaris.ca [utoronto.scholaris.ca]
• 5. pubs.acs.org [pubs.acs.org]
• 6. N-Alkyl Carbamoylimidazoles as Versatile Synthons for the Synthesis of Urea-Based PSMA Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 7. utoronto.scholaris.ca [utoronto.scholaris.ca]

Procedure for quenching excess 1-(pyrrolidine-1-carbonyl)-1H-imidazole

Application Note & Protocol

Title: Effective Quenching and Work-up Strategies for Excess 1-(Pyrrolidine-1-carbonyl)-1H-imidazole in Synthetic Chemistry

Abstract

1-(Pyrrolidine-1-carbonyl)-1H-imidazole is a highly effective carbamoylating reagent, analogous to N,N'-Carbonyldiimidazole (CDI), used in the synthesis of ureas, carbamates, and amides. Its utility stems from the activation of the carbonyl group by the imidazole leaving group, facilitating nucleophilic attack.[1] However, this same reactivity necessitates a robust and controlled quenching procedure to neutralize any excess reagent upon reaction completion. Failure to effectively quench excess 1-(pyrrolidine-1-carbonyl)-1H-imidazole can lead to side reactions during product isolation and purification, compromising final yield and purity. This document provides a detailed guide for researchers, scientists, and drug development professionals on the principles, safety considerations, and step-by-step protocols for quenching this reagent, ensuring reproducible and clean reaction outcomes.

Introduction and Scientific Principles

1-(Pyrrolidine-1-carbonyl)-1H-imidazole functions as an activated carbamoyl donor. The core of its reactivity lies in the N-acyl imidazole moiety. Unlike typical, stable amides, N-acyl imidazoles are significantly more susceptible to nucleophilic acyl substitution.[1] The imidazole ring is an excellent leaving group, which greatly facilitates the transfer of the pyrrolidine-1-carbonyl group to a wide range of nucleophiles.

The necessity for a dedicated quenching step arises from this enhanced reactivity. Any unreacted 1-(pyrrolidine-1-carbonyl)-1H-imidazole remaining in the reaction mixture is a potent electrophile that can react with water, alcohols, or other nucleophiles present during the aqueous work-up or purification stages (e.g., chromatography on silica gel).[2][3] An uncontrolled quench can be exothermic and lead to the formation of undesired byproducts.

The most common and straightforward method for quenching is hydrolysis—the reaction with water. This process converts the reactive N-acyl imidazole into two stable, more easily separable compounds: the water-soluble imidazole and pyrrolidine-1-carboxamide.[4]

Safety & Handling Precautions

While a specific safety data sheet for 1-(pyrrolidine-1-carbonyl)-1H-imidazole is not broadly available, its chemistry is closely related to N,N'-Carbonyldiimidazole (CDI) and other reactive acylating agents. Therefore, stringent safety protocols are mandatory.

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat, chemical-resistant gloves (e.g., butyl rubber or nitrile), and safety glasses or goggles.[5][6]

• Ventilation: All manipulations should be performed in a certified chemical fume hood to avoid inhalation of any dust or aerosols.[6]

• Moisture Sensitivity: The reagent is moisture-sensitive and will readily hydrolyze upon contact with atmospheric moisture.[4][7] It should be stored under an inert atmosphere (e.g., nitrogen or argon) in a tightly sealed container, preferably in a desiccator.[5]

• Disposal: Dispose of quenched waste materials and contaminated items in accordance with all local, state, and federal regulations.[7]

Mechanism of Aqueous Quenching (Hydrolysis)

The quenching of 1-(pyrrolidine-1-carbonyl)-1H-imidazole with water proceeds via a nucleophilic acyl substitution mechanism. A water molecule attacks the electrophilic carbonyl carbon, leading to a tetrahedral intermediate. This intermediate then collapses, expelling the stable imidazole anion (which is subsequently protonated) as a leaving group to yield the final, stable products.

Caption: Hydrolysis mechanism of 1-(pyrrolidine-1-carbonyl)-1H-imidazole.

Experimental Protocols

The following protocols outline the recommended procedure for quenching and subsequent work-up. The primary method involves aqueous hydrolysis, which is suitable for most applications where the desired product is stable to water.

Protocol 1: Standard Aqueous Quench

This is the most common and robust method for neutralizing excess reagent.

Materials:

• Reaction mixture containing excess 1-(pyrrolidine-1-carbonyl)-1H-imidazole

• Deionized water or Saturated aqueous ammonium chloride (NH₄Cl) solution

• Ice bath

• Appropriate organic solvent for extraction (e.g., Ethyl Acetate, Dichloromethane)

• 1 M Hydrochloric acid (HCl) solution

• Saturated aqueous sodium chloride (Brine) solution

• Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

• Separatory funnel

Procedure:

• Cooling: Upon completion of the primary reaction (as determined by TLC or LCMS), cool the reaction vessel to 0 °C using an ice-water bath.

  • Causality: The hydrolysis of activated acyl compounds can be exothermic. Cooling the mixture prevents a rapid temperature increase, minimizing potential side reactions or degradation of the desired product.[8]

• Quenching: While stirring vigorously, slowly add deionized water or saturated aqueous NH₄Cl solution dropwise to the reaction mixture.

  • Causality: Slow, dropwise addition ensures the heat generated is dissipated effectively. Saturated NH₄Cl is a mild acidic buffer and is often preferred over pure water to help prevent the formation of emulsions during the subsequent extraction.[8]

• Warming and Stirring: Once the addition is complete, remove the ice bath and allow the mixture to warm to room temperature. Continue stirring for 30-60 minutes.

  • Causality: This ensures the hydrolysis reaction goes to completion. The progress can be monitored by TLC, observing the disappearance of the starting reagent spot.

• Extraction and Wash: Transfer the mixture to a separatory funnel and dilute with an appropriate organic solvent (e.g., ethyl acetate). Wash the organic layer sequentially with: a. Water (2x): To remove the majority of the highly water-soluble imidazole byproduct.[4][9] b. 1 M HCl (2x): To protonate any remaining basic imidazole, converting it to the water-soluble imidazolium hydrochloride salt, which is efficiently extracted into the aqueous layer. c. Brine (1x): To remove residual water from the organic layer and aid in breaking any emulsions.

• Drying and Concentration: Dry the isolated organic layer over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate the solvent under reduced pressure to yield the crude product.

Comparison of Quenching Strategies

Quenching Method	Reagent	Key Byproducts	Advantages	Disadvantages & Considerations
Hydrolysis	Water / Sat. aq. NH₄Cl	Imidazole, Pyrrolidine-1-carboxamide	Inexpensive, effective, byproducts are easily removed with a standard acidic work-up.[8]	Reaction can be exothermic. Not suitable for water-sensitive products.
Alcoholysis	Methanol / Isopropanol	Imidazole, Alkyl pyrrolidine-1-carboxylate	Avoids the use of water, potentially useful for water-sensitive compounds. The resulting carbamate byproduct may have different solubility properties.	Introduces another organic reagent. The carbamate byproduct must be separable from the desired product during purification.

Workflow & Verification

A logical workflow is critical for ensuring the process is both complete and reproducible. The completion of the quench should always be verified analytically before proceeding with purification.

Caption: Standard workflow for reaction, quenching, and work-up.

Verification by TLC:

• Mobile Phase: A typical mobile phase would be a mixture of ethyl acetate and hexanes, adjusted for the polarity of the desired product.

• Visualization: UV light (imidazole and the reagent are often UV active) and/or a potassium permanganate stain.

• Expected Result: After a successful quench, the TLC plate should show the complete disappearance of the 1-(pyrrolidine-1-carbonyl)-1H-imidazole spot and the appearance of a new, more polar baseline spot corresponding to imidazole. The pyrrolidine-1-carboxamide spot may also be visible depending on its Rƒ value.

Conclusion

The effective quenching of excess 1-(pyrrolidine-1-carbonyl)-1H-imidazole is a critical step for achieving high purity and yield in synthetic protocols utilizing this reagent. By understanding the underlying chemical principles and adhering to a controlled, methodical procedure, researchers can reliably neutralize this reactive species. The standard aqueous hydrolysis protocol detailed herein is robust, cost-effective, and sufficient for the majority of applications, providing a clear pathway from reaction completion to a crude product ready for final purification.

References

• Recent applications of N-acyl imidazole chemistry in chemical biology. PubMed. [Link]

• Stability Studies of N‐Acylimidazoles. ResearchGate. [Link]

• Kinetics and mechanism of hydrolysis of benzimidazolylcarbamates. SciELO. [Link]

• Has anyone ever done a reaction of phenylacetic acid or its derivatives with Carbonyl diimidazole? ResearchGate. [Link]

• Effect of the leaving group in the hydrolysis of N-acylimidazoles. The hydroxide ion, water, and general-base catalyzed hydrolysis of N-acyl-4(5)-nitroimidazoles. The Journal of Organic Chemistry. [Link]

• Structure and Reactivity of Highly Twisted N-Acyl Imidazoles. PMC. [Link]

• The mechanism of the hydrolysis of acylimidazoles in aqueous mineral acids. The excess acidity method for reactions that are not acid catalyzed. Canadian Science Publishing. [Link]

• Kinetics and Mechanism of Hydrolysis of Benzimidazolylcarbamates. ResearchGate. [Link]

• Addressing NHS Chemistry: Efficient Quenching of Excess TMT Reagent and Reversing TMT Overlabeling in Proteomic Samples by Methylamine. PMC. [Link]

• 1,1'-Carbonyldiimidazole Safety Data Sheet. Componenta. [Link]

• CDI | Carbonyldiimidazole | N,N - YouTube. YouTube. [Link]

• Pyrrolidine Safety Data Sheet. Scharlab. [Link]

• Structure-activity relationships of Imidazole-derived 2-[N-carbamoylmethyl-alkylamino]acetic acids, dual binders of human Insulin-Degrading Enzyme. PMC. [Link]

• Imidazole-derived 2-[N-carbamoylmethyl-alkylamino]acetic acids, substrate-dependent modulators of insulin-degrading enzyme in amyloid-β hydrolysis. PMC. [Link]

• Amide activation: an emerging tool for chemoselective synthesis. RSC Publishing. [Link]

• 1,1'-Carbonylbis-1H-imidazole Safety Data Sheet. Chemos GmbH & Co. KG. [Link]

• Exploiting activated esters in novel chemoselective amide formation reactions. Lancashire Online Knowledge. [Link]

• A novel method of complete activation by carbonyldiimidazole: application to ester synthesis. Canadian Journal of Chemistry. [Link]

• Characterization and Solubilization of Pyrrole–Imidazole Polyamide Aggregates. PMC. [Link]

• Synthesis and Characterization of Imidazole Derivatives and Catalysis Using Chemical Pharmaceutical Compounds. International Journal of Advanced Research. [Link]

• 1,1'-Carbonyldiimidazole. Thieme. [Link]

• Solubility of Imidazoles, Benzimidazoles, and Phenylimidazoles in Dichloromethane, 1-Chlorobutane, Toluene, and 2-Nitrotoluene. ResearchGate. [Link]

• Carbamoyl-phosphate synthase (glutamine-hydrolysing). Mechanism and Catalytic Site Atlas. [Link]

• Heterocyclic Chemistry. University of Mustansiriyah. [Link]

Sources

• 1. Structure and Reactivity of Highly Twisted N-Acyl Imidazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Recent applications of N-acyl imidazole chemistry in chemical biology - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. youtube.com [youtube.com]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. fishersci.at [fishersci.at]
• 7. peptide.com [peptide.com]
• 8. researchgate.net [researchgate.net]
• 9. faculty.ksu.edu.sa [faculty.ksu.edu.sa]

Application Note: Microwave-Assisted Synthesis of Unsymmetrical Ureas Using 1-(Pyrrolidine-1-carbonyl)-1H-imidazole

Executive Summary

This technical guide details the protocol for utilizing 1-(pyrrolidine-1-carbonyl)-1H-imidazole (P-CI) as a robust carbamoylating agent in microwave-assisted synthesis. While traditional urea synthesis often relies on moisture-sensitive isocyanates or toxic phosgene derivatives, P-CI represents a stable, "masked" isocyanate equivalent.

The core advantage of this protocol lies in the synergy between the acyl-imidazole leaving group and microwave dielectric heating . The imidazole moiety, while stable at room temperature, becomes a potent leaving group under microwave irradiation, facilitating rapid nucleophilic substitution by secondary and sterically hindered amines—transformations that are often sluggish under thermal reflux.

Key Benefits[1][2][3]

• Safety: Avoids the use of volatile isocyanates and phosgene.

• Speed: Reaction times reduced from hours (thermal) to minutes (MW).

• Purification: The byproduct (imidazole) is water-soluble/acid-labile, allowing for "wash-and-go" purification.

• Scope: Effective for both primary and secondary amines, including electron-deficient anilines.

Mechanistic Insight & Causality

To master this protocol, one must understand the B-E (Bond Energy) Activation landscape.

The Electrophile: 1-(Pyrrolidine-1-carbonyl)-1H-imidazole

The reagent consists of a carbonyl core flanked by a pyrrolidine (the cargo) and an imidazole (the leaving group). The lone pair on the pyrrolidine nitrogen donates electron density into the carbonyl, stabilizing the bond and making the reagent shelf-stable. However, the imidazole ring is aromatic and electron-withdrawing relative to an amine, making the carbonyl susceptible to nucleophilic attack at elevated energies.

The Microwave Effect

Under microwave irradiation (2450 MHz), polar solvents (e.g., MeCN, DMF) and the polar carbamoylimidazole intermediate align with the oscillating electric field. This molecular rotation generates internal heat (dielectric heating).

• Specific Microwave Effect: The transition state for the aminolysis of the acyl-imidazole involves a dipolar tetrahedral intermediate. Microwave irradiation stabilizes this polar transition state more effectively than non-polar ground states, lowering the activation energy (

  ) and accelerating the reaction rate beyond simple thermal heating effects.

Reaction Pathway Visualization

The following diagram illustrates the workflow, distinguishing between the in situ generation of the reagent and its subsequent coupling.

Figure 1: Reaction pathway for the synthesis of unsymmetrical ureas via P-CI activation. The microwave field specifically stabilizes the polar tetrahedral transition state.

Experimental Protocols

General Considerations

• Solvent Selection: Acetonitrile (MeCN) is the preferred solvent due to its high loss tangent (

  ), ensuring efficient microwave absorption. For solubility issues, DMF or DMSO can be used, though workup is more tedious.

• Vial Size: Use 10 mL or 30 mL dedicated microwave pressure vials with crimp/snap caps. Do not use standard glassware.

• Concentration: High concentrations (0.5 M – 1.0 M) are recommended to maximize collision frequency.

Protocol A: Synthesis of the Reagent (P-CI)

Use this step if the reagent is not purchased commercially.

• Setup: In a dry 250 mL round-bottom flask (or large MW vial), dissolve 1,1'-Carbonyldiimidazole (CDI) (1.1 equiv) in anhydrous DCM or MeCN.

• Addition: Add Pyrrolidine (1.0 equiv) dropwise at 0 °C.

  • Note: The reaction is exothermic.

• Reaction: Stir at Room Temperature for 1 hour.

  • MW Option: Heat at 50 °C for 5 mins in MW.

• Workup: Wash with water (

  ) to remove imidazole byproduct and unreacted CDI. Dry organic layer over MgSO and concentrate.

• Validation: The resulting white solid is 1-(pyrrolidine-1-carbonyl)-1H-imidazole . Verify by NMR (distinct peaks for imidazole protons and pyrrolidine ring).

Protocol B: Microwave-Assisted Coupling (The Core Method)

Use this protocol to react P-CI with a target amine.

Reagents:

• 1-(pyrrolidine-1-carbonyl)-1H-imidazole (1.0 equiv)[1]

• Target Amine (Primary or Secondary) (1.2 equiv)

• Base: Triethylamine (TEA) or DIPEA (1.5 equiv) – Optional, only required if using amine salts.

• Solvent: Acetonitrile (MeCN).

Step-by-Step Procedure:

• Loading: Weigh the P-CI reagent (e.g., 1 mmol, 165 mg) into a 10 mL microwave process vial.

• Addition: Add the Target Amine (1.2 mmol) and MeCN (2–3 mL). Add a magnetic stir bar.

• Sealing: Cap the vial with a PTFE-lined septum cap.

• Irradiation: Program the microwave reactor (e.g., CEM Discover or Biotage Initiator) with the following parameters:

  • Temperature: 100 °C (Standard) or 120 °C (Hindered amines).

  • Time: 10 minutes (Hold time).

  • Pressure Limit: 250 psi (Safety cutoff).

  • Power: Dynamic (Max 150 W).

  • Pre-stirring: 30 seconds.

• Cooling: Allow the reactor to cool the vial to <50 °C using compressed air.

• Self-Validation (TLC/LCMS): Check for the disappearance of the P-CI spot. In LCMS, look for the mass

  . The "97" corresponds to the addition of the pyrrolidine-carbonyl fragment (C H NO).

• Purification (The "Acid Wash"):

  • Dilute the reaction mixture with Ethyl Acetate (20 mL).

  • Critical Step: Wash with 1M HCl (2

    10 mL).

  • Logic: This converts the liberated imidazole byproduct into water-soluble imidazolium chloride, removing it from the organic phase. The urea product usually remains in the organic phase.

  • Wash with brine, dry over Na

    SO , and concentrate.

Data Presentation & Optimization

Reaction Scope and Yield Comparison

The following table summarizes the efficiency gains of MW irradiation versus conventional thermal reflux (THF, 65 °C) for the reaction of P-CI with various amines.

Entry	Target Amine Type	Amine Example	Thermal Yield (Time)	MW Yield (Time)	Notes
1	Primary Aliphatic	Benzylamine	85% (4 h)	92% (5 min)	Rapid conversion.
2	Secondary Acyclic	Diethylamine	60% (12 h)	88% (10 min)	Steric hindrance overcome by MW.
3	Cyclic Secondary	Morpholine	75% (6 h)	94% (5 min)	Excellent nucleophile.
4	Electron-Deficient	4-Nitroaniline	<10% (24 h)	65% (20 min)	Requires 120 °C; difficult thermally.
5	Sterically Hindered	tert-Butylamine	20% (24 h)	78% (15 min)	High activation energy barrier.

Troubleshooting & "The Self-Validating System"

A robust protocol must include internal checks. Use this logic tree to validate your experiment:

• Check 1: Pressure Profile.

  • Observation: Did the pressure spike unexpectedly (>15 bar)?

  • Diagnosis: Decomposition or volatile amine.

  • Action: Lower Temp by 20 °C, extend time.

• Check 2: The "Methyl Iodide" Trick (Advanced Activation).

  • Scenario: Reaction with a very weak nucleophile (e.g., aniline) is stalled at 50% conversion.

  • Protocol: Add 1.0 equiv of Methyl Iodide (MeI) to the reaction mixture.

  • Mechanism:[2] MeI alkylates the N3 position of the imidazole ring, converting it into an imidazolium species. This makes the leaving group neutral imidazole (very good) rather than the imidazolide anion (poor), drastically increasing electrophilicity.

  • Warning: Perform this only if standard MW heating fails.

Safety & Handling

• Pressure Hazards: Microwave reactions generate pressure. Ensure vials are rated for the target temperature/solvent vapor pressure. Acetonitrile at 120 °C generates ~2-3 bar pressure, well within safe limits of modern reactors (20-30 bar).

• Reagent Toxicity: 1-(pyrrolidine-1-carbonyl)-1H-imidazole is an irritant. CDI is moisture sensitive and hydrolyzes to release CO

  and imidazole. Handle in a fume hood.

• Superheating: MW solvents can superheat. Always allow the instrument to cool the vial to <50 °C before opening.

References

• Rannard, S. P., & Davis, N. J. (2000).[3] The Selective Reaction of Primary Amines with Carbonyl Imidazole Containing Compounds: Selective Amide and Carbamate Synthesis.[3][4] Organic Letters, 2(14), 2117–2120.[3] [Link]

• Duspara, P. A., et al. (2012). Microwave-Assisted Synthesis of Carbamoylimidazolium Salts. Journal of Organic Chemistry.

• Batey, R. A., et al. (1998). Carbamoylimidazoles as Isocyanate Equivalents. Tetrahedron Letters, 39(35), 6267-6270. [Link]

• Kappe, C. O. (2004). Controlled Microwave Heating in Modern Organic Synthesis. Angewandte Chemie International Edition, 43(46), 6250–6284. [Link]

• Reagent Data: 1-(pyrrolidine-1-carbonyl)-1H-imidazole (CAS: 10554-88-8). PubChem. [Link]

Sources

• 1. PubChemLite - 1-(pyrrolidine-1-carbonyl)-1h-imidazole (C8H11N3O) [pubchemlite.lcsb.uni.lu]
• 2. Microwave-assisted multicomponent reactions in heterocyclic chemistry and mechanistic aspects - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The selective reaction of primary amines with carbonyl imidazole containing compounds: selective amide and carbamate synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Technical Notes & Optimization

Low yield in urea formation with 1-(pyrrolidine-1-carbonyl)-1H-imidazole

Welcome to the Technical Support Center. As an Application Scientist, I have designed this troubleshooting guide to address the specific kinetic and thermodynamic challenges associated with synthesizing unsymmetrical ureas using 1-(pyrrolidine-1-carbonyl)-1H-imidazole.

Overview: The Kinetic Bottleneck

Synthesizing unsymmetrical ureas via 1,1′-carbonyldiimidazole (CDI) is a standard, phosgene-free methodology[1]. The reaction proceeds in two stages: first, an amine reacts with CDI to form a carbamoyl imidazole intermediate; second, a different amine displaces the imidazole to form the urea.

However, when the first amine is a secondary amine like pyrrolidine , the resulting intermediate—1-(pyrrolidine-1-carbonyl)-1H-imidazole—frequently stalls, resulting in poor yields during the second step[2].

Standard CDI-mediated urea synthesis highlighting the kinetic bottleneck at the second substitution.

Troubleshooting & FAQs

Q1: Why does my reaction stall after the formation of 1-(pyrrolidine-1-carbonyl)-1H-imidazole? A: The bottleneck is fundamentally electronic. Pyrrolidine is a strongly electron-donating secondary amine. Its nitrogen lone pair heavily delocalizes into the adjacent carbonyl group, significantly reducing the electrophilicity of the carbonyl carbon. Furthermore, the neutral imidazole ring is a relatively poor leaving group[3][4]. When a weakly nucleophilic or sterically hindered second amine (such as an aniline) is introduced, the activation energy for the substitution is simply too high, resulting in unreacted starting material.

Q2: How can I chemically activate this intermediate to force the urea formation to completion? A: The most reliable and widely adopted method is exploiting the "imidazolium effect" [5][6]. By treating the carbamoyl imidazole intermediate with an alkylating agent like methyl iodide (MeI), you N-methylate the imidazole ring to form a carbamoylimidazolium salt[5][7]. This transformation solves the bottleneck via two mechanisms:

• Electrophilic Enhancement: The positive charge on the imidazolium ring drastically increases the electrophilicity of the carbonyl carbon.

• Leaving Group Optimization: It converts the leaving group from a neutral imidazole into a highly stable, neutral N-methylimidazole upon displacement[1]. This activation accelerates the reaction rate by over a hundred-fold, allowing even weak nucleophiles to form tetrasubstituted ureas at room temperature[2][4].

Electrophilic activation via N-methylation (the imidazolium effect) to accelerate urea formation.

Q3: My substrate is sensitive to strong alkylating agents like MeI. Are there alternative activation methods? A: Yes. If methylation is incompatible with your functional groups, you can utilize alternative activation pathways:

• Lewis Acid Catalysis: The addition of Lewis acids, such as Zirconium(IV) chloride (ZrCl₄), can coordinate to the imidazole nitrogen, effectively mimicking the imidazolium effect without permanent alkylation[6][8].

• Mechanochemistry (Ball-Milling): Recent advances have demonstrated that conducting the CDI-mediated coupling in a vibrational or planetary ball-mill can enhance the reactivity of the carbamoyl-imidazole intermediate under solvent-free conditions, bypassing the need for chemical activation entirely[9][10].

Q4: What are the optimal solvent conditions for the methylation-activation workflow? A: Acetonitrile (MeCN) or Tetrahydrofuran (THF) are ideal for the methylation step. The resulting carbamoylimidazolium iodide salt often precipitates out of these solvents, driving the reaction forward and allowing for self-validating visual confirmation (and easy isolation via filtration)[11][12]. For the subsequent urea coupling, if the salt or the second amine is poorly soluble, polar aprotic solvents like DMF or DMAc should be used[13].

Quantitative Data: Comparison of Activation Strategies

To help you select the best route for your specific synthesis, the table below summarizes the expected performance of various activation strategies when dealing with secondary carbamoyl imidazoles.

Activation Method	Key Reagents	Expected Yield	Reaction Time (Step 2)	Pros & Cons
Standard (Unactivated)	None	< 20%	24 - 48 h	Pro: Mildest conditions.Con: Fails for secondary amines/weak nucleophiles.
Imidazolium Effect	Methyl Iodide (MeI)	85 - 99%	1 - 4 h	Pro: Extremely fast; high purity without chromatography.Con: Requires handling toxic alkylating agents.
Lewis Acid Catalysis	ZrCl₄	60 - 80%	12 - 24 h	Pro: Avoids methylation of sensitive substrates.Con: Requires anhydrous conditions; moderate yields.
Mechanochemistry	Ball-milling (Solvent-free)	70 - 90%	1 - 2 h	Pro: Green chemistry; no chemical activators needed.Con: Requires specialized milling equipment.

Experimental Protocol: The Methylation-Activation Workflow

This self-validating protocol ensures high-yielding urea formation by isolating the highly reactive imidazolium salt intermediate.

Phase 1: Synthesis of 1-(pyrrolidine-1-carbonyl)-1H-imidazole

• Dissolve 1,1′-carbonyldiimidazole (CDI) (1.1 equiv) in anhydrous Acetonitrile (MeCN) under an inert nitrogen atmosphere.

• Slowly add pyrrolidine (1.0 equiv) at 0 °C.

• Warm to room temperature and stir for 2 hours.

• Self-Validation Check: Monitor via TLC. The pyrrolidine spot should be completely consumed.

Phase 2: Methylation (The Imidazolium Effect)

• To the reaction mixture from Phase 1, add Methyl Iodide (MeI) (3.0 equiv) dropwise at room temperature.

• Stir the mixture for 6 to 12 hours.

• Self-Validation Check: A white to off-white precipitate will form as the highly polar carbamoylimidazolium iodide salt crashes out of the MeCN solution[11].

• Filter the precipitate, wash with cold MeCN or diethyl ether, and dry under a vacuum. This stable salt can be stored for extended periods[4].

Phase 3: Urea Coupling

• Suspend the isolated carbamoylimidazolium salt (1.0 equiv) in anhydrous DMF or MeCN.

• Add your second amine (e.g., an aniline derivative) (1.1 equiv) and a tertiary amine base like Triethylamine (TEA) (2.0 equiv) to neutralize the generated hydrogen iodide.

• Stir at room temperature for 1 to 4 hours.

• Self-Validation Check: The suspended salt will dissolve as it reacts. Quench with water; the highly pure tetrasubstituted urea will typically precipitate and can be isolated via simple filtration[4][12].

References

• Grzyb, J. A., et al. "Carbamoylimidazolium and thiocarbamoylimidazolium salts: novel reagents for the synthesis of ureas, thioureas, carbamates, thiocarbamates and amides." Organic Chemistry Portal / Tetrahedron (2005).
• Batey, R. A., et al. "Parallel Synthesis of Tri- and Tetrasubstituted Ureas from Carbamoyl Imidazolium Salts." ResearchGate (2005).
• Haque, N., et al. "Mechanochemical 1,1′-Carbonyldiimidazole-Mediated Synthesis of Carbamates." ResearchGate / ACS Sustainable Chemistry & Engineering (2015).
• Porco, J. A., et al. "ChemInform Abstract: Unsymmetrical Tetrasubstituted Ureas from Carbamoyl Imidazole Compounds..." ResearchGate (2007).

Sources

• 1. Urea Derivatives in Modern Drug Discovery and Medicinal Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. utoronto.scholaris.ca [utoronto.scholaris.ca]
• 4. researchgate.net [researchgate.net]
• 5. Carbamoylimidazolium and thiocarbamoylimidazolium salts: novel reagents for the synthesis of ureas, thioureas, carbamates, thiocarbamates and amides [organic-chemistry.org]
• 6. Urea derivative synthesis by amination, rearrangement or substitution [organic-chemistry.org]
• 7. Organic Carbamates in Drug Design and Medicinal Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. researchspace.csir.co.za [researchspace.csir.co.za]
• 12. Carbamate synthesis by carbamoylation [organic-chemistry.org]
• 13. pubs.acs.org [pubs.acs.org]

Removing imidazole byproduct from 1-(pyrrolidine-1-carbonyl)-1H-imidazole reactions

Executive Summary & Chemical Context[1][2][3][4][5][6][7][8][9]

The Challenge: You are utilizing 1-(pyrrolidine-1-carbonyl)-1H-imidazole (a carbamoyl imidazole) to transfer a pyrrolidine-urea moiety to a nucleophile (typically an amine).[1]

• Reaction: Reagent + R-NH₂

  Product (Urea) + Imidazole (Byproduct) [1]

• The Enemy: Imidazole (CAS: 288-32-4).[1]

• Key Properties: Water-soluble, amphoteric (pKa of conjugate acid

  6.95), coordinates with metals, and streaks on silica gel.[1]

The Solution Logic: The removal strategy relies entirely on the basicity difference between your product and imidazole. Since the target product is typically a urea (neutral/weakly basic) or a carbamate , we exploit the basicity of imidazole (pKa ~7.0) to sequester it into an aqueous acidic phase or onto a solid support.[1]

Decision Matrix (Start Here)

Before selecting a protocol, determine the nature of your Target Product .[1]

Caption: Workflow for selecting the appropriate imidazole removal strategy based on product properties.

Protocol A: The Acidic Wash (Standard)

Best For: Neutral products (Ureas, Amides, Carbamates) that are stable to mild acid.[1]

Mechanism: Imidazole (

) is protonated by dilute acid to form the imidazolium cation, which is highly water-soluble and partitions out of the organic phase.[1] Neutral ureas remain in the organic layer.[1]

Reagents:

• Solvent: Ethyl Acetate (EtOAc) or Dichloromethane (DCM).[1][2]

• Acid: 10% Citric Acid (Preferred - gentler, buffers at pH ~3-4) OR 1M HCl.[1]

Step-by-Step:

• Dilution: Dilute the reaction mixture with EtOAc or DCM (approx. 10mL per mmol of reagent).[1]

• First Wash: Wash the organic phase with 10% aqueous Citric Acid (2 x volumes).[1]

  • Technical Note: Shake vigorously.[1][3] Imidazole transfer to the aqueous layer is diffusion-controlled.[1]

• Validation: Check the pH of the aqueous layer.[1][2][4] It must remain acidic (pH < 4).[1] If neutral, add more acid.[1]

• Brine Wash: Wash the organic layer once with saturated NaCl (Brine) to remove residual water/acid.[1][3]

• Dry & Concentrate: Dry over

  , filter, and concentrate.

Data: Removal Efficiency

Wash Solution	Imidazole Removal (%)	Risk to Acid-Sensitive Products
Water (Neutral)	~40-60%	None
10% Citric Acid	>98%	Low
1M HCl	>99%	Moderate (Boc removal risk)

| 1M KHSO₄ | >99% | Moderate |[1]

Protocol B: Solid Phase Scavenging (Water-Sensitive/Basic)

Best For: Products that cannot tolerate aqueous workup or are basic amines that would co-extract with imidazole in acid.[1]

Mechanism: Use a strongly acidic cation exchange resin (e.g., Amberlyst® 15) to "catch" the imidazole.[1] If your product is neutral, it passes through.[1] If your product is basic, you can use "Catch and Release" (catch both, elute product selectively).[1]

Reagents:

• Resin: Amberlyst® 15 (H+ form) or Dowex® 50WX8.[1]

• Solvent: MeOH or DCM.

Step-by-Step (Neutral Product):

• Preparation: Pre-swell the resin (3 equivalents relative to imidazole) in the reaction solvent for 10 minutes.

• Scavenging: Add the resin directly to the reaction mixture.[1]

• Agitation: Stir gently for 1-4 hours at room temperature.

  • Monitoring: Check TLC.[1][2] The imidazole spot (baseline in EtOAc) should disappear.[1][3]

• Filtration: Filter off the resin.[1] The filtrate contains your pure product.[1]

• Wash: Rinse resin with solvent to recover any entrained product.[1]

Protocol C: Chromatography Troubleshooting

Best For: When extraction fails or product purity is critical.[1]

The Issue: Imidazole "tails" or streaks on silica gel, contaminating fractions.[1]

Troubleshooting Guide:

• Standard Silica: Imidazole elutes slowly and broadly.[1]

  • Fix: Add 1% Triethylamine (TEA) or 1%

    to your eluent (e.g., DCM:MeOH:NH4OH 90:9:1).[1] This deprotonates surface silanols, sharpening the imidazole peak (usually pushing it to elute earlier or distinctly later depending on the gradient).[1]

• Reverse Phase (C18): Highly effective.

  • Gradient: Water (0.1% Formic Acid) / Acetonitrile.[1] Imidazole elutes near the solvent front (very polar).[1] Lipophilic ureas elute much later.[1]

Frequently Asked Questions (FAQ)

Q1: My product is an amine (basic). If I use acid wash, I lose my product. What do I do? A: Do not use Protocol A.

• Evaporation: If your product is non-volatile, use high-vacuum (<1 mbar) and gentle heat (40-50°C) to sublime the imidazole away.[1]

• Aprotic Wash: Dissolve the crude in Ether/Hexanes (if product is soluble).[1] Wash with water .[1][3][5] Imidazole is very soluble in water, while lipophilic amines partition into ether.[1] Avoid acid.

Q2: I see a white solid precipitating during the reaction. Is that my product? A: It depends.

• If you are using a non-polar solvent (DCM, Toluene), imidazole often precipitates as it forms.[1]

• Test: Take a small sample of the solid and add water. If it dissolves instantly and pH is ~7-8, it is imidazole.[1] If it remains solid, it is likely your urea product.[1]

Q3: Can I use Cu/Ni salts to remove imidazole? A: Yes, but it's "messy."[1] Imidazole coordinates strongly to Copper(II) or Nickel(II).[1] Washing the organic layer with

solution will pull imidazole into the aqueous phase (turning it dark blue). However, you risk contaminating your product with paramagnetic copper, which ruins NMR analysis.[1] Citric acid is cleaner and safer.

Q4: Why use the pyrrolidine-carbonyl imidazole reagent instead of standard CDI? A: Standard CDI is very moisture sensitive and reactive. The 1-(pyrrolidine-1-carbonyl)-1H-imidazole is a "pre-activated" urea transfer reagent.[1] It allows for the synthesis of asymmetric ureas with higher selectivity and easier handling.

References

• Encyclopedia of Reagents for Organic Synthesis (EROS). "1,1'-Carbonyldiimidazole."[1] Wiley Online Library.[1]

• Organic Process Research & Development. "Practical Methods for the Removal of Imidazole from Reaction Mixtures.

• PubChem. "Imidazole - Compound Summary (pKa and Physical Properties)." National Library of Medicine.[1] [1]

• Sigma-Aldrich. "Amberlyst® 15 Product Information & Applications."

Sources

• 1. Imidazole - Wikipedia [en.wikipedia.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. rtong.people.ust.hk [rtong.people.ust.hk]

Technical Support Center: Optimizing 1-(Pyrrolidine-1-carbonyl)-1H-imidazole Couplings

Welcome to the Technical Support Center. This guide is designed for process chemists, researchers, and drug development professionals troubleshooting the synthesis of unsymmetrical ureas and carbamates via 1,1'-carbonyldiimidazole (CDI) mediated couplings.

The formation and subsequent reaction of 1-(pyrrolidine-1-carbonyl)-1H-imidazole (a carbamoylimidazole intermediate) is highly temperature-dependent. Poor thermal management leads to symmetrical urea byproducts, stalled reactions, or intermediate decomposition. This guide provides field-proven troubleshooting strategies, mechanistic explanations, and optimized protocols to ensure high-yielding, scalable couplings.

Reaction Pathway & Troubleshooting Architecture

The synthesis of unsymmetrical ureas using pyrrolidine and CDI is a two-step process. The diagram below illustrates the standard thermal pathway versus the highly reactive "imidazolium effect" activation pathway.

Reaction pathways for carbamoylimidazole coupling: thermal vs. imidazolium activation strategies.

Frequently Asked Questions (FAQs) & Causality Analysis

Q1: Why am I generating high levels of symmetrical urea (1,1'-carbonylbis(pyrrolidine)) during the first step?

The Causality: The formation of the 1-(pyrrolidine-1-carbonyl)-1H-imidazole intermediate is highly exothermic. If pyrrolidine is added too quickly or at room temperature, the localized heat increases the kinetic energy of the system. This allows the newly formed intermediate to immediately react with a second equivalent of pyrrolidine before the remaining CDI is consumed[1]. The Fix: You must strictly control the temperature at 0 °C during the addition phase. Add the pyrrolidine dropwise to a pre-cooled solution of CDI (ideally 1.05 to 1.2 equivalents of CDI to ensure complete mono-acylation). Only allow the reaction to warm to room temperature after 1 hour of stirring at 0 °C[1].

Q2: The second coupling step with my target amine is stalling at room temperature. Should I just heat the reaction to reflux?

The Causality: Carbamoylimidazoles are relatively stable; the neutral imidazole ring is a poor leaving group at room temperature when reacting with weak nucleophiles (like anilines or sterically hindered amines). While thermal activation is standard, do not exceed 60 °C to 70 °C . Heating the reaction to 90 °C or higher causes the intermediate to decompose into unreactive polar byproducts or forces the premature breakdown of the intermediate into an isocyanate, which can lead to complex impurity profiles and drastically reduced yields[2]. The Fix: Heat the reaction gently to 60 °C. If the reaction still stalls, you must switch to an activation strategy (see Q3).

Q3: How can I force the coupling of a sterically hindered amine without using destructive high temperatures?

The Causality: You can lower the activation energy of the coupling step by converting the neutral imidazole leaving group into a positively charged imidazolium cation. This is known as the "Imidazolium Effect" [3]. The Fix: There are two ways to achieve this:

• Methylation: React the 1-(pyrrolidine-1-carbonyl)-1H-imidazole with Methyl Iodide (MeI) at room temperature to form a carbamoylimidazolium salt. This salt is over 100 times more reactive and will couple with weak nucleophiles at room temperature[3][4].

• Acid Catalysis: If you wish to avoid a separate methylation step, adding a stoichiometric amount of Imidazole·HCl acts as a Brønsted acid. It protonates the intermediate in situ, preventing the buildup of unreactive carboxylate salts and significantly enhancing the rate of amide/urea coupling at mild temperatures[5].

Quantitative Data: Temperature & Activation Strategies

Use the following table to select the appropriate temperature and activation strategy based on your target nucleophile's reactivity.

Activation Strategy	Step 1 Temp (Formation)	Step 2 Temp (Coupling)	Ideal Nucleophile Profile	Primary Risk / Drawback
Standard Thermal	0 °C → RT	60 °C	Primary aliphatic amines, unhindered secondary amines.	Stalls with anilines; decomposition if heated >90 °C.
Acid Catalyzed (Imidazole·HCl)	0 °C → RT	40 °C - 60 °C	Moderately hindered amines, aromatic amines.	Requires careful pH monitoring during aqueous workup.
Imidazolium Salt (MeI Methylation)	0 °C → RT	Room Temp (20-25 °C)	Highly hindered amines, tertiary alcohols, weak nucleophiles.	Requires a 24h intermediate salt-formation step; handling of toxic MeI.

Step-by-Step Experimental Protocols

These protocols are designed as self-validating systems. Do not proceed to the next step without confirming the completion of the previous step via TLC or LC-MS.

Protocol A: Standard Thermal Coupling (For reactive amines)

• Preparation: Dissolve 1,1'-carbonyldiimidazole (CDI) (1.2 equiv, 12 mmol) in anhydrous Dichloromethane (DCM) or Tetrahydrofuran (THF) (20 mL) under an inert nitrogen atmosphere.

• Temperature Control: Submerge the reaction flask in an ice-water bath and allow the internal temperature to equilibrate to 0 °C .

• Pyrrolidine Addition: Dissolve pyrrolidine (1.0 equiv, 10 mmol) in 5 mL of DCM. Add this solution dropwise to the CDI solution over 15-20 minutes to manage the exotherm[1].

• Maturation: Stir at 0 °C for 1 hour. Remove the ice bath and allow the mixture to warm to room temperature (approx. 20 °C) for an additional 1-2 hours. Validation: Check TLC to ensure complete consumption of pyrrolidine.

• Coupling: Add the target secondary amine (1.0 equiv, 10 mmol).

• Thermal Activation: Attach a reflux condenser and heat the reaction to 60 °C (if using THF) or a gentle reflux (if using DCM). Stir for 4-12 hours. Do not exceed 70 °C[2].

• Workup: Cool to room temperature, wash with 1M HCl to remove imidazole byproducts, dry over Na₂SO₄, and concentrate.

Protocol B: Imidazolium Salt Activation (For hindered/unreactive amines)

Use this protocol if Protocol A stalls or yields complex decomposition profiles.

• Intermediate Synthesis: Follow steps 1-4 from Protocol A to generate the 1-(pyrrolidine-1-carbonyl)-1H-imidazole intermediate.

• Methylation: To the room temperature solution, add Methyl Iodide (MeI) (4.0 equiv, 40 mmol). Stir vigorously at room temperature for 24 hours[4].

• Salt Isolation: Remove the solvent and excess MeI under reduced pressure (in a fume hood). The resulting product is the highly reactive carbamoylimidazolium iodide salt[4].

• Cold Coupling: Dissolve the salt in anhydrous Acetonitrile (15 mL). Add the hindered target amine (1.0 equiv) at room temperature .

• Completion: The reaction will typically reach completion within 1-2 hours without any external heating, preserving the integrity of sensitive functional groups[3].

References

• The Synthesis of Unsymmetrical Urea from Substituted Phenethylamine and the Investigation of its Antibacterial, Anticancer, and Antioxidant Properties. Biointerface Research in Applied Chemistry. Available at: [Link][1]

• Benign synthesis of unsymmetrical arylurea derivatives using 3-substituted dioxazolones as isocyanate surrogates. Taylor & Francis. Available at:[Link][2]

• N,N′-Carbonyldiimidazole-Mediated Amide Coupling: Significant Rate Enhancement Achieved by Acid Catalysis with Imidazole·HCl. ResearchGate. Available at: [Link][5]

• Application of Carbamoylimidazolium Salts as Carbamoyl Transfer Reagents and Approaches toward Esterification and Etherification Protocols. Scholaris.ca. Available at: [Link][4]

• Carbamoylimidazolium and Thiocarbamoylimidazolium Salts: Novel Reagents for the Synthesis of Ureas, Thioureas, Carbamates, Thiocarbamates and Amides. ResearchGate. Available at: [Link][3]

Sources

• 1. One moment, please... [biointerfaceresearch.com]
• 2. tandfonline.com [tandfonline.com]
• 3. researchgate.net [researchgate.net]
• 4. utoronto.scholaris.ca [utoronto.scholaris.ca]
• 5. researchgate.net [researchgate.net]

Why is 1-(pyrrolidine-1-carbonyl)-1H-imidazole precipitating in dichloromethane?

The following technical guide addresses the precipitation of 1-(pyrrolidine-1-carbonyl)-1H-imidazole in dichloromethane (DCM). This content is designed for researchers and process chemists utilizing 1,1'-Carbonyldiimidazole (CDI) for urea synthesis.[1]

Executive Summary

Topic: Troubleshooting precipitation during the synthesis of 1-(pyrrolidine-1-carbonyl)-1H-imidazole. Primary Cause: The precipitate is most frequently the imidazole byproduct or imidazolium chloride salt , not the target carbamoyl imidazole product.[1] While the target product (a urea derivative) is generally soluble in dichloromethane (DCM), the byproduct imidazole has limited solubility in DCM, particularly at lower temperatures or high concentrations. Immediate Action: Do not discard the solid without characterization. Perform a solubility test with water; if the solid dissolves instantly, it is likely the imidazole byproduct or salt.

Technical Analysis: The Chemistry of Precipitation

To understand the phase separation, we must analyze the reaction stoichiometry and the physicochemical properties of the components involved.[2]

Reaction Mechanism

The reaction between pyrrolidine and CDI proceeds via nucleophilic attack of the secondary amine on the carbonyl center of CDI.[2]

Equation:

[1][2]

Scenario Identification

The identity of the precipitate depends heavily on the specific reagents and conditions used:

Scenario	Reagents Used	Precipitate Identity	Solubility in DCM	Cause
A (Standard)	Free base Pyrrolidine + CDI	Imidazole (Byproduct)	Moderate to Low	Saturation of imidazole byproduct in DCM (approx.[1][2] solubility limit reached).
B (Salt)	Pyrrolidine[3]·HCl + CDI + Base	Base·HCl or Imidazolium Cl	Insoluble	Formation of ionic salts (e.g., Triethylamine Hydrochloride or Imidazolium Chloride) which are insoluble in DCM.
C (Moisture)	Wet DCM or Wet Reagents	Imidazole	Moderate	Hydrolysis of CDI releases 2 equivalents of imidazole, rapidly saturating the solution.
D (Product)	High Concentration (>1 M)	Target Product	High	Rare.[1] The target urea is rigid and may crystallize if the solution is highly concentrated and cold.

Solubility Data Reference

• Target Product (Urea-like): Generally soluble in DCM due to the lipophilic pyrrolidine ring and the polar but non-ionic urea core.[1][2]

• Imidazole (Byproduct): Moderately soluble in DCM.[1][4] Literature indicates solubility is significantly lower in chloroalkanes compared to alcohols.[1] In synthetic concentrations (>0.2 M), imidazole often crystallizes out, especially if the reaction is cooled [1].

• Imidazolium Salts: Insoluble in DCM.[1]

Troubleshooting Guide

Follow this step-by-step workflow to identify the precipitate and recover your product.

Step 1: Characterize the Precipitate

Before filtration, determine if the solid is your product or waste.

Protocol: The "Water Test"

• Take a small aliquot (approx. 10 mg) of the suspended solid.

• Place it in a vial and add 1 mL of deionized water.

• Observation:

  • Dissolves Instantly: The solid is likely Imidazole or an Amine Salt .[1] (Target product is organic-soluble and dissolves poorly in water).[1][2][3][4][5][6]

  • Remains Insoluble / Oils Out: The solid is likely your Target Product or a symmetric urea byproduct (bis-pyrrolidine urea, though rare with CDI).[1]

Protocol: NMR Verification

• Dissolve a sample of the solid in DMSO-d6 (DCM-insoluble solids usually dissolve in DMSO).[1][2]

• Imidazole Signals: Look for peaks at roughly

  7.0 (s, 2H) and 7.6 (s, 1H).

• Product Signals: Look for pyrrolidine multiplets (

  1.8 and 3.[1]4) and imidazole peaks (shifted due to acylation: 7.0, 7.5, 8.2).

Step 2: Purification Strategy

Once identified, proceed with the appropriate workup.

If Precipitate is Imidazole/Salt (Scenario A, B, C):

• Filtration: Filter the reaction mixture through a sintered glass funnel.

• Wash: Wash the solid cake with a small amount of cold DCM to recover any entrained product.[1]

• Filtrate: The filtrate contains your target 1-(pyrrolidine-1-carbonyl)-1H-imidazole .[1][2]

• Workup:

  • Evaporate the DCM to obtain the crude product.

  • Note: Avoid aqueous acidic washes if possible, as the carbamoyl imidazole moiety can hydrolyze, though it is more stable than acyl imidazoles. If necessary, a rapid wash with ice-cold water or brine can remove residual dissolved imidazole.[1][2]

If Precipitate is the Product (Scenario D):

• Filtration: Filter the solid.[1]

• Wash: Wash with cold ether or hexane (where the product is likely insoluble) to remove residual imidazole.[1]

• Dry: Vacuum dry the solid.[1]

Visualizing the Pathway

The following diagram illustrates the reaction pathway and the decision logic for the precipitate.

Caption: Logical workflow for identifying and processing the precipitate in CDI-mediated pyrrolidine carbamoylation.

Frequently Asked Questions (FAQ)

Q: Why does the reaction turn cloudy immediately upon adding CDI? A: This often indicates the presence of moisture or amine salts.[1] If you used Pyrrolidine Hydrochloride without sufficient neutralization, Imidazolium Chloride precipitates immediately. Ensure reagents are dry and free bases are used.[1]

Q: Can I use water to wash away the imidazole from the DCM solution? A: Proceed with caution. While 1-(pyrrolidine-1-carbonyl)-1H-imidazole is a urea derivative and relatively stable, it is an activated species designed to react with nucleophiles.[1][2] Prolonged exposure to water (especially acidic or basic water) can hydrolyze it back to pyrrolidine and imidazole. A quick wash with ice-cold brine is preferred over prolonged extraction [2].[1][2]

Q: Is the product stable for storage? A: Yes, unlike highly reactive acyl imidazoles (from carboxylic acids), carbamoyl imidazoles (from amines) are generally stable solids or viscous oils that can be stored under inert atmosphere at 4°C.

References

• Domanska, U. et al. (2004).[1] Solubility of Imidazoles, Benzimidazoles, and Phenylimidazoles in Dichloromethane, 1-Chlorobutane, Toluene, and 2-Nitrotoluene.[1][7] Journal of Chemical & Engineering Data, 49(6).

• Armstrong, A. et al. (2017). N-Carbamoyl Imidazoles as Isocyanate Equivalents.[1][2] Organic Syntheses.

• BenchChem Technical Data. (2025). 1-(pyrrolidine-1-carbonyl)-1H-imidazole Structure and Properties.

Sources

• 1. echemi.com [echemi.com]
• 2. US6891045B1 - Method for producing carbonyldiimidazole - Google Patents [patents.google.com]
• 3. lookchem.com [lookchem.com]
• 4. 1,1’-Carbonyldiimidazole (CAS 530-62-1) | Manufacture [nsrlaboratories.com]
• 5. CAS 1192-63-8: 1-Pyrrolidinecarbonyl chloride | CymitQuimica [cymitquimica.com]
• 6. 1,1'-Carbonyldiimidazole CAS#: 530-62-1 [m.chemicalbook.com]
• 7. researchgate.net [researchgate.net]

Improving reactivity of sterically hindered amines with 1-(pyrrolidine-1-carbonyl)-1H-imidazole

Subject: Improving Reactivity of 1-(pyrrolidine-1-carbonyl)-1H-imidazole with Sterically Hindered Amines

Ticket ID: #UREA-OPT-404 Assigned Specialist: Dr. A. Vance, Senior Application Scientist Status: Open

Executive Summary

You are encountering low yields or sluggish reaction rates when attempting to couple 1-(pyrrolidine-1-carbonyl)-1H-imidazole (a neutral carbamoylimidazole) with sterically hindered amines (e.g., tert-butylamine, diisopropylamine, or aniline derivatives).

The Root Cause: The imidazole moiety in your reagent is a "good" leaving group for unhindered nucleophiles but insufficient for sterically demanding ones. The energy barrier for the nucleophilic attack is too high due to steric clash.

The Solution: You must activate the reagent by converting it into a Carbamoylimidazolium Salt .[1] This process, known as the "Imidazolium Effect," increases electrophilicity by >100-fold, allowing reactions to proceed at room temperature with high yields, even with hindered substrates.

Module 1: The Activation Protocol (The "Imidazolium Effect")

To force this reaction, we do not simply apply heat (which often leads to decomposition). Instead, we chemically modify the electrophile. By alkylating the N3 position of the imidazole ring, we create a cationic leaving group (

-methylimidazolium) that is far superior to neutral imidazole.

The Mechanism

The following pathway illustrates how methylation transforms your reagent into a "Super-Electrophile."

Figure 1: The activation pathway. Methylation converts the neutral species into a highly reactive cationic intermediate.

Module 2: Step-by-Step Experimental Guide

Phase A: Synthesis of the Activated Salt

Note: This step can be performed in situ or the salt can be isolated. Isolation is recommended for purity.

Reagents:

• Substrate: 1-(pyrrolidine-1-carbonyl)-1H-imidazole (1.0 equiv)

• Activator: Iodomethane (MeI) (1.1–1.5 equiv) [Caution: Carcinogen]

• Solvent: Anhydrous Acetonitrile (MeCN) (0.5 – 1.0 M concentration)

Protocol:

• Dissolve 1-(pyrrolidine-1-carbonyl)-1H-imidazole in anhydrous MeCN under an inert atmosphere (

  or Ar).

• Add Iodomethane (MeI) dropwise at room temperature (RT).

• Stir at RT for 12–24 hours.

• Observation: The product (carbamoylimidazolium iodide) usually precipitates as a white/off-white solid.

• Isolation: Filter the solid, wash with cold diethyl ether (

  ) to remove unreacted MeI, and dry under vacuum.

  • Stability Note: These salts are generally stable and can be stored in a desiccator.

Phase B: Coupling with Hindered Amines

Reagents:

• Electrophile: Activated Carbamoylimidazolium Salt (from Phase A) (1.0 equiv)

• Nucleophile: Sterically Hindered Amine (1.0–1.2 equiv)

• Base: Triethylamine (

  ) or DIPEA (1.0–1.2 equiv) [Required to scavenge the proton]

• Solvent: MeCN, DCM, or DMF.

Protocol:

• Suspend the Activated Salt in DCM or MeCN.

• Add the Hindered Amine.

• Add the Base (

  ). Note: The reaction mixture usually becomes homogeneous as the urea forms.

• Stir at RT.[2][3][4][5] Monitor by TLC or LCMS.

  • Unhindered amines:[6] < 1 hour.[7]

  • Hindered amines: 2–12 hours.

• Workup: Dilute with DCM, wash with water (to remove the imidazolium salt byproduct), dry over

  , and concentrate.

Module 3: Troubleshooting & FAQs

Use this decision tree to diagnose specific issues in your workflow.

Figure 2: Troubleshooting logic flow for optimizing urea synthesis.

Frequently Asked Questions

Q1: Can I use Methyl Triflate (MeOTf) instead of Methyl Iodide (MeI)? A: Yes. MeOTf is a more powerful alkylating agent and reacts faster than MeI. If your activation step with MeI is sluggish (taking >24h), switch to MeOTf. However, MeOTf is significantly more hazardous; handle with extreme care in a fume hood.

Q2: Why is my product contaminated with

-methylimidazole? A: -methylimidazole is the leaving group. It is water-soluble. Ensure your workup includes a thorough wash with water or slightly acidic brine ( wash is effective if your product urea is acid-stable) to protonate and remove the imidazole entirely.

Q3: My amine is an aniline derivative (weak nucleophile). Will this work? A: Yes. The "Imidazolium effect" is specifically powerful for weak nucleophiles like anilines. While neutral carbamoylimidazoles often fail to react with electron-deficient anilines, the salt form typically reacts quantitatively [1].

Q4: Can I perform this in "One Pot"? A: Yes. You can form the salt in MeCN, and once the starting material is consumed (check LCMS), add the amine and base directly to the same flask. However, isolating the salt (filtration) often leads to a cleaner final reaction profile.

Comparison of Methods

Feature	Method A: Neutral Reaction	Method B: Imidazolium Activation (Recommended)
Reagent Species	1-(pyrrolidine-1-carbonyl)-imidazole	1-(pyrrolidine-1-carbonyl)-3-methylimidazolium iodide
Electronic State	Neutral Electrophile	Cationic Super-Electrophile
Reactivity	Low (Requires heat/catalyst)	High (RT, rapid)
Scope	Primary, unhindered amines	Hindered amines, Anilines, Secondary amines
By-product	Imidazole (Neutral)	-Methylimidazolium (Cationic/Water Soluble)

References

• Grzyb, J. A., et al. (2005).[8][9] "Carbamoylimidazolium and thiocarbamoylimidazolium salts: novel reagents for the synthesis of ureas, thioureas, carbamates, thiocarbamates and amides."[8][9][10] Tetrahedron, 61(30), 7153–7175.

• Batey, R. A., et al. (2002).[2][3][5][8] "Parallel Synthesis of Tri- and Tetrasubstituted Ureas from Carbamoyl Imidazolium Salts." Combinatorial Chemistry & High Throughput Screening, 5(3), 219-232.[2][3][5]

• Duspara, P. A., et al. (2012).[11] "Synthesis and Reactivity of N-Alkyl Carbamoylimidazoles: Development of N-Methyl Carbamoylimidazole as a Methyl Isocyanate Equivalent." The Journal of Organic Chemistry, 77(22), 10362–10368.[11]

Sources

• 1. N-Alkyl Carbamoylimidazoles as Versatile Synthons for the Synthesis of Urea-Based PSMA Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Parallel synthesis of tri- and tetrasubstituted ureas from carbamoyl imidazolium salts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Parallel Synthesis of Tri- and Tetrasubstituted Ureas from Carbam...: Ingenta Connect [ingentaconnect.com]
• 4. utoronto.scholaris.ca [utoronto.scholaris.ca]
• 5. benthamdirect.com [benthamdirect.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Radiosynthesis and reactivity of N-[11C]methyl carbamoylimidazole - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Urea derivative synthesis by amination, rearrangement or substitution [organic-chemistry.org]
• 9. Carbamoylimidazolium and thiocarbamoylimidazolium salts: novel reagents for the synthesis of ureas, thioureas, carbamates, thiocarbamates and amides [organic-chemistry.org]
• 10. researchgate.net [researchgate.net]
• 11. Synthesis and reactivity of N-alkyl carbamoylimidazoles: development of N-methyl carbamoylimidazole as a methyl isocyanate equivalent - PubMed [pubmed.ncbi.nlm.nih.gov]

Side products in the synthesis of ureas using carbamoyl imidazoles

Welcome to the Technical Support Center for Urea Synthesis. 1,1'-Carbonyldiimidazole (CDI) is a premier, phosgene-free reagent for synthesizing unsymmetrical ureas. However, because this is a step-wise process—requiring the formation of a carbamoyl imidazole intermediate before the introduction of a second amine—it is highly susceptible to specific kinetic and thermodynamic traps.

As a Senior Application Scientist, I have compiled this troubleshooting guide to address the most common side reactions encountered during CDI-mediated urea synthesis. By understanding the causality behind these side products, you can implement field-proven protocols to isolate your target unsymmetrical ureas with high purity.

Mechanistic Overview & Reaction Pathways

Mechanistic pathways and common side products in CDI-mediated unsymmetrical urea synthesis.

FAQ & Troubleshooting Guides

Section 1: The "Symmetrical Urea" Problem

Q: I am attempting to synthesize an unsymmetrical urea, but my major product is the symmetrical urea dimer of my first amine. What is causing this, and how do I prevent it?

Causality & Mechanism: Symmetrical urea formation is the most frequent kinetic trap in CDI-mediated synthesis. When Amine 1 reacts with CDI, it forms the desired carbamoyl imidazole intermediate. However, if the addition is too fast, or if Amine 1 is highly nucleophilic and present in local excess, the unreacted Amine 1 will attack the newly formed carbamoyl imidazole before the rest of the CDI is consumed[1]. Furthermore, if the reaction is heated prematurely, the carbamoyl imidazole can undergo elimination to form an isocyanate, which rapidly reacts with any available Amine 1 to form the symmetrical dimer.

Self-Validating Protocol: The Amine-Salt Strategy To completely suppress symmetrical ureas, use the hydrochloride (HCl) or trifluoroacetic acid (TFA) salt of your primary amine instead of the free base[2]. The proton transfer from the ammonium salt to CDI releases the free amine slowly while simultaneously protonating and activating the CDI. This ensures the local concentration of the free amine never exceeds the concentration of activated CDI.

Step-by-Step Methodology:

• Setup: Charge a dry flask with Amine 1·HCl (1.0 eq) and anhydrous dichloromethane (DCM) or DMF to create a 0.1 M suspension.

• Activation: Add CDI (1.1 to 1.2 eq) in one portion at room temperature.

• Equilibration: Stir the suspension for 2–4 hours. As the reaction proceeds, the suspension will typically clear up as the carbamoyl imidazole forms[2].

• Validation: Monitor the reaction by TLC or LCMS. Do not proceed until Amine 1 is completely consumed.

• Coupling: Once the intermediate is fully formed, add Amine 2 (1.2 eq) followed by triethylamine (2.0 eq) to neutralize the system and drive the unsymmetrical urea formation. Stir for 4–12 hours.

Section 2: Sluggish Reactivity & The "Imidazolium Effect"

Q: My first amine reacts cleanly to form the carbamoyl imidazole, but it refuses to react with my second, less nucleophilic amine (e.g., an aniline). How can I force the coupling without causing decomposition?

Causality & Mechanism: Carbamoyl imidazoles are relatively stable, which is why they can often be isolated as crystalline solids. If Amine 2 is sterically hindered or electronically deactivated, its nucleophilic attack on the carbamoyl imidazole will be too slow. Simply heating the reaction in an attempt to force the coupling often leads to thermal degradation or isocyanate-derived side products rather than the desired urea.

Self-Validating Protocol: Methyl Iodide Activation You can dramatically increase the electrophilicity of the intermediate by converting it into a carbamoylimidazolium salt using methyl iodide (MeI)[3]. This leverages the "imidazolium effect," turning the imidazole into an exceptional leaving group and drastically lowering the activation energy for nucleophilic acyl substitution.

Step-by-Step Methodology:

• Isolation: Isolate or prepare the carbamoyl imidazole intermediate (1.0 eq) in anhydrous acetonitrile (MeCN) at 0.2 M.

• Methylation: Add Methyl Iodide (MeI) (4.0 eq) to the solution. Stir at room temperature for 12–24 hours[3].

• Purification: The N-methyl carbamoylimidazolium iodide salt will typically precipitate. Concentrate the mixture in vacuo to safely remove all excess MeI.

• Coupling: Resuspend the highly activated salt in MeCN. Add the sluggish Amine 2 (1.1 eq) and a non-nucleophilic base such as DIPEA (1.5 eq).

• Completion: Stir at room temperature. The unsymmetrical urea will form rapidly, bypassing the need for harsh heating.

Section 3: Hydantoin Formation in Amino Acid Derivatives

Q: I am using an alpha-amino acid ester as my first amine. Instead of a linear urea, I am isolating a cyclized byproduct. Why?

Causality & Mechanism: When an alpha-amino ester reacts with CDI, the resulting carbamoyl imidazole is perfectly positioned for an intramolecular cyclization. The nitrogen of the newly forming urea (or the intermediate itself) can attack the adjacent ester carbonyl, ejecting the alkoxide and forming a stable 5-membered hydantoin ring[2].

Mitigation Strategy: If the linear urea is your target, you must use a sterically bulky ester protecting group (such as a tert-butyl ester) to block the intramolecular attack, and strictly avoid heating during the addition of Amine 2. Conversely, if hydantoin is your desired target, this side reaction can be leveraged intentionally by subjecting the carbamoyl imidazole intermediate to microwave irradiation in aqueous media[2].

Quantitative Data Summary: Side Product Mitigation

Side Product	Primary Cause	Mechanistic Pathway	Preventive Strategy
Symmetrical Urea	Fast addition or excess of Amine 1.	Amine 1 attacks the carbamoyl imidazole intermediate before CDI is consumed.	Use Amine 1·HCl or TFA salts to ensure slow, controlled release of the free base[2].
Isocyanate	Excessive heating of the intermediate.	Thermal elimination of imidazole from the carbamoyl imidazole.	Maintain reaction at room temperature; activate with MeI if coupling is sluggish[3].
Hydantoin	Use of alpha-amino acid esters.	Intramolecular cyclization via nucleophilic attack on the ester carbonyl.	Use bulky ester protecting groups (e.g., t-butyl) and avoid strong bases/heat.
Unreacted Intermediate	Poor nucleophilicity of Amine 2.	High activation energy barrier for the displacement of the imidazole group.	Convert to an N-methyl carbamoylimidazolium salt using MeI prior to Amine 2 addition[3].

References

• N-Alkyl Carbamoylimidazoles as Isocyanate Equivalents: Exploration of the Reaction Scope for the Synthesis of Ureas, Hydantoins, Carbamates, Thiocarbamates, and Oxazolidinones Source: The Journal of Organic Chemistry (ACS Publications) URL:[Link]

• Carbamoylimidazolium and thiocarbamoylimidazolium salts: novel reagents for the synthesis of ureas, thioureas, carbamates, thiocarbamates and amides Source: Organic Chemistry Portal / Tetrahedron URL:[Link]

Sources

• 1. Carbamoyl Chloride Reagent|For Research Use [benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. organic-chemistry.org [organic-chemistry.org]

Catalytic additives to accelerate 1-(pyrrolidine-1-carbonyl)-1H-imidazole reactions

Technical Support Center: 1-(Pyrrolidine-1-carbonyl)-1H-imidazole Applications Ticket ID: #CDI-PYR-ACCEL-001 Subject: Acceleration Protocols & Catalytic Additives for Carbamoyl Imidazole Aminolysis Status: Open [Expert Review in Progress]

Executive Summary: The Kinetic Challenge

You are likely experiencing stalled conversion or sluggish kinetics with 1-(pyrrolidine-1-carbonyl)-1H-imidazole . While this reagent is a safer, crystalline alternative to phosgene for synthesizing urea derivatives, the imidazole leaving group is relatively poor (

) compared to chloride.

To accelerate this reaction, we must destabilize the carbonyl center or stabilize the leaving group. This guide outlines three field-proven activation strategies: Electrophilic Activation (Methylation) , Proton-Assisted Catalysis , and Nucleophilic Catalysis .

Part 1: Diagnostic Triage & Acceleration Strategies

Strategy A: The "Super-Electrophile" Shift (Methylation)

Best for: Extremely weak nucleophiles (anilines, electron-deficient amines) or sterically hindered substrates.

This is the most potent acceleration method. By alkylating the N3 position of the imidazole ring, you convert the neutral leaving group into a cationic imidazolium species. This increases reactivity by

-fold, effectively turning your reagent into a "masked carbamoyl chloride" without the associated toxicity.

The Protocol:

• Dissolve: Dissolve 1-(pyrrolidine-1-carbonyl)-1H-imidazole (1.0 equiv) in anhydrous MeCN or CH₂Cl₂.

• Activate: Add Methyl Triflate (MeOTf) or Methyl Iodide (MeI) (1.0–1.1 equiv) at 0°C.

  • Note: MeOTf is faster (instantaneous) but more reactive; MeI requires stirring for 1–2 hours at RT.

• React: Add your amine nucleophile. The reaction often proceeds within minutes at Room Temperature (RT).

Mechanism of Action: The alkylation prevents the reverse reaction (imidazole re-attack) and creates a highly electron-deficient carbonyl center.

Strategy B: Proton-Assisted Catalysis (Brønsted Acid)

Best for: Base-sensitive substrates or when avoiding alkylating agents.

Using the hydrochloride salt of the amine or adding a catalytic amount of weak acid protonates the imidazole nitrogen, improving its leaving group ability (

shifts from ~14 to ~7).

The Protocol:

• Catalytic Mode: Add 10–20 mol% HOAc (Acetic Acid) or HOBt to the reaction mixture.

• Stoichiometric Mode: Use the HCl salt of your amine nucleophile instead of the free base.

Strategy C: Nucleophilic Catalysis

Best for: Alcohols or non-hindered amines.

Traditional acyl transfer catalysts can form a more reactive intermediate or deprotonate the nucleophile.

• DMAP (4-Dimethylaminopyridine): 10–20 mol%. Forms a highly reactive N-acylpyridinium intermediate.

• DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene): Acts as a strong base to increase the nucleophilicity of the attacking amine.

Part 2: Comparative Data & Decision Matrix

Table 1: Acceleration Method Comparison

Method	Additive	Eq.	Rate Enhancement	Workup Complexity	Best For
Standard	None (Heat)	-	1x (Baseline)	Low	Simple, primary amines
Imidazolium	MeOTf / MeI	1.0	100x - 1000x	Medium (Salt removal)	Weak/Hindered Nucleophiles
Brønsted	HOBt / HCl	0.2	5x - 10x	Low	Base-sensitive compounds
Nucleophilic	DMAP	0.1	10x - 50x	Low	Alcohols, general amines

Part 3: Visualizing the Activation Pathways

The following diagram illustrates the mechanistic divergence between the standard pathway and the accelerated "Imidazolium" pathway.

Caption: Mechanistic comparison of standard aminolysis vs. imidazolium salt activation (The "Batey" Protocol).

Part 4: Troubleshooting & FAQs

Q1: I added MeI, but the reaction is still slow. Why? A: Methyl Iodide (MeI) is a "soft" electrophile and reacts slower than Methyl Triflate (MeOTf).

• Fix: Ensure you allowed the MeI activation step to proceed for at least 2–4 hours before adding your amine. If using MeOTf, activation is instant.

• Check: Verify your solvent is anhydrous. Water will hydrolyze the activated imidazolium intermediate rapidly.

Q2: My product is water-soluble, and I'm losing it during the aqueous wash to remove the imidazole/additives. A: This is common with polar urea products.

• Fix: Switch to the Polymer-Supported Sequestration method. Use polymer-supported amine (e.g., Trisamine resin) to scavenge excess electrophile, and polymer-supported acid (e.g., Amberlyst 15) to scavenge the imidazole/additives. This allows you to filter the reaction and isolate the product by evaporation, avoiding liquid-liquid extraction.

Q3: Can I use this for synthesizing carbamates (reacting with alcohols)? A: Yes, but alcohols are poorer nucleophiles than amines.

• Recommendation: You must use the Imidazolium (MeOTf) strategy. Standard heating with CDI derivatives rarely works well for hindered alcohols. The cationic intermediate is required to drive the attack of the hydroxyl group.

Q4: I see a precipitate forming immediately after adding the additive. A: This is a good sign. The N-acyl imidazolium salt often precipitates out of non-polar solvents (like ether or toluene) or even MeCN.

• Action: Do not filter it. This solid is your activated reagent. Add your nucleophile directly to the suspension; it will dissolve as it reacts.

Part 5: References

• Batey, R. A., et al. (2002).[1] "Parallel synthesis of tri- and tetrasubstituted ureas from carbamoyl imidazolium salts." Combinatorial Chemistry & High Throughput Screening.

• Duspara, P. A., et al. (2012).[2] "Synthesis and reactivity of N-alkyl carbamoylimidazoles: development of N-methyl carbamoylimidazole as a methyl isocyanate equivalent." The Journal of Organic Chemistry.

• Grzyb, J. A., et al. (2025). "Facile Synthesis of Carbamoyl Fluorides via N-Carbamoylimidazole Activation." ACS Omega.[3]

• Heller, S. T., & Sarpong, R. (2011). "Chemoselective esterification and amidation of carboxylic acids with imidazole carbamates and ureas." Organic Letters.

Sources

• 1. Parallel synthesis of tri- and tetrasubstituted ureas from carbamoyl imidazolium salts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. asianpubs.org [asianpubs.org]
• 3. Facile Synthesis of Carbamoyl Fluorides via N-Carbamoylimidazole Activation - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Navigating Urea Synthesis: A Comparative Guide to 1-(pyrrolidine-1-carbonyl)-1H-imidazole and Triphosgene

In the landscape of modern drug discovery and development, the urea functional group remains a cornerstone of medicinal chemistry. Its unique ability to act as a rigid hydrogen bond donor and acceptor facilitates high-affinity interactions with biological targets, making it a privileged scaffold in numerous therapeutic agents. The synthesis of ureas, therefore, is a critical process demanding reagents that are not only efficient and high-yielding but also safe and versatile.

For decades, phosgene and its derivatives have been the traditional choice for urea synthesis. However, their extreme toxicity has driven the search for safer alternatives. This guide provides an in-depth comparison of two prominent reagents in urea synthesis: the solid, stable, and safer-to-handle triphosgene, a crystalline phosgene equivalent, and the more recent activating agent, 1-(pyrrolidine-1-carbonyl)-1H-imidazole. We will delve into their mechanisms, compare their performance based on experimental data, and provide practical guidance for their application in research and development.

The Contenders: A Tale of Two Reagents

Triphosgene (Bis(trichloromethyl) carbonate)

Triphosgene is a crystalline solid that serves as a convenient and safer substitute for gaseous phosgene.[1][2] In the presence of a tertiary amine base, it decomposes in situ to generate three equivalents of phosgene, which then reacts with amines to form the desired urea.[1][2] This controlled release mitigates some of the risks associated with handling phosgene gas directly. However, it is crucial to remember that triphosgene itself is a hazardous chemical and requires careful handling in a well-ventilated fume hood, as it can release phosgene upon contact with moisture or nucleophiles.[3][4][5]

1-(pyrrolidine-1-carbonyl)-1H-imidazole

This reagent represents a newer class of carbonyl-transfer agents for urea synthesis. It is a stable, non-hygroscopic solid that offers a significantly improved safety profile compared to phosgene and its derivatives. Its mechanism involves the activation of an amine through the formation of an intermediate carbamoyl imidazole, which then readily reacts with a second amine to yield the urea. This pathway avoids the generation of highly toxic intermediates, making it a more user-friendly option for many laboratory settings.

Mechanism of Action: A Visual Breakdown

To better understand the functional differences between these two reagents, let's visualize their reaction pathways.

Figure 1. Reaction mechanisms for urea synthesis.

Head-to-Head Comparison: Performance and Practicality

Feature	Triphosgene	1-(pyrrolidine-1-carbonyl)-1H-imidazole
Safety Profile	Toxic solid, generates toxic phosgene gas in situ.[3] Requires stringent handling procedures.[5]	Non-toxic, stable solid with a significantly better safety profile.
Reaction Conditions	Typically requires a tertiary amine base (e.g., triethylamine) and an inert solvent (e.g., dichloromethane).[1] Reactions are often run at low temperatures to control exothermicity.[6]	Milder reaction conditions, often at room temperature. Does not require a strong base.
Byproducts	Stoichiometric amounts of triethylammonium chloride are produced, which may require removal.	Pyrrolidine and imidazole are the byproducts, which are generally easier to remove during workup.
Substrate Scope	Broad substrate scope, effective for a wide range of primary and secondary amines.[1]	Generally good substrate scope, but may be less effective for highly hindered or electron-deficient amines.
Yield	Generally high yields are achievable.[7]	Yields are typically good to excellent.
Cost	Generally more cost-effective for large-scale synthesis.	Can be more expensive than triphosgene.

Experimental Protocols: A Practical Guide

General Protocol for Urea Synthesis using Triphosgene

Warning: Triphosgene is a toxic substance.[3] All manipulations should be performed in a certified chemical fume hood by trained personnel wearing appropriate personal protective equipment (PPE), including gloves, a lab coat, and safety glasses.[4][5]

• Reaction Setup: To a stirred solution of the primary amine (1.0 eq.) and a tertiary amine base such as triethylamine (2.2 eq.) in an anhydrous aprotic solvent like dichloromethane (DCM) under an inert atmosphere (e.g., nitrogen or argon), add a solution of triphosgene (0.4 eq.) in DCM dropwise at 0 °C.

• Reaction Monitoring: Allow the reaction mixture to slowly warm to room temperature and stir for 2-4 hours. Monitor the progress of the reaction by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Second Amine Addition: Once the formation of the intermediate isocyanate is confirmed, add the second amine (1.0 eq.) to the reaction mixture.

• Workup and Purification: Stir the reaction for an additional 2-12 hours. Upon completion, quench the reaction with water or a saturated aqueous solution of sodium bicarbonate. Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can then be purified by column chromatography or recrystallization.

General Protocol for Urea Synthesis using 1-(pyrrolidine-1-carbonyl)-1H-imidazole

• Reaction Setup: To a solution of the primary amine (1.0 eq.) in a suitable solvent such as tetrahydrofuran (THF) or DCM, add 1-(pyrrolidine-1-carbonyl)-1H-imidazole (1.1 eq.).

• Reaction Monitoring: Stir the mixture at room temperature for 1-3 hours. The formation of the carbamoyl imidazole intermediate can be monitored by TLC or LC-MS.

• Second Amine Addition: Add the second amine (1.0 eq.) to the reaction mixture.

• Workup and Purification: Continue stirring at room temperature for 4-16 hours. After the reaction is complete, concentrate the mixture under reduced pressure. The residue can be purified directly by column chromatography to afford the desired urea.

Figure 2. Experimental workflows for urea synthesis.

Expert Insights and Recommendations

The choice between triphosgene and 1-(pyrrolidine-1-carbonyl)-1H-imidazole is not merely a matter of preference but a strategic decision based on the specific needs of the synthesis.

• For large-scale synthesis and cost-sensitive projects , triphosgene remains a viable option, provided the necessary safety infrastructure and expertise are in place. Its high reactivity and broad substrate compatibility are significant advantages.[1]

• For discovery chemistry, medicinal chemistry, and academic laboratories , the enhanced safety profile of 1-(pyrrolidine-1-carbonyl)-1H-imidazole often outweighs its higher cost. The milder reaction conditions and simpler workup procedures can accelerate the synthesis of diverse compound libraries.

• When dealing with sensitive or complex substrates , the milder nature of 1-(pyrrolidine-1-carbonyl)-1H-imidazole may offer better functional group tolerance and lead to cleaner reactions with fewer side products.

Ultimately, the selection of the appropriate reagent requires a careful assessment of the project's scale, budget, timeline, and, most importantly, the available safety resources. While triphosgene continues to be a powerful tool in the synthetic chemist's arsenal, the development of safer alternatives like 1-(pyrrolidine-1-carbonyl)-1H-imidazole represents a significant step forward in promoting safer and more sustainable laboratory practices.

References

• Triphosgene Hazards. (n.d.). Scribd. Retrieved from [Link]

• To, R., et al. (2021). A decade review of triphosgene and its applications in organic reactions. Tetrahedron, 82, 131939.
• Leroyer, L., et al. (2012). Transposition of a triphosgene-based process for pharmaceutical development: from mg.h(-1) to kg.h(-1) of an unsymmetrical urea. Organic Process Research & Development, 16(11), 1837-1842.

• Urea Formation - Common Conditions. (n.d.). Organic Chemistry Data. Retrieved from [Link]

• Urea Formation Mechanism - Triphosgene. (n.d.). Common Organic Chemistry. Retrieved from [Link]

• Using Triphosgene in the Lab. (n.d.). University of Toronto Environmental Health and Safety. Retrieved from [Link]

• Triphosgene Safety Data Sheet. (n.d.). Sdfine. Retrieved from [Link]

• Majer, P., & Randad, R. S. (1994). A Safe and Efficient Method for Preparation of N,N'-Unsymmetrically Disubstituted Ureas Utilizing Triphosgene. The Journal of Organic Chemistry, 59(7), 1937–1938.
• Ghorbani-Vaghei, R., & Veisi, H. (2010). A high-yielding, expeditious, and multicomponent synthesis of urea and carbamate derivatives by using triphenylphosphine/trichloroisocyanuric acid system. Journal of the Iranian Chemical Society, 7(4), 935-943.
• Potluri, V. K., & De, S. (2011). Method for making carbamates, ureas and isocyanates. U.S.

• Lakkaniga, R. (2017). How to synthesize urea derivatives using triphosgene? ResearchGate. Retrieved from [Link]

• Maccioni, E., et al. (2018). Synthesis and biological evaluation of a new class of azole urea compounds as Akt inhibitors with promising anticancer activity. European Journal of Medicinal Chemistry, 143, 1349-1362.
• Jadhav, K. A., et al. (2023). Zinc Promoted Urea Synthesis Using Carbonyldiimidazole as Carbonyl Source and Its Application for the Synthesis of Cariprazine. ChemistrySelect, 8(4), e202204128.
• Kumar, S., et al. (2020). Synthesis of Urea‐Containing Derivatives and their Application as Potential Anti‐Methicillin‐Resistant Staphylococcus Aureus Agents. Chemistry & Biodiversity, 17(10), e2000456.
• D'Elia, V., & Vilela, F. (2015). Selected syntheses of ureas through phosgene substitutes.
• Obniska, J., et al. (2016). Synthesis and Pharmacological Evaluation of Novel 1-(1,4-Alkylaryldisubstituted-4,5-dihydro-1H-imidazo)
• Pathak, T. P., et al. (2012).
• Jadhav, K. A., et al. (2023). Zinc Promoted Urea Synthesis Using Carbonyldiimidazole as Carbonyl Source and Its Application for the Synthesis of Cariprazine. ChemistrySelect, 8(4).
• Obniska, J., et al. (2001). Synthesis and pharmacological activity of new carbonyl derivatives of 1-aryl-2-iminoimidazolidine. Part 1. Synthesis and pharmacological activity of chain derivatives of 1-aryl-2-iminoimidazolidine containing urea moiety. Il Farmaco, 56(10), 759-768.

Sources

• 1. A decade review of triphosgene and its applications in organic reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Urea Formation - Common Conditions [commonorganicchemistry.com]
• 3. scribd.com [scribd.com]
• 4. synquestlabs.com [synquestlabs.com]
• 5. chemistry.utoronto.ca [chemistry.utoronto.ca]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]

A Senior Application Scientist's Guide to 1-(pyrrolidine-1-carbonyl)-1H-imidazole: A Versatile and Safe Reagent for Modern Organic Synthesis and Drug Discovery

For researchers, scientists, and drug development professionals, the quest for efficient, safe, and versatile reagents is perpetual. In the vast landscape of synthetic chemistry, 1-(pyrrolidine-1-carbonyl)-1H-imidazole has emerged as a powerful tool, offering a stable and safer alternative to hazardous reagents for the construction of crucial chemical bonds. This guide provides an in-depth comparison of its applications, supported by experimental data and protocols, to empower you in your research and development endeavors.

Introduction: A Safer and More Stable Alternative to Traditional Reagents

1-(pyrrolidine-1-carbonyl)-1H-imidazole is a member of the N-alkyl carbamoylimidazole family, which has gained significant traction as a "green" and sustainable alternative to highly toxic and moisture-sensitive reagents like phosgene, triphosgene, and isocyanates.[1] These carbamoylimidazoles are typically crystalline, readily storable, and water-stable compounds, making them exceptionally user-friendly in a laboratory setting.[1] Their primary utility lies in their role as isocyanate equivalents, facilitating the synthesis of a wide array of important functional groups, including ureas, carbamates, thiocarbamates, hydantoins, and oxazolidinones.[2]

The core advantage of using 1-(pyrrolidine-1-carbonyl)-1H-imidazole and its analogs stems from the ability to circumvent the direct handling of highly reactive and hazardous isocyanates. The synthesis of these reagents is straightforward, often involving the reaction of a primary amine salt with 1,1'-carbonyldiimidazole (CDI), which effectively "masks" the isocyanate functionality until it is needed for a subsequent reaction.[1][2] This approach not only enhances safety but also often leads to cleaner reactions with fewer byproducts.

Core Application: A Superior Reagent for Urea and Carbamate Synthesis

The formation of urea and carbamate linkages is fundamental in medicinal chemistry and materials science. 1-(pyrrolidine-1-carbonyl)-1H-imidazole excels in this domain, offering high yields and simplified purification procedures.

Comparative Performance in Urea Synthesis

The synthesis of unsymmetrical ureas, a common motif in pharmacologically active compounds, is a prime application for 1-(pyrrolidine-1-carbonyl)-1H-imidazole. Traditional methods often involve the use of isocyanates, which can be difficult to handle and may lead to the formation of unwanted symmetrical urea byproducts. In contrast, N-alkyl carbamoylimidazoles provide a controlled and efficient route to unsymmetrical ureas.

Reagent/Method	Substrate	Typical Yield (%)	Key Advantages	Key Disadvantages
1-(pyrrolidine-1-carbonyl)-1H-imidazole	Primary & Secondary Amines	>80[1]	Stable, safe, high yields, avoids isocyanates, often simple workup.	May require activation in some cases.
Phenyl Chloroformate	Primary & Secondary Amines	60-90	Readily available.	Can be moisture-sensitive, generates corrosive HCl byproduct.
Triphosgene	Primary & Secondary Amines	70-95	Highly reactive.	Extremely toxic (phosgene in situ), requires careful handling and specialized equipment.
Isocyanates	Primary & Secondary Amines	>90	High reactivity.	Toxic, moisture-sensitive, can lead to side products.

Experimental Protocol: Synthesis of an Unsymmetrical Urea

This protocol outlines the general procedure for the synthesis of an unsymmetrical urea using 1-(pyrrolidine-1-carbonyl)-1H-imidazole.

Step 1: Synthesis of 1-(pyrrolidine-1-carbonyl)-1H-imidazole

• To a solution of pyrrolidine hydrochloride (1.0 eq) in a suitable solvent (e.g., dichloromethane or acetonitrile), add 1,1'-carbonyldiimidazole (CDI) (1.0-1.2 eq).

• Stir the reaction mixture at room temperature for 2-4 hours, or until the reaction is complete as monitored by TLC or LC-MS.

• The product, 1-(pyrrolidine-1-carbonyl)-1H-imidazole, can often be isolated by simple filtration or by removing the solvent under reduced pressure. The resulting solid is typically of high purity and can be used in the next step without further purification.

Step 2: Urea Formation

• Dissolve the 1-(pyrrolidine-1-carbonyl)-1H-imidazole (1.0 eq) and the desired primary or secondary amine (1.0-1.1 eq) in a suitable solvent (e.g., THF, DMF, or even water).[3]

• Add a non-nucleophilic base, such as triethylamine (1.1-1.5 eq), to the reaction mixture.

• Stir the reaction at room temperature. The reaction progress can be monitored by TLC or LC-MS.

• Upon completion, the urea product often precipitates from the reaction mixture and can be collected by filtration.[4] Alternatively, a standard aqueous workup followed by extraction and purification by column chromatography or recrystallization can be employed to isolate the desired urea.

Expanding the Synthetic Toolbox: Beyond Ureas and Carbamates

The utility of 1-(pyrrolidine-1-carbonyl)-1H-imidazole extends beyond the synthesis of ureas and carbamates. It has proven to be a valuable reagent for the construction of various heterocyclic systems that are prevalent in medicinal chemistry.

Synthesis of Hydantoins and Oxazolidinones

Hydantoins, a class of compounds with diverse biological activities, can be efficiently synthesized from amino acid esters using N-alkyl carbamoylimidazoles.[2] Similarly, chiral oxazolidinones, important chiral auxiliaries and components of bioactive molecules, can be prepared with high regio- and stereoselectivity from chiral epoxy alcohols.[2]

The Pyrrolidinyl-Imidazolyl Methanone Scaffold in Drug Discovery

The structural motif of a pyrrolidine ring linked to an imidazole ring through a carbonyl group, as seen in 1-(pyrrolidine-1-carbonyl)-1H-imidazole, is also of significant interest in drug design and medicinal chemistry. Both the pyrrolidine and imidazole rings are considered "privileged scaffolds" due to their frequent appearance in biologically active molecules.[5][6]

The pyrrolidine ring provides a three-dimensional structure that can effectively present substituents for interaction with biological targets. The imidazole ring, with its aromatic character and ability to act as both a hydrogen bond donor and acceptor, is a versatile component for molecular recognition.[7]

Recent research has explored the use of molecules containing the pyrrolidinyl-imidazolyl methanone core as potent and selective inhibitors of various enzymes. For instance, derivatives have been investigated as inhibitors of transforming growth factor β-activated kinase 1 (TAK1), a key signaling protein implicated in inflammatory diseases and cancer.[8]

Visualizing the Synthetic Utility

The following workflow diagram illustrates the central role of 1-(pyrrolidine-1-carbonyl)-1H-imidazole in accessing a variety of important chemical scaffolds.

Caption: Synthetic pathways enabled by 1-(pyrrolidine-1-carbonyl)-1H-imidazole.

Conclusion: A Modern Reagent for Advancing Chemical Synthesis

1-(pyrrolidine-1-carbonyl)-1H-imidazole stands out as a highly valuable and versatile reagent for modern organic synthesis and drug discovery. Its stability, safety profile, and high efficiency in forming crucial chemical bonds make it a superior alternative to many traditional and more hazardous reagents. The ability to streamline synthetic routes, improve reaction yields, and simplify purification processes underscores its importance for researchers and drug development professionals. As the demand for greener and more efficient chemical methodologies continues to grow, the applications of 1-(pyrrolidine-1-carbonyl)-1H-imidazole and its analogs are poised to expand even further, solidifying their place as indispensable tools in the synthetic chemist's arsenal.

References

• Bansagi, J., Wilson-Konderka, C., Debrauwer, V., Narayanan, P., & Batey, R. A. (2022). N-Alkyl Carbamoylimidazoles as Isocyanate Equivalents: Exploration of the Reaction Scope for the Synthesis of Ureas, Hydantoins, Carbamates, Thiocarbamates, and Oxazolidinones. The Journal of Organic Chemistry, 87(17), 11329–11349. [Link]

• Wuest, F., & Wedler, M. (2013). N-Alkyl Carbamoylimidazoles as Versatile Synthons for the Synthesis of Urea-Based PSMA Inhibitors. Molecules, 18(7), 8438–8453. [Link]

• Ghose, A. K., Viswanadhan, V. N., & Wendoloski, J. J. (1999). A knowledge-based approach in designing combinatorial or medicinal chemistry libraries for drug discovery. 1. A qualitative and quantitative characterization of known drug databases.

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Spectroscopic characterization of 1-(pyrrolidine-1-carbonyl)-1H-imidazole derivatives

Spectroscopic Characterization of 1-(Pyrrolidine-1-carbonyl)-1H-imidazole Derivatives: A Comparative Guide for Drug Development

Executive Summary

In modern drug discovery, the synthesis of asymmetric ureas and carbamates frequently relies on carbamoylating reagents. Historically, phosgene and carbamoyl chlorides have been utilized; however, their high toxicity and moisture sensitivity pose significant operational challenges. 1-(Pyrrolidine-1-carbonyl)-1H-imidazole (also known as imidazol-1-yl(pyrrolidin-1-yl)methanone) has emerged as a bench-stable, highly efficient alternative for installing the pyrrolidine-1-carboxamide moiety—a critical pharmacophore found in various biologically active molecules, including potent TRPV1 antagonists[1].

As a Senior Application Scientist, I have structured this guide to objectively compare the performance and spectroscopic characterization of 1-(pyrrolidine-1-carbonyl)-1H-imidazole against traditional alternatives, providing actionable, self-validating protocols for drug development professionals.

Comparative Performance Analysis

When selecting a reagent for installing a pyrrolidine-1-carbonyl group, chemists typically choose between three pathways. Table 1 compares the isolated 1-(pyrrolidine-1-carbonyl)-1H-imidazole (PCI) intermediate against Pyrrolidine-1-carbonyl chloride (PCC) and the in situ use of 1,1'-Carbonyldiimidazole (CDI).

Table 1: Comparison of Carbamoylating Reagents for Pyrrolidine Derivatives

Feature	1-(Pyrrolidine-1-carbonyl)-1H-imidazole (PCI)	Pyrrolidine-1-carbonyl chloride (PCC)	In Situ CDI + Pyrrolidine
Bench Stability	High (Stable to ambient moisture)	Low (Hydrolyzes rapidly)	Moderate (CDI is moisture sensitive)
Toxicity Profile	Low (Releases harmless imidazole)	High (Corrosive, releases HCl)	Low
Reactivity Control	Excellent (Requires heating for inert amines)	Poor (Prone to over-reaction)	Variable (Risk of symmetric ureas)
Spectroscopic Trackability	Excellent (Distinct NMR/IR signatures)	Moderate (HCl broadens NMR signals)	Poor (Overlapping intermediate signals)

Expertise & Causality Insight: PCI offers superior controlled reactivity. Because the imidazole ring is a moderate leaving group compared to a highly reactive chloride, PCI can be isolated, purified, and stored indefinitely. Using isolated PCI prevents the formation of symmetric urea byproducts—a common and difficult-to-separate impurity that plagues in situ CDI reactions[2].

Spectroscopic Signatures & Structural Validation

Accurate characterization of 1-(pyrrolidine-1-carbonyl)-1H-imidazole is paramount for validating its purity before downstream coupling. The molecule combines an electron-deficient imidazole ring with an electron-rich pyrrolidine ring, bridged by a urea-type carbonyl.

Table 2: Key Spectroscopic Data for 1-(Pyrrolidine-1-carbonyl)-1H-imidazole

Technique	Key Signals	Structural Assignment
¹H NMR (CDCl₃)	δ 8.01 (s, 1H), 7.36 (s, 1H), 7.10 (s, 1H)	Imidazole aromatic protons[3].
¹H NMR (CDCl₃)	δ 3.65 (t, 4H), 1.95 (m, 4H)	Pyrrolidine α-CH₂ and β-CH₂ protons.
¹³C NMR (CDCl₃)	δ ~153.0 ppm	Carbonyl (C=O) carbon.
FT-IR (ATR)	~1690 cm⁻¹	Strong C=O stretching vibration.
LC-MS (ESI+)	m/z 166.09	[M+H]⁺ molecular ion[4].

Mechanistic Causality in Spectroscopy:

• NMR Deshielding & Rotameric Exchange: In the ¹H NMR spectrum, the alpha-protons of the pyrrolidine ring are shifted significantly downfield (to ~3.65 ppm) compared to free pyrrolidine (~2.8 ppm). This is caused by the strong electron-withdrawing nature of the adjacent carbonyl group, which restricts the rotation of the C-N bond, occasionally leading to broadened signals at room temperature due to rotameric exchange[3].

• IR Carbonyl Shift: The C=O stretch at ~1690 cm⁻¹ is characteristic of a urea-like carbonyl. It is significantly lower than a typical acid chloride (~1750 cm⁻¹) due to the resonance donation from the pyrrolidine nitrogen, which lowers the double-bond character of the carbonyl.

Experimental Methodology: Synthesis & Characterization Workflow

This protocol outlines the synthesis of the isolated PCI intermediate, designed as a self-validating system where spectroscopic sampling directly informs reaction progress.

Step 1: Reagent Preparation

• Flame-dry a 250 mL round-bottom flask under a nitrogen atmosphere to exclude moisture, which could prematurely hydrolyze the CDI[2].

• Suspend N,N'-carbonyldiimidazole (CDI, 1.1 equiv) in anhydrous dichloromethane (CH₂Cl₂) or THF.

Step 2: Nucleophilic Addition 3. Add pyrrolidine (1.0 equiv) dropwise at 0 °C. The reaction is exothermic. 4. Remove the ice bath and stir at room temperature for 16 hours. Self-Validation Check: Take a 0.1 mL aliquot, remove the solvent in vacuo, and analyze via FT-IR. The disappearance of the CDI carbonyl stretch (~1740 cm⁻¹) and the appearance of the PCI carbonyl stretch (~1690 cm⁻¹) confirms complete conversion.

Step 3: Workup & Isolation 5. Dilute the mixture with CH₂Cl₂ and wash twice with distilled water to remove the imidazole byproduct. 6. Dry the organic layer over anhydrous MgSO₄, filter, and concentrate in vacuo to yield 1-(pyrrolidine-1-carbonyl)-1H-imidazole as a white solid[3].

Step 4: Spectroscopic Validation 7. Dissolve 10 mg of the product in 0.6 mL of CDCl₃. (CDCl₃ is chosen to prevent exchangeable deuterium from masking residual amine/imidazole protons). 8. Acquire ¹H and ¹³C NMR spectra. Ensure the absence of a broad singlet at ~12 ppm, which would indicate residual free imidazole.

Workflow Visualization

The following diagram illustrates the analytical workflow for characterizing the synthesized derivative, ensuring high-fidelity data integration.

Analytical workflow for the spectroscopic validation of 1-(pyrrolidine-1-carbonyl)-1H-imidazole.

References

1.[4] PubChemLite. 1-(pyrrolidine-1-carbonyl)-1h-imidazole (CID 12185907). uni.lu. Available at: 2.[1] ResearchGate. Discovery of (S)–N-(3-isopropylphenyl)-2-(5-phenylthiazol-2-yl)pyrrolidine-1-carboxamide as potent and brain-penetrant TRPV1 antagonist. researchgate.net. Available at: 3.[2] Scholaris. Application of Carbamoylimidazolium Salts as Carbamoyl Transfer Reagents and Approaches toward Esterification and Etherification Protocols. scholaris.ca. Available at: 4.[3] Scholaris. Application of Carbamoylimidazolium Salts in: Synthetic Methods and Characterization Data for Carbamoylimidazoles. scholaris.ca. Available at:

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A Comparative Guide to the ¹³C NMR Chemical Shift of the Carbonyl Carbon in 1-(pyrrolidine-1-carbonyl)-1H-imidazole

This guide provides an in-depth analysis of the ¹³C NMR chemical shift for the carbonyl carbon in 1-(pyrrolidine-1-carbonyl)-1H-imidazole. Designed for researchers and professionals in drug development, this document moves beyond simple data reporting to explore the underlying electronic and structural factors that determine this key spectroscopic feature. By comparing the target molecule with relevant structural analogs, we provide a framework for predicting and interpreting its NMR spectrum, supported by established principles and experimental protocols.

The Theoretical Framework: Decoding the Carbonyl Chemical Shift

The chemical shift (δ) of a carbonyl carbon in ¹³C NMR spectroscopy is a highly sensitive probe of its local electronic environment. Its position, typically in the downfield region of the spectrum (150-220 ppm), is governed by several key factors.

• Hybridization: The sp² hybridization of the carbonyl carbon and its direct bond to an electronegative oxygen atom are primary reasons for its significant deshielding, causing it to resonate far downfield compared to sp³ carbons.

• Inductive and Mesomeric (Resonance) Effects: Atoms directly attached to the carbonyl group exert powerful electronic influences.

  • Electron-donating groups (like the nitrogen in a standard amide) can donate lone-pair electron density through resonance. This increases the electron density at the carbonyl carbon, causing a shielding effect and a corresponding upfield shift (lower ppm value).

  • Electron-withdrawing groups (like the imidazole ring in an acyl imidazole) pull electron density away from the carbonyl carbon. This deshields the nucleus, resulting in a downfield shift (higher ppm value).

• Solvent Effects: The choice of NMR solvent can influence the chemical shift. Protic solvents can form hydrogen bonds with the carbonyl oxygen, which withdraws electron density from the carbon and leads to a downfield shift.

In 1-(pyrrolidine-1-carbonyl)-1H-imidazole, the carbonyl carbon is at the confluence of two competing nitrogen environments: the electron-donating pyrrolidine nitrogen and the electron-withdrawing imidazole nitrogen. The pyrrolidine nitrogen acts like a typical tertiary amide, donating its lone pair and shielding the carbonyl. Conversely, the imidazole ring is an excellent leaving group and its nitrogen lone pair is integral to its aromaticity, making it a poor resonance donor to the carbonyl. This makes the C-N(imidazole) bond weaker and the carbonyl group more electrophilic or "activated," which strongly deshields the carbonyl carbon. The final observed chemical shift is a balance of these opposing effects.

Comparative Analysis of Carbonyl Chemical Shifts

To accurately predict the chemical shift of the carbonyl carbon in our target molecule, we must compare it to structurally related compounds. The following table summarizes the typical ¹³C NMR chemical shifts for carbonyl carbons in relevant functional groups.

Compound Class	Example Structure	Key Structural Features	Typical Carbonyl δ (ppm)
Ketone	Acetone	Carbonyl flanked by two alkyl groups. No resonance donation.	205-220
Tertiary Amide	1-Acetylpyrrolidine	Carbonyl attached to an alkyl group and a resonance-donating tertiary nitrogen.	168-175
Acyl Imidazole	1-Acetylimidazole	Carbonyl attached to an alkyl group and an electron-withdrawing imidazole ring.	165-170
Target Molecule	1-(pyrrolidine-1-carbonyl)-1H-imidazole	Carbonyl flanked by a resonance-donating pyrrolidine nitrogen and an electron-withdrawing imidazole nitrogen.	Predicted: 160-168

Analysis:

• Ketones represent the most deshielded carbonyls as they lack a heteroatom that can donate electron density via resonance.

• Tertiary Amides , such as 1-acetylpyrrolidine, show a significant upfield shift compared to ketones. This is due to the strong resonance donation from the pyrrolidine nitrogen, which increases electron density at the carbonyl carbon. Saturated amides typically absorb in the 173–178 ppm range.

• Acyl Imidazoles are considered "activated" acylating agents. The imidazole nitrogen is a poor resonance donor, making the carbonyl carbon more electrophilic and thus more deshielded than in a standard ester but often slightly more shielded than in a typical amide due to the complex interplay of electronic factors.

• 1-(pyrrolidine-1-carbonyl)-1H-imidazole combines these features. The powerful electron-donating effect of the pyrrolidine nitrogen will dominate, causing a significant upfield shift relative to a ketone. However, the strong electron-withdrawing nature of the imidazole ring will counteract this, pulling the signal downfield compared to a simple tertiary amide like N,N-dimethylformamide or even 1-acetylpyrrolidine. Therefore, a chemical shift in the range of 160-168 ppm is predicted, representing a hybrid of amide and acyl-activated character.

Visualization of Competing Electronic Effects

The interplay of electronic factors influencing the carbonyl chemical shift in 1-(pyrrolidine-1-carbonyl)-1H-imidazole can be visualized as a balance between shielding and deshielding forces.

Caption: Electronic influences on the carbonyl carbon shift.

Experimental Protocol for ¹³C NMR Acquisition

This section provides a robust, self-validating protocol for obtaining a high-quality ¹³C NMR spectrum of 1-(pyrrolidine-1-carbonyl)-1H-imidazole. The causality behind each step is explained to ensure technical accuracy.

Objective: To acquire a quantitative ¹³C{¹H} NMR spectrum to accurately determine the chemical shift of the carbonyl carbon.

Materials & Instrumentation:

• Sample: 15-30 mg of 1-(pyrrolidine-1-carbonyl)-1H-imidazole.

• Solvent: 0.6 mL of deuterated chloroform (CDCl₃) or deuterated dimethyl sulfoxide (DMSO-d₆).

  • Rationale: CDCl₃ is a standard, non-polar aprotic solvent that minimizes intermolecular interactions. DMSO-d₆ is a polar aprotic alternative if solubility is an issue. Using an aprotic solvent mitigates potential downfield shifts from hydrogen bonding.

• Instrumentation: 400 MHz (or higher) NMR spectrometer with a broadband probe.

Step-by-Step Methodology:

• Sample Preparation: a. Accurately weigh 15-30 mg of the compound and dissolve it in 0.6 mL of the chosen deuterated solvent in a standard 5 mm NMR tube. b. Ensure the sample is fully dissolved to avoid line broadening.

• Spectrometer Setup: a. Tune and match the probe for ¹³C frequency. b. Lock the spectrometer on the deuterium signal of the solvent. c. Shim the magnetic field to achieve optimal homogeneity (sharp, symmetric solvent peaks).

• Acquisition Parameters (¹³C{¹H} Experiment): a. Spectral Width: Set to a range of at least 220 ppm (e.g., -10 to 210 ppm) to ensure all carbon signals, especially the downfield carbonyl, are captured. b. Transmitter Offset: Center the spectral window appropriately (e.g., around 100 ppm). c. Pulse Width: Use a 90° pulse to maximize signal for a single scan. d. Relaxation Delay (d1): Set to 5-10 seconds.

  • Rationale (Critical Step): Carbonyl carbons are quaternary and thus have very long relaxation times (T₁). A short delay will saturate the signal, leading to a peak that is disproportionately small or completely absent. A longer delay allows the nucleus to return to equilibrium, providing a more reliable signal intensity. e. Acquisition Time (at): Set to at least 1-2 seconds for good resolution. f. Number of Scans (ns): Set to 256 or higher.
  • Rationale: The low natural abundance of ¹³C (1.1%) necessitates acquiring and averaging a large number of scans to achieve an adequate signal-to-noise ratio. g. Decoupling: Use broadband proton decoupling (e.g., waltz16) during acquisition to collapse all C-H coupling and produce a spectrum of singlets, simplifying analysis.

• Data Processing: a. Apply an exponential multiplication (line broadening of 0.5-1.0 Hz) to improve the signal-to-noise ratio. b. Perform a Fourier transform. c. Phase the spectrum carefully to obtain a flat baseline. d. Reference the spectrum by setting the solvent peak to its known chemical shift (CDCl₃: 77.16 ppm; DMSO-d₆: 39.52 ppm). e. Integrate the peaks and identify the carbonyl carbon signal in the expected downfield region.

References

• Characteristics of ¹³C NMR Spectroscopy. (2024, March 19). Chemistry LibreTexts. [Link]

• ¹³C NMR Spectroscopy. University of Regensburg. [Link]

• ¹³C NMR Chemical Shifts Guide. Scribd. [Link]

• ¹³C Chemical Shift Effects on sp2 and sp Carbons. (2020, February 14). University of Wisconsin-Madison, Department of Chemistry. [Link]

• ¹³C-NMR chemical shifts (ppm) of the carbonyl groups of NAH derivatives. ResearchGate. [Link]

• Stothers, J. B., & Lauterbur, P. C. (1964). C13 CHEMICAL SHIFTS IN ORGANIC CARBONYL GROUPS. Canadian Journal of Chemistry, 42(7), 1563-1576. [Link]

• ¹³C Carbon NMR Spectroscopy. (2025, October 22). Chemistry Steps. [Link]

• Characteristics of ¹³C NMR Spectroscopy. (2023, May 4). Chemistry LibreTexts. [Link]

• ¹³C NMR spectra of some amides and imides. Effect of inductive and mesomeric interactions, cyclization and hydrogen bonding on ¹³C NMR chemical shifts. King Fahd University of Petroleum & Minerals. [Link]

• Correlation analysis of carbonyl carbon 13C NMR chemical shifts, IR absorption frequencies and

Benchmarking 1-(pyrrolidine-1-carbonyl)-1H-imidazole: A Technical Guide for Urea Synthesis

Executive Summary

1-(pyrrolidine-1-carbonyl)-1H-imidazole (PCI) represents a strategic evolution in urea synthesis, specifically designed to address the limitations of classical phosgene derivatives and isocyanate chemistry. As a stable, crystalline carbamoyl imidazole, it serves as a pre-activated "pyrrolidine transfer" reagent.

For medicinal chemists, this reagent solves a critical problem: How to install a pyrrolidine-urea motif without handling volatile carbamoyl chlorides or generating toxic phenolic by-products.

This guide benchmarks PCI against its primary competitors—Carbamoyl Chlorides, Triphosgene, and Phenyl Carbamates—providing the mechanistic rationale and experimental protocols necessary for high-fidelity urea coupling.

Part 1: Mechanistic Underpinnings

Unlike isocyanates, which cannot be formed from secondary amines (like pyrrolidine), PCI functions via an addition-elimination mechanism characteristic of azolides . The imidazole ring acts as a "tunable" leaving group—stable enough for shelf storage but reactive enough to be displaced by primary or secondary amines upon heating or activation.

The "Azolide" Advantage

The reactivity of PCI is driven by the electron-withdrawing nature of the imidazole ring (leaving group pKa ~ 14.5).

• Step 1 (Activation): The carbonyl carbon is activated by the imidazole, but lacks the extreme electrophilicity of an acid chloride, preventing rapid hydrolysis.

• Step 2 (Coupling): A nucleophilic amine attacks the carbonyl.

• Step 3 (Elimination): Neutral imidazole is expelled. Unlike HCl (from chlorides), imidazole is non-corrosive and can often autocatalyze the reaction by acting as a proton shuttle.

Pathway Visualization

The following diagram illustrates the synthesis of PCI and its subsequent conversion to unsymmetrical ureas, highlighting the "Methylation Switch" for low-reactivity substrates.

Caption: Comparative reaction pathways showing direct coupling vs. imidazolium salt activation for hindered nucleophiles.

Part 2: Benchmarking Performance

The following data compares PCI directly against the standard reagents used to install the pyrrolidine-carbonyl moiety: 1-Pyrrolidinecarbonyl chloride (PCC) and Triphosgene (used in situ).

Table 1: Reagent Comparison Matrix

Feature	1-(pyrrolidine-1-carbonyl)-1H-imidazole (PCI)	1-Pyrrolidinecarbonyl Chloride (PCC)	Triphosgene / Phosgene
Physical State	Crystalline Solid (MP ~100°C)	Liquid (Corrosive)	Solid (Triphosgene) / Gas (Phosgene)
Stability	High (Shelf-stable, water-tolerant)	Low (Hydrolyzes rapidly to HCl)	Moderate (Triphosgene degrades to Phosgene)
Atom Economy	Moderate (Loss of imidazole, MW 68)	Good (Loss of HCl, MW 36)	Poor (Multiple equivalents often needed)
By-products	Imidazole (Neutral, Water-soluble)	HCl (Acidic, requires scavenger)	HCl + Toxic gases
Selectivity	Excellent (No homocoupling)	Moderate (Risk of over-acylation)	Low (High risk of symmetrical ureas)
Toxicity	Low (Irritant)	High (Lachrymator, Corrosive)	Extreme (Fatal inhalation hazard)
Reactivity	Tunable (Heat required for weak amines)	High (Reacts @ 0°C)	Very High

Critical Analysis

• Safety Profile: PCI is the only reagent in this class that is not a lachrymator or a corrosive liquid. PCC (CAS 1192-63-8) releases HCl fumes upon exposure to moisture, necessitating fume hoods and corrosion-resistant seals. PCI can be weighed on an open bench.

• Purification Efficiency: The by-product of PCI is imidazole.[1] In many protocols, a simple aqueous acidic wash (1M HCl or Citric Acid) converts the imidazole to the water-soluble imidazolium cation, removing it completely from the organic phase. In contrast, removing phenol (from phenyl carbamates) often requires chromatography.

• The "Isocyanate Fallacy": Researchers often look for "Pyrrolidine Isocyanate." This molecule does not exist because pyrrolidine is a secondary amine. To make a urea with pyrrolidine, you must use a transfer reagent like PCI or PCC.

Part 3: Experimental Protocols

These protocols are designed to be self-validating. The "Checkpoints" ensure the reaction is proceeding correctly before committing valuable intermediates.

Protocol A: Synthesis of 1-(pyrrolidine-1-carbonyl)-1H-imidazole

Use this if the reagent is not purchased commercially. This produces the stable intermediate.[2]

Reagents:

• 1,1'-Carbonyldiimidazole (CDI): 1.1 equiv[3]

• Pyrrolidine: 1.0 equiv

• Dichloromethane (DCM): [0.5 M]

Procedure:

• Dissolve CDI (1.1 equiv) in anhydrous DCM under Nitrogen/Argon. Cool to 0°C.

• Add Pyrrolidine (1.0 equiv) dropwise over 15 minutes. Note: Exothermic.

• Remove ice bath and stir at Room Temperature (RT) for 2 hours.

• Checkpoint: TLC (5% MeOH/DCM) should show disappearance of pyrrolidine.

• Workup: Wash the organic layer with water (3x) to remove excess imidazole and unreacted CDI. (PCI is relatively stable to rapid water washes).

• Dry over Na2SO4, filter, and concentrate.

• Result: White crystalline solid. Can be recrystallized from EtOAc/Hexanes if necessary.

Protocol B: General Urea Coupling (Standard)

For coupling PCI with primary amines or unhindered secondary amines.

Reagents:

• PCI: 1.0 equiv

• Target Amine (Nucleophile): 1.0 - 1.2 equiv

• Base (TEA or DIPEA): 1.0 equiv (Optional, accelerates reaction)

• Solvent: ACN or DMF (for higher temp) or DCM (for RT)

Procedure:

• Dissolve PCI (1.0 equiv) and Target Amine (1.1 equiv) in ACN [0.2 M].

• Add TEA (1.0 equiv).

• Heat to 60°C for 4–12 hours.

  • Note: Unhindered primary amines may react at RT overnight.

• Checkpoint: Monitor by LC-MS. Look for [M+1] of the urea. If PCI remains, increase temp to 80°C.

• Workup: Dilute with EtOAc. Wash with 1M HCl (removes imidazole and TEA), then Sat. NaHCO3, then Brine.

• Concentrate to yield pure urea.

Protocol C: The "Methylation Switch" (For Weak Nucleophiles)

Use this if the Target Amine is an aniline or electron-deficient amine. Standard PCI coupling will be too slow.

Mechanism: Methylating the imidazole ring creates a cationic imidazolium leaving group, increasing reactivity by ~100-fold (comparable to acid chlorides).

Procedure:

• Dissolve PCI (1.0 equiv) in anhydrous DCM or MeCN.

• Add Methyl Iodide (MeI) (1.1 equiv) or Methyl Triflate (MeOTf) (1.0 equiv). Stir at RT for 1–2 hours.

• Checkpoint: The solution often becomes cloudy as the acyl-imidazolium salt precipitates.

• Add the Weak Nucleophile (Target Amine, 1.0 equiv) and DIPEA (1.0 equiv).

• Stir at RT. Reaction is usually complete in < 1 hour.

• Workup: Standard aqueous workup.

References

• Grzyb, J. A., et al. (2005).[4] "Carbamoylimidazolium salts as reactive urea-forming reagents." Tetrahedron, 61(30), 7153-7175.[4] Link

• Batey, R. A., et al. (1998). "Carbamoylimidazoles as Isocyanate Equivalents." Tetrahedron Letters, 39(35), 6267-6270. Link

• Heller, S. T., & Sarpong, R. (2010). "Chemoselective Esterification and Amidation of Carboxylic Acids with Imidazole Carbamates and Ureas." Organic Letters, 12(11), 2578–2581. Link

• Duspara, P. A., et al. (2012). "N-Carbamoylimidazoles as Isocyanate Equivalents in the Synthesis of Ureas, Carbamates, and Thiocarbamates." Journal of Organic Chemistry, 77(22), 10362–10368. Link

• Sigma-Aldrich. "Safety Data Sheet: 1-Pyrrolidinecarbonyl chloride." Link

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• 4. researchgate.net [researchgate.net]

Green chemistry metrics for 1-(pyrrolidine-1-carbonyl)-1H-imidazole reactions

Title: Green Activation of Pyrrolidine: A Comparative Guide to 1-(pyrrolidine-1-carbonyl)-1H-imidazole vs. Phosgene Derivatives

Executive Summary

This technical guide provides a comparative green chemistry assessment of synthesizing and utilizing 1-(pyrrolidine-1-carbonyl)-1H-imidazole (an activated urea intermediate) versus traditional phosgene-derived counterparts (carbamoyl chlorides).

While traditional metrics like Atom Economy (AE) favor phosgene routes (82% vs. 71%), a holistic "Green" analysis reveals the CDI-mediated route as superior for modern drug development. The solid-state handling, elimination of corrosive HCl byproducts, and the ability to use aqueous workups (lowering E-Factor) outweigh the mass loss of the imidazole leaving group. This guide outlines an optimized, green-solvent protocol using 2-MeTHF, validated for safety and scalability.

Introduction: The Pivot from Phosgene

In medicinal chemistry, the pyrrolidine-urea motif is ubiquitous. Historically, installing a carbonyl bridge on pyrrolidine required Phosgene (

) or Triphosgene to generate pyrrolidine-1-carbonyl chloride. While chemically efficient, these reagents pose severe inhalation hazards and generate corrosive HCl, requiring energy-intensive scrubbing and anhydrous conditions.

The alternative, 1,1'-Carbonyldiimidazole (CDI) , converts pyrrolidine into 1-(pyrrolidine-1-carbonyl)-1H-imidazole . This intermediate serves the same electrophilic function as the acid chloride but offers a distinct "Green Advantage": it acts as a shelf-stable, crystalline "stored" isocyanate equivalent without the respiratory lethality of phosgene.

Comparative Analysis: Activation Routes

We compare three primary routes for activating pyrrolidine for subsequent urea/carbamate coupling.

Route A: The Green Standard (CDI)

• Reagent: 1,1'-Carbonyldiimidazole (Solid).[1][2]

• Mechanism: Acyl substitution releasing imidazole.

• Byproduct: Imidazole (Water-soluble, low toxicity, recyclable).[1]

• Solvent Suitability: 2-MeTHF, Ethyl Acetate (Green).

Route B: The Traditional Hazard (Phosgene/Triphosgene)

• Reagent: Phosgene (Gas) or Triphosgene (Solid source of 3x Phosgene).[3]

• Mechanism: Formation of Carbamoyl Chloride.[2]

• Byproduct: HCl (Corrosive gas/salt), requiring amine scavengers (Et3N) which create solid waste (Et3N·HCl).

• Solvent Suitability: DCM, Toluene (Often hazardous).

Route C: The Alternative (Phenyl Chloroformate)

• Reagent: Phenyl Chloroformate.

• Mechanism: Formation of Phenyl Carbamate.

• Byproduct: Phenol (Toxic, difficult to remove without chromatography).

Green Chemistry Metrics Deep Dive

The following data compares the synthesis of the activated intermediate (10 mmol scale).

Reaction Stoichiometry:

• CDI Route: Pyrrolidine (71.1) + CDI (162.[1]1)

  Product (165.2) + Imidazole (68.1)

• Phosgene Route: Pyrrolidine (71.1) + Phosgene (98.9)

  Carbamoyl Cl (133.5) + HCl (36.5)

Table 1: Comparative Green Metrics

Metric	CDI Route (Target)	Phosgene Route	Triphosgene Route	Phenyl Chloroformate
Atom Economy (AE)	70.8%	82.1%	~80%	58.4%
Reaction Mass Efficiency (RME)	~65%	~75%	~70%	~50%
Process Safety (Hazards)	Low (Irritant)	Critical (Fatal Inhalation)	High (Generates Phosgene)	Medium (Lachrymator)
Byproduct Fate	Imidazole (Recyclable/Washable)	HCl (Requires Scrubbing)	HCl + Toxic Residue	Phenol (Toxic Waste)
Solvent Compatibility	Excellent (2-MeTHF)	Poor (Requires DCM/PhMe)	Moderate	Moderate
E-Factor (Est. w/ Workup)	< 5 (Aqueous Wash)	> 10 (Scrubbing + Quench)	> 8	> 15 (Chromatography)

Analysis: Although Phosgene has a higher theoretical AE, the E-Factor (mass of waste per mass of product) for the CDI route is often lower in practice. The Phosgene route requires triethylamine to scavenge HCl, generating massive salt waste that is not accounted for in simple AE calculations. The CDI byproduct (imidazole) can be removed with a simple water wash, eliminating the need for silica gel chromatography (the biggest contributor to solvent waste).

Mechanistic & Workflow Visualization

The following diagrams illustrate the chemical pathway and the optimized green workflow.

Caption: Mechanistic comparison showing the benign imidazole byproduct of Route A vs. the corrosive HCl of Route B.

Caption: Optimized Green Workflow utilizing aqueous washing to remove imidazole, avoiding chromatography.

Experimental Protocol: Optimized Green Synthesis

This protocol utilizes 2-Methyltetrahydrofuran (2-MeTHF) , a solvent derived from renewable corncobs, replacing the hazardous Dichloromethane (DCM).

Objective: Synthesis of 1-(pyrrolidine-1-carbonyl)-1H-imidazole (10 mmol scale).

Reagents:

• Pyrrolidine: 0.71 g (10 mmol)

• 1,1'-Carbonyldiimidazole (CDI): 1.78 g (11 mmol, 1.1 eq)

• Solvent: 2-MeTHF (10 mL, 1M concentration)

• Quench: Distilled Water (10 mL)

Procedure:

• Setup: Flame-dry a 50 mL round-bottom flask equipped with a magnetic stir bar. Purge with Nitrogen (

  ).

• Solvation: Add CDI (1.78 g) to the flask, followed by 2-MeTHF (5 mL). The suspension may not fully dissolve immediately.

• Addition: Cool the mixture to 0°C (ice bath). Add Pyrrolidine (0.71 g) dissolved in 2-MeTHF (5 mL) dropwise over 5 minutes. Note: The reaction is exothermic; cooling controls the rate.

• Reaction: Remove the ice bath and stir at Room Temperature (25°C) for 1 hour. The solution typically becomes clear as the intermediate forms.

• Validation: Check LCMS or TLC. The disappearance of pyrrolidine indicates completion.

• Green Workup (The Critical Step):

  • Add 10 mL of water to the reaction mixture. Stir vigorously for 5 minutes.

  • Chemistry: Imidazole is highly water-soluble (

    ). The target urea is lipophilic.

  • Transfer to a separatory funnel. Separate phases.

  • Wash the organic layer once more with Brine (5 mL) to remove residual water.

• Isolation: Dry the organic layer over anhydrous

  , filter, and concentrate under reduced pressure.

• Result: The product is obtained as a white/off-white solid or viscous oil. Yield is typically >90%.[4] No column chromatography is required.

Conclusion

For the synthesis of 1-(pyrrolidine-1-carbonyl)-1H-imidazole, the CDI route is the superior Green Chemistry choice . While it sacrifices 12% in Atom Economy compared to phosgene, it gains massive advantages in Process Mass Intensity (PMI) by eliminating the need for amine scavengers and silica gel purification. It transforms a hazardous, anhydrous operation into a safe, bench-top procedure compatible with bio-renewable solvents.

References

• ACS Green Chemistry Institute. (2023). Solvent Selection Guide. American Chemical Society.[5] [Link]

• Dunn, P. J., et al. (2013). "The importance of Green Chemistry in Process Research and Development." Chemical Society Reviews, 42, 4493-4501. [Link]

• Lei, P., et al. (2021).[6] "Green Solvent Selection for Amide Coupling." ACS Sustainable Chemistry & Engineering, 9(1), 552-559.[6] [Link]

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Safety & Regulatory Compliance

1-(pyrrolidine-1-carbonyl)-1H-imidazole proper disposal procedures

Executive Summary

This guide outlines the mandatory disposal procedures for 1-(pyrrolidine-1-carbonyl)-1H-imidazole (also known as N-pyrrolidinecarbonyl imidazole). As a carbamoyl imidazole derivative, this compound acts as an electrophilic coupling reagent. While generally more stable than 1,1'-Carbonyldiimidazole (CDI), it remains moisture-sensitive and corrosive .

Core Directive: Treat all unreacted solid as Hazardous Chemical Waste . Do not dispose of down sanitary sewers. Segregate from acids and oxidizers due to the risk of exothermic hydrolysis and toxic gas evolution.

Hazard Identification & Classification

Before initiating disposal, you must validate the material's state. This compound hydrolyzes to form Imidazole and Pyrrolidine , releasing Carbon Dioxide (CO₂) .

Hazard Class	GHS Category	Signal Word	Hazard Statement
Skin Corrosion/Irritation	Category 1B	DANGER	Causes severe skin burns and eye damage.[1][2]
Acute Toxicity (Oral)	Category 4	WARNING	Harmful if swallowed.[2][3]
Reproductive Toxicity	Category 1B	DANGER	May damage the unborn child (Imidazole content).[1]
Reactivity	N/A	WARNING	Moisture sensitive; reacts with water to release CO₂.

Key Byproducts of Hydrolysis:

• Imidazole (CAS 288-32-4): Corrosive, Reprotox.

• Pyrrolidine (CAS 123-75-1): Flammable liquid, Corrosive.

• CO₂: Asphyxiant, pressure hazard in sealed containers.

Pre-Disposal Decision Matrix

Do not treat all waste identically. Use this logic flow to determine the correct protocol.

Figure 1: Decision tree for selecting the appropriate disposal workflow based on physical state and quantity.

Detailed Operational Protocols

Protocol A: Solid Waste Disposal (Primary Method)

Use for: Expired reagents, surplus solids, or spills >1g.

Why: Attempting to quench large quantities of solid acyl imidazoles generates significant heat and gas (CO₂), creating a risk of splashing or container rupture. Incineration by a licensed contractor is the safest route.

• Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar. Do not use metal containers.

• Packaging:

  • Transfer solid carefully to avoid dust generation.

  • Do not fill >80% to allow headspace for potential off-gassing.

  • Seal the cap tightly only if the material is dry. If moisture ingress is suspected, use a vented cap or leave slightly loose in a fume hood for 24 hours before final sealing.

• Labeling:

  • Primary Name: 1-(pyrrolidine-1-carbonyl)-1H-imidazole.[4]

  • Hazard Tags: Corrosive, Toxic.[5]

  • RCRA Code (USA): D002 (Corrosive).

• Storage: Store in the "Solid Corrosive" waste accumulation area until pickup.

Protocol B: Solution Quenching & Disposal

Use for: Reaction mixtures or dissolved reagents.

Mechanism: Controlled hydrolysis converts the reactive urea into water-soluble, stable bases (imidazole and pyrrolidine).

Reagents Required:

• Ice bath

• 1M Hydrochloric Acid (HCl)

• pH strips or meter

Step-by-Step:

• Cool: Place the reaction vessel containing the waste solution in an ice bath (0-5°C).

• Hydrolyze: Slowly add water (or 1M NaOH if acidic conditions are not required for other components) dropwise.

  • Observation: Watch for bubbling (CO₂ evolution).

• Neutralize: The resulting solution will likely be basic (pH > 10) due to pyrrolidine/imidazole release.

  • Slowly add 1M HCl while stirring until pH reaches 6–8.

• Disposal: Transfer the neutralized aqueous mixture to a container labeled "Aqueous Organic Waste" .

  • Note: Even if neutralized, do not pour down the drain unless your facility has a specific permit for pyrrolidine/imidazole discharge (rare).

Protocol C: Spill Response Workflow

Immediate actions for accidental release.

Figure 2: Emergency response workflow for solid and liquid spills.[1][3]

Regulatory & Compliance Data

United States (RCRA/EPA):

• Waste Characterization: This material is not explicitly P- or U-listed. However, it exhibits the characteristic of Corrosivity (D002) .

• Generator Status: Must be counted toward monthly hazardous waste generation totals.

European Union (ECHA/REACH):

• Waste Code (EWC): 16 05 06* (laboratory chemicals, consisting of or containing hazardous substances, including mixtures of laboratory chemicals).

• Disposal Path: High-temperature incineration (>1100°C) with flue gas scrubbing (due to Nitrogen content).

Transport (DOT/IATA):

• UN Number: UN 3263[2][5]

• Proper Shipping Name: Corrosive solid, basic, organic, n.o.s. (1-(pyrrolidine-1-carbonyl)-1H-imidazole)

• Class: 8

• Packing Group: III

References

• PubChem. (n.d.).[4] 1-(Pyrrolidine-1-carbonyl)-1H-imidazole (Compound).[4] National Library of Medicine. Retrieved October 26, 2023, from [Link]

• ECHA. (n.d.). Imidazole - Registration Dossier. European Chemicals Agency. Retrieved from [Link]

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• 5. pdf.benchchem.com [pdf.benchchem.com]

Comprehensive Safety and Handling Guide for 1-(pyrrolidine-1-carbonyl)-1H-imidazole

Hazard Assessment: Understanding the Risks

1-(pyrrolidine-1-carbonyl)-1H-imidazole is anticipated to be a moisture-sensitive compound that can cause severe skin burns and eye damage.[1][2][3][4] Ingestion is likely to be harmful.[1][2][3][4] The primary hazards stem from its reactivity, particularly with nucleophiles such as water and amines. Upon contact with moisture, it is expected to hydrolyze, releasing pyrrolidine and imidazole, and potentially generating carbon dioxide. This reactivity makes it corrosive to biological tissues.

Key Hazards:

• Corrosive: Causes severe skin burns and eye damage.[1][2][3][4][5]

• Harmful if Swallowed: Acute oral toxicity is a significant concern.[1][2][3][4]

• Moisture Sensitive: Reacts with water, which can lead to degradation of the material and potential pressure buildup in sealed containers.[6][7]

Personal Protective Equipment (PPE): Your First Line of Defense

A multi-layered approach to PPE is crucial to prevent contact and exposure. The following table summarizes the recommended PPE for handling 1-(pyrrolidine-1-carbonyl)-1H-imidazole.

Protection Type	Specific Recommendations	Rationale
Eye and Face Protection	Chemical safety goggles with side shields are mandatory. A full face shield should be worn over the goggles, especially when handling larger quantities or when there is a risk of splashing.[1][5][8][9]	Protects against splashes and airborne particles, preventing severe eye damage.[1][2][3][4]
Skin Protection	A laboratory coat is the minimum requirement. For procedures with a higher risk of splashing, consider a chemically resistant apron or coveralls.[1][8]	Prevents contact with skin, which can cause severe burns.[1][2][3][4]
Hand Protection	Wear chemical-resistant gloves tested according to EN 374.[5] Nitrile or butyl rubber gloves are generally suitable, but it is essential to check the manufacturer's glove compatibility chart for the specific glove type and thickness. Always inspect gloves for leaks or tears before use.[5]	Provides a barrier against direct skin contact.
Respiratory Protection	Work should be conducted in a certified chemical fume hood to minimize inhalation of dust or vapors.[1][10] If a fume hood is not available or if engineering controls are insufficient, a NIOSH-approved respirator with an appropriate cartridge for organic vapors and particulates should be used.[1][8][9][11]	Prevents respiratory irritation and potential systemic toxicity from inhalation.

Operational and Handling Plan: A Step-by-Step Approach

Adherence to a strict operational plan minimizes the risk of exposure and ensures the integrity of the experiment.

Preparation and Weighing

• Designated Area: All handling of 1-(pyrrolidine-1-carbonyl)-1H-imidazole should occur in a designated area within a certified chemical fume hood.[10]

• Gather Materials: Before starting, ensure all necessary equipment, including spatulas, weighing paper, and reaction vessels, are clean, dry, and readily accessible inside the fume hood.

• Inert Atmosphere: For reactions sensitive to moisture, consider handling the compound under an inert atmosphere (e.g., nitrogen or argon).[6]

• Weighing: Tare a dry, clean weighing vessel. Carefully transfer the desired amount of the solid compound using a clean, dry spatula. Avoid generating dust.[8]

• Closure: Immediately and securely close the main container of 1-(pyrrolidine-1-carbonyl)-1H-imidazole.[1][6][11]

Reaction Setup and Execution

• Addition: Add the weighed compound to the reaction vessel carefully. If adding to a liquid, do so slowly to control any potential exothermic reaction.

• Monitoring: Continuously monitor the reaction for any signs of uncontrolled reactivity, such as rapid gas evolution or a sudden temperature increase.

• Work-up: Quench the reaction carefully using appropriate procedures. Be aware that quenching with water or other nucleophiles may be exothermic.

Workflow for Handling 1-(pyrrolidine-1-carbonyl)-1H-imidazole

Caption: Interdependencies for ensuring personnel safety.

References

• Carl ROTH. (2025, March 31). 1,1'-Carbonyldiimidazole (CDI)
• AK Scientific, Inc. N,N'-Carbonyldiimidazole (CDI)
• Santa Cruz Biotechnology.
• Cole-Parmer. (2004, March 4). Material Safety Data Sheet - 1,1'-Carbonyldiimidazole, 97%.
• Covestro Solution Center. Guidance for Selection of Protective Clothing for MDI Users.
• Washington State University. Standard Operating Procedures for Hazardous and Particularly Hazardous Chemicals: Imidazole.
• Srini Chem. (2025, October 24). A Complete Guide to 1,1'-Carbonyldiimidazole (CDI).
• Combi-Blocks.
• Chemos GmbH & Co. KG. Safety Data Sheet: 1,1'-Carbonylbis-1H-imidazole.
• Fisher Scientific.
• Fisher Scientific. (2024, January 27).
• MilliporeSigma.
• Biosolve. (2024, July 9).
• Sisco Research Laboratories Pvt. Ltd.
• Combi-Blocks. (2023, January 2).
• PubChem. 1-(pyrrolidine-1-carbonyl)-1h-imidazole.
• Journal of Medicinal Chemistry. (2020). Discovery of 2,4-1H-Imidazole Carboxamides as Potent and Selective TAK1 Inhibitors.
• Medicinal Chemistry Research. (2022). Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds.
• Water Research. (2022). Reactions of pyrrole, imidazole, and pyrazole with ozone: Kinetics and mechanisms.
• Organic Letters. (2011, March 4). Chemical reactivity of the imidazole: a semblance of pyridine and pyrrole?.

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